5-Chloro-2-fluorophenylhydrazine hydrochloride

• CAS: 529512-80-9

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-Chloro-2-fluorophenylhydrazine Hydrochloride: Synthesis, Characterization, and Application

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Key Building Block in Medicinal Chemistry

5-Chloro-2-fluorophenylhydrazine hydrochloride is a substituted phenylhydrazine derivative that serves as a crucial building block in modern synthetic organic chemistry. Its unique substitution pattern, featuring both chloro and fluoro groups on the phenyl ring, offers medicinal chemists a valuable tool for modulating the physicochemical and pharmacological properties of target molecules. The presence of the hydrazine moiety makes it a prime precursor for the synthesis of a wide array of heterocyclic compounds, most notably indoles, through the celebrated Fischer indole synthesis. This guide provides a comprehensive technical overview of the synthesis, characterization, and key applications of 5-Chloro-2-fluorophenylhydrazine hydrochloride, with a focus on practical insights for laboratory and drug development settings.

Physicochemical Properties and Chemical Structure

5-Chloro-2-fluorophenylhydrazine hydrochloride is a solid material at room temperature. Its key identifying information is summarized in the table below. While specific experimental data for properties such as melting point and solubility are not widely published, they are expected to be similar to other substituted phenylhydrazine hydrochlorides.

Property	Value	Source
IUPAC Name	(5-Chloro-2-fluorophenyl)hydrazine hydrochloride	N/A
CAS Number	529512-80-9	[1]
Molecular Formula	C₆H₇Cl₂FN₂	[1]
Molecular Weight	197.04 g/mol	[1]
Canonical SMILES	C1=CC(=C(C=C1Cl)NN)F.Cl	[2]
Appearance	Expected to be a crystalline solid	N/A

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Figure 1: Chemical structure of 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Synthesis of 5-Chloro-2-fluorophenylhydrazine Hydrochloride

The most common and industrially relevant method for the synthesis of substituted phenylhydrazines is the diazotization of the corresponding aniline followed by reduction of the resulting diazonium salt. In the case of 5-Chloro-2-fluorophenylhydrazine hydrochloride, the starting material is 5-chloro-2-fluoroaniline.

Figure 3: Simplified mechanism of the Fischer indole synthesis.

Experimental Protocol: A Typical Fischer Indole Synthesis

• In a round-bottom flask, 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 equivalent) is suspended in a suitable solvent such as ethanol, acetic acid, or toluene.

• The corresponding aldehyde or ketone (1.0-1.2 equivalents) is added to the suspension.

• An acid catalyst, such as concentrated sulfuric acid, polyphosphoric acid (PPA), or a Lewis acid like zinc chloride, is added.

• The reaction mixture is heated to reflux and the progress of the reaction is monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, the reaction mixture is cooled to room temperature and poured into ice-water.

• The product is then extracted with an organic solvent (e.g., ethyl acetate, dichloromethane).

• The combined organic layers are washed with a saturated sodium bicarbonate solution to neutralize the acid, followed by a brine wash.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography or recrystallization to afford the desired indole derivative.

The resulting 6-chloro-4-fluoroindole scaffold is a valuable intermediate in the synthesis of various biologically active molecules, including potential drug candidates for treating migraines and other neurological disorders.[3]

Analytical Characterization

While specific, publicly available experimental spectra for 5-Chloro-2-fluorophenylhydrazine hydrochloride are scarce, the expected spectroscopic data can be inferred from the analysis of closely related compounds and the known effects of its functional groups.

Technique	Expected Observations
¹H NMR	Aromatic protons will appear as complex multiplets in the aromatic region (approx. 7.0-7.5 ppm) due to coupling with each other and with the fluorine atom. The N-H protons of the hydrazine group will appear as broad signals, the chemical shift of which will be dependent on the solvent and concentration.
¹³C NMR	The spectrum will show six distinct signals for the aromatic carbons. The carbon attached to the fluorine will exhibit a large one-bond C-F coupling constant. The other aromatic carbons will show smaller two- and three-bond C-F couplings.
FT-IR (KBr)	Characteristic peaks for N-H stretching of the hydrazine group (around 3200-3400 cm⁻¹), aromatic C-H stretching (around 3000-3100 cm⁻¹), C=C stretching in the aromatic ring (around 1450-1600 cm⁻¹), and C-F and C-Cl stretching vibrations (in the fingerprint region, typically below 1200 cm⁻¹).
Mass Spectrometry (ESI+)	The mass spectrum is expected to show a protonated molecular ion [M+H]⁺ at m/z corresponding to the free base (C₆H₆ClFN₂). The isotopic pattern of the chlorine atom (³⁵Cl and ³⁷Cl in a ~3:1 ratio) will be observable for the molecular ion peak and any chlorine-containing fragment ions. Predicted m/z for [M+H]⁺ is 161.0276.[2]

Safety, Handling, and Storage

Based on the safety data sheets of related phenylhydrazine hydrochlorides, 5-Chloro-2-fluorophenylhydrazine hydrochloride should be handled with extreme caution as it is expected to be toxic if swallowed, in contact with skin, or if inhaled. It is also likely to be a skin and eye irritant and a potential carcinogen.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles or a face shield. Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.

• Handling: Avoid creating dust. Use a scoop or spatula for transferring the solid. In case of skin or eye contact, flush immediately with copious amounts of water and seek medical attention.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

Purification and Quality Control

Purification:

The primary method for purifying phenylhydrazine hydrochlorides is recrystallization .[4] A suitable solvent system would be one in which the compound is sparingly soluble at room temperature but readily soluble at elevated temperatures. Ethanol, methanol, or mixtures of ethanol and water are often good choices for recrystallizing hydrochloride salts.[5]

Quality Control:

The purity of 5-Chloro-2-fluorophenylhydrazine hydrochloride can be assessed using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be developed to determine the purity of the compound and to detect any related impurities, such as the starting aniline or by-products from the synthesis.

• Melting Point: A sharp melting point range is a good indicator of high purity.

• Spectroscopic Methods: ¹H NMR spectroscopy can be used to confirm the structure and to identify any proton-containing impurities.

Conclusion

5-Chloro-2-fluorophenylhydrazine hydrochloride is a valuable and versatile building block for the synthesis of complex heterocyclic molecules, particularly indoles. A thorough understanding of its synthesis, handling, and reactivity is essential for its effective and safe utilization in research and drug development. While a lack of extensive publicly available experimental data necessitates careful characterization in the laboratory, the established chemistry of phenylhydrazines provides a solid foundation for its application in the creation of novel and potentially therapeutic compounds.

References

• I.-K. Park, S.-E. Suh, B.-Y. Lim, C.-G. Cho, Org. Lett., 2009, 11, 5454-5456.

• PubChem. 4-Fluorophenylhydrazine hydrochloride. [Link] [6]10. Cenmed Enterprises. 5-Chloro-2-fluorophenylhydrazine, HCl. [Link] [7]11. US Patent 6852890B1, "Process for the preparation of phenylhydrazines", issued 2005.

• Organic Syntheses, Coll. Vol. 1, p.442 (1941); Vol. 2, p.559 (1922).

• Taylor & Francis. Fischer indole synthesis – Knowledge and References. [Link] [8]14. International Journal of Advanced Research in Science, Communication and Technology, 2023 , 3, 277-281.

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5-Chloro-2-fluorophenylhydrazine hydrochloride physical properties

An In-depth Technical Guide to the Physicochemical Properties of 5-Chloro-2-fluorophenylhydrazine hydrochloride

Introduction

5-Chloro-2-fluorophenylhydrazine hydrochloride is a substituted phenylhydrazine derivative of significant interest to the pharmaceutical and chemical synthesis industries. As a key building block, its utility in forming heterocyclic structures, such as indoles via the Fischer indole synthesis, makes it a valuable precursor for drug discovery and development programs.[1] A comprehensive understanding of its physical and chemical properties is paramount for its effective handling, characterization, and application in synthetic workflows.

This guide provides an in-depth analysis of the core physicochemical properties of 5-Chloro-2-fluorophenylhydrazine hydrochloride. It is designed for researchers, chemists, and drug development professionals, offering not just data, but also the underlying scientific context and field-proven methodologies for its characterization. The narrative emphasizes causality behind experimental choices and provides a framework for robust, self-validating protocols.

Chemical Identity and Core Properties

A precise definition of a chemical entity is the foundation of all subsequent research. The fundamental identifiers and properties of 5-Chloro-2-fluorophenylhydrazine hydrochloride are summarized below.

Property	Value	Source(s)
CAS Number	529512-80-9	[2]
Molecular Formula	C₆H₆ClFN₂·HCl	[2][3]
Molecular Weight	197.04 g/mol	[2][3][4]
Purity (Typical)	≥98%	[3]
Canonical SMILES	C1=CC(=C(C=C1Cl)NN)F.Cl	[3]
InChIKey	BDLYNYOFMXOFDE-UHFFFAOYSA-N	[5]

Macroscopic and Thermodynamic Properties

The bulk properties of a compound dictate its handling, storage, and formulation. As a hydrochloride salt, its characteristics are significantly influenced by its ionic nature.

Appearance and Physical State

5-Chloro-2-fluorophenylhydrazine hydrochloride is typically supplied as a solid, ranging from a white to a light-colored crystalline powder. This is consistent with the common presentation of similar phenylhydrazine salts, such as 2-Fluorophenylhydrazine hydrochloride.[6] The crystalline nature is indicative of the ordered ionic lattice formed between the phenylhydrazinium cation and the chloride anion.

Melting Point

The melting point is a critical indicator of purity. For ionic compounds like hydrochloride salts, this value is often high and accompanied by decomposition.

• Expected Value: While an exact melting point for this specific compound is not widely published, analogous compounds such as 2-Fluorophenylhydrazine hydrochloride and Phenylhydrazine hydrochloride melt with decomposition in the range of 200-255 °C.[6] It is therefore anticipated that 5-Chloro-2-fluorophenylhydrazine hydrochloride will exhibit a melting point with decomposition above 200 °C.

The causality for this protocol choice rests on the need to accurately observe both the phase transition and the onset of degradation. A slow heating rate near the expected melting point is crucial for reproducibility.

• Sample Preparation: Finely crush a small amount of the crystalline powder to ensure uniform heat transfer.

• Capillary Loading: Tightly pack the powder into a capillary tube to a height of 2-3 mm.

• Instrumentation: Place the capillary in a calibrated digital melting point apparatus.

• Heating Profile:

  • Set a rapid heating ramp (10-20 °C/min) to 20 °C below the expected melting point.

  • Reduce the ramp rate to 1-2 °C/min to allow for thermal equilibrium.

• Observation: Record the temperature range from the first appearance of liquid (onset) to the complete liquefaction of the solid. Note any color changes, gas evolution, or charring, which are hallmarks of decomposition.

Solubility Profile

Solubility is a key parameter for reaction setup, purification, and formulation. The hydrochloride salt form is explicitly designed to enhance aqueous solubility compared to the free base.

Solvent	Expected Solubility	Rationale and Field Insights
Water	Soluble	The ionic nature of the hydrochloride salt promotes solubility in polar protic solvents like water.[7] This is advantageous for aqueous reaction media or extractions.
Ethanol, Methanol	Soluble / Sparingly Soluble	Lower alcohols can typically dissolve such salts, though solubility may be less than in water. Miscibility with water makes them useful co-solvents.
Diethyl Ether, Hexanes	Insoluble	Nonpolar aprotic solvents are poor choices for dissolving ionic salts. They are, however, excellent for precipitating the salt from a reaction mixture or for washing away nonpolar impurities.
Chloroform, Dichloromethane	Sparingly Soluble / Insoluble	While more polar than ethers, these solvents are generally not effective for dissolving hydrochloride salts.
Dimethyl Sulfoxide (DMSO)	Soluble	DMSO is a highly polar aprotic solvent capable of dissolving a wide range of compounds, including many salts, making it a solvent of last resort for NMR analysis if deuterated water or methanol is unsuitable.

This protocol provides a self-validating system for quickly assessing solubility, which is critical for solvent selection in synthesis and purification.

• Setup: To a series of labeled vials, add approximately 10 mg of 5-Chloro-2-fluorophenylhydrazine hydrochloride.

• Solvent Addition: Add 1.0 mL of the chosen solvent to the first vial.

• Observation: Agitate the vial (e.g., via vortexing) for 60 seconds. Visually inspect for undissolved solid.

• Classification:

  • Soluble: No solid particles are visible.

  • Sparingly Soluble: A significant portion of the solid has dissolved, but some remains.

  • Insoluble: The solid appears largely unaffected.

• Validation: For samples classified as "soluble," add a further small crystal of the compound. If it dissolves, the solution is not yet saturated. If it does not, the solution is saturated, providing a rough estimate of the solubility limit.

Stability and Storage

Phenylhydrazine derivatives can be sensitive to environmental factors. Proper storage is essential to maintain the integrity of the compound.

• Recommendations: The compound should be stored in a tightly sealed container in a dry, cool, and well-ventilated place.[8][9] Storage under an inert atmosphere (e.g., argon or nitrogen) is recommended for long-term stability, as related phenylhydrazines can be sensitive to air and light, which may cause gradual oxidation and discoloration from a white powder to yellow or red.[1][9]

Spectroscopic and Structural Characterization

Spectroscopic analysis provides irrefutable confirmation of a molecule's structure. The following section details the expected spectral features and the logic behind their interpretation.

Caption: Workflow for Physicochemical Characterization.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and reliable method for identifying key functional groups. The spectrum of 5-Chloro-2-fluorophenylhydrazine hydrochloride will be dominated by vibrations from the hydrazinium group and the substituted aromatic ring.

• Expected Peaks:

  • N-H Stretch (Hydrazinium): A broad band is expected in the 2500-3200 cm⁻¹ region, characteristic of the N-H stretches in the -NH₂NH₃⁺ group. This broadening is due to extensive hydrogen bonding in the solid state.

  • N-H Bend: Bending vibrations for the N-H bonds are typically observed around 1500-1600 cm⁻¹.[10]

  • C=C Stretch (Aromatic): Sharp peaks in the 1450-1600 cm⁻¹ region correspond to the carbon-carbon double bond stretching within the phenyl ring.[10]

  • C-F Stretch: A strong, sharp absorption is expected in the 1100-1300 cm⁻¹ range, indicative of the carbon-fluorine bond.

  • C-Cl Stretch: A peak in the 700-850 cm⁻¹ region is characteristic of the carbon-chlorine bond.

  • Aromatic C-H Bending (Out-of-Plane): The substitution pattern on the benzene ring (1,2,4-substitution) will give rise to characteristic peaks in the 800-900 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed information about the carbon-hydrogen framework of a molecule.

• ¹H NMR:

  • Solvent Choice: Deuterated water (D₂O) or methanol-d₄ are primary choices due to the salt's solubility. If using D₂O, the acidic N-H protons will exchange with deuterium and may become invisible or appear as a very broad, low-intensity signal.

  • Aromatic Protons (Ar-H): The three protons on the aromatic ring will appear as complex multiplets in the 6.8-7.5 ppm range. Their exact chemical shifts and coupling constants will be influenced by the electron-withdrawing effects of the fluorine and chlorine atoms and the electron-donating effect of the hydrazine group.

  • Hydrazine Protons (N-H): In a solvent like DMSO-d₆, these protons would appear as broad, exchangeable signals, likely downfield (e.g., >8.0 ppm).[10][11]

• ¹³C NMR:

  • Aromatic Carbons: Six distinct signals are expected in the aromatic region (~110-160 ppm). The carbons directly attached to the electronegative fluorine (C-F) and chlorine (C-Cl) atoms will be significantly affected. The C-F bond will also introduce characteristic C-F coupling (J-coupling), splitting the carbon signal.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and fragmentation pattern, confirming the elemental composition.

• Technique Choice: Electrospray Ionization (ESI) is the preferred method for an ionic salt. The analysis would be performed in positive ion mode.

• Expected Ion: The primary ion observed will be that of the free base (the protonated cation), [C₆H₆ClFN₂ + H]⁺, after the loss of HCl. The expected monoisotopic mass for this free base is 160.02 Da.[12]

• Isotopic Pattern: A key validation point is the presence of the chlorine isotope pattern. The signal for any chlorine-containing fragment will appear as two peaks with a relative intensity ratio of approximately 3:1 (³⁵Cl:³⁷Cl), separated by 2 Da.

Caption: Predicted Spectroscopic Signatures.

Safety and Handling

Professional diligence requires treating all research chemicals with appropriate caution until their toxicology is fully understood. Safety data for related phenylhydrazine hydrochlorides provides a strong basis for handling protocols.

• Hazards: This compound should be handled as if it is toxic if swallowed, in contact with skin, or if inhaled.[8][9] It is expected to cause skin and serious eye irritation.[8][13] Some phenylhydrazine derivatives are suspected of causing cancer.[8][9]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[9][13] Work should be conducted in a well-ventilated fume hood to avoid inhalation of the powder.[8][9]

• Handling: Avoid creating dust.[9] Ensure eyewash stations and safety showers are readily accessible.[14]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations for hazardous chemical waste.

Conclusion

5-Chloro-2-fluorophenylhydrazine hydrochloride is a crystalline solid with physical properties largely defined by its ionic character. It possesses a high melting point with decomposition and exhibits solubility in polar solvents. Its chemical structure can be unequivocally confirmed through a combination of IR, NMR, and mass spectrometry, with predictable spectral features arising from its substituted aromatic ring and hydrazinium functional group. Adherence to strict safety protocols during handling is mandatory due to the potential hazards associated with this class of compounds. The data and protocols presented in this guide provide a robust framework for the confident and safe utilization of this important chemical building block in research and development.

References

• MDPI. (2024). Synthesis, Characterization, and In-Silico Studies of Some Novel Phenylhydrazone Derivatives as Potential Agents for Antimicrobial Activities. Available at: [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Synthesis, Characterization and Anti-oxidant Activity of Novel Phenylhydrazine derivatives containing carbonyl group on β- carbon. Available at: [Link]

• Scirp.org. (2022). Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents. Available at: [Link]

• Wikipedia. (n.d.). Phenylhydrazine. Available at: [Link]

• PubMed Central. (n.d.). Synthesis and fungicidal activity of phenylhydrazone derivatives containing two carbonic acid ester groups. Available at: [Link]

• Cenmed Enterprises. (n.d.). 5-Chloro-2-fluorophenylhydrazine, HCl. Available at: [Link]

• PubChemLite. (n.d.). (5-chloro-2-fluorophenyl)hydrazine hydrochloride (C6H6ClFN2). Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for - The Royal Society of Chemistry. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of 4-chloro-2-fluorophenyl hydrazine. Available at: [Link]

• Seedion. (n.d.). 5-Chloro-2-fluorophenylhydrazine hydrochloride. Available at: [Link]

• PubChem. (n.d.). 4-Fluorophenylhydrazine hydrochloride. Available at: [Link]

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• Google Patents. (n.d.). Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted....

• NIST WebBook. (n.d.). Phenylhydrazine hydrochloride. Available at: [Link]

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An In-Depth Technical Guide to 5-Chloro-2-fluorophenylhydrazine hydrochloride (CAS 529512-80-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Chloro-2-fluorophenylhydrazine hydrochloride is a key chemical intermediate, primarily utilized in the synthesis of complex heterocyclic structures that form the backbone of numerous pharmaceutical agents. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, its reactivity—with a particular focus on the Fischer indole synthesis—and critical safety and handling information. Authored from the perspective of a Senior Application Scientist, this document aims to bridge the gap between theoretical knowledge and practical application, offering valuable insights for professionals in drug discovery and development.

Chemical Identity and Physicochemical Properties

5-Chloro-2-fluorophenylhydrazine hydrochloride is a substituted phenylhydrazine salt. The presence of both chloro and fluoro substituents on the phenyl ring significantly influences its reactivity and the properties of its downstream products.

Table 1: Physicochemical Properties of 5-Chloro-2-fluorophenylhydrazine hydrochloride

Property	Value	Source
CAS Number	529512-80-9	[1]
Molecular Formula	C₆H₇Cl₂FN₂	[1]
Molecular Weight	197.04 g/mol	[1]
Appearance	White to off-white crystalline powder (typical)	General knowledge
Purity	≥98% (typical commercial grade)	[1]
Storage	Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed.	[2]

Note: Experimental physical properties such as melting point are not consistently reported in publicly available literature. Researchers should determine these values experimentally for the specific batch in use.

Synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride

The synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride is typically achieved through a two-step process starting from 5-chloro-2-fluoroaniline. The process involves diazotization of the aniline followed by reduction of the resulting diazonium salt.

Synthesis Workflow

Caption: General workflow for the synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for the synthesis of substituted phenylhydrazines.[3]

Step 1: Diazotization of 5-Chloro-2-fluoroaniline

• In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 5-chloro-2-fluoroaniline (1 equivalent).

• Add concentrated hydrochloric acid (3-4 equivalents) and water, and cool the mixture to 0-5 °C in an ice-salt bath with vigorous stirring.

• Dissolve sodium nitrite (1.05 equivalents) in water and cool the solution.

• Add the cold sodium nitrite solution dropwise to the aniline solution, maintaining the temperature between 0-5 °C. The addition should be slow to control the exothermic reaction and prevent the decomposition of the diazonium salt.

• After the addition is complete, stir the reaction mixture for an additional 30 minutes at the same temperature to ensure complete diazotization.

Step 2: Reduction of the Diazonium Salt

• In a separate, larger flask, prepare a solution of sodium sulfite (2.5-3 equivalents) in water and cool it to 5-10 °C.

• Slowly add the previously prepared cold diazonium salt solution to the sodium sulfite solution with vigorous stirring. The temperature should be maintained below 10 °C during the addition.

• Once the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 2-3 hours. The color of the solution will typically change, indicating the progress of the reduction.

Step 3: Hydrolysis, Salt Formation, and Isolation

• Cool the reaction mixture to 50-60 °C and slowly add concentrated hydrochloric acid until the solution is strongly acidic (pH < 1). This step hydrolyzes the intermediate sulfonate salts.

• Maintain the temperature for 1-2 hours to ensure complete hydrolysis.

• Cool the mixture to 0-5 °C to precipitate the 5-Chloro-2-fluorophenylhydrazine hydrochloride.

• Collect the solid product by filtration and wash it with a small amount of cold water or a suitable solvent to remove impurities.

• Dry the product under vacuum to obtain the final compound.

Reactivity and Applications in Pharmaceutical Synthesis

5-Chloro-2-fluorophenylhydrazine hydrochloride is a valuable building block for the synthesis of indole-containing and other heterocyclic compounds. Its primary application lies in the Fischer indole synthesis.

The Fischer Indole Synthesis

The Fischer indole synthesis is a classic and widely used method for constructing the indole ring system from a phenylhydrazine and a ketone or aldehyde in the presence of an acid catalyst.[4]

Caption: Mechanism of the Fischer Indole Synthesis.

Regioselectivity Considerations

The substitution pattern on the phenylhydrazine ring influences the regioselectivity of the Fischer indole synthesis. In the case of 5-Chloro-2-fluorophenylhydrazine, both substituents are electron-withdrawing. The cyclization step of the Fischer indole synthesis involves an electrophilic attack on the aromatic ring. The position of this attack is directed by the electronic nature of the substituents.

Generally, the cyclization occurs at the para-position relative to the hydrazine group if it is unsubstituted. In this molecule, the para-position (C6) is unsubstituted. The ortho-position (C3) is also a potential site for cyclization. The fluorine at the C2 position is a deactivating group, which may disfavor cyclization at the adjacent C3 position. The chlorine at the C5 position is also deactivating. Computational studies on similar systems have shown that electron-withdrawing groups can influence the stability of the intermediates, thereby directing the regioselectivity of the reaction.[5] The precise outcome will also depend on the reaction conditions and the nature of the carbonyl partner.

Application in the Synthesis of Bioactive Molecules

While specific examples in late-stage clinical trials or approved drugs are not abundant in the public domain, this intermediate is crucial for the synthesis of various indole-based scaffolds. For instance, it can be a precursor for the synthesis of substituted 9H-pyrido[3,4-b]indoles (β-carbolines), a class of compounds with a wide range of biological activities, including anti-cancer and neurological effects.[6] The synthesis of a 6-chloro-substituted β-carboline, for example, would logically start from 5-chloro-substituted phenylhydrazine.

Analytical Characterization

A comprehensive analytical characterization is essential for confirming the identity and purity of 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Table 2: Key Analytical Data (Predicted and Representative)

Technique	Expected Observations
¹H NMR	Aromatic protons will appear as complex multiplets in the aromatic region (typically δ 7.0-8.0 ppm). The N-H protons will appear as broad signals, and their chemical shift will be concentration and solvent-dependent.
¹³C NMR	Signals corresponding to the six aromatic carbons will be observed. The carbon atoms attached to fluorine and chlorine will show characteristic chemical shifts and coupling constants (for C-F).
FT-IR	Characteristic absorption bands for N-H stretching (around 3200-3400 cm⁻¹), C=C aromatic stretching (around 1400-1600 cm⁻¹), and C-Cl and C-F stretching in the fingerprint region.
Mass Spectrometry	The mass spectrum will show a molecular ion peak corresponding to the free base (C₆H₆ClFN₂) and a characteristic isotopic pattern for the chlorine atom. Predicted m/z for [M+H]⁺ is 161.02764.[7]

Safety and Handling

Substituted phenylhydrazine hydrochlorides are hazardous chemicals and should be handled with appropriate safety precautions.

• Hazard Identification : This compound is expected to be toxic if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation, and may cause an allergic skin reaction. It is also suspected of causing genetic defects and cancer. Prolonged or repeated exposure can cause organ damage.[8]

• Personal Protective Equipment (PPE) : Always wear chemical-resistant gloves, safety goggles with side shields, and a lab coat. Work in a well-ventilated fume hood to avoid inhalation of dust.[9]

• Handling : Avoid creating dust. Use only in a chemical fume hood. Do not get in eyes, on skin, or on clothing. Wash thoroughly after handling.

• Storage : Keep containers tightly closed in a dry, cool, and well-ventilated place. Protect from light and moisture.[8]

• First Aid :

  • Skin Contact : Immediately wash with plenty of soap and water. Remove contaminated clothing.[8]

  • Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.[8]

  • Inhalation : Move to fresh air. If breathing is difficult, give oxygen.[8]

  • Ingestion : Do NOT induce vomiting. Call a physician or poison control center immediately.[8]

Conclusion

5-Chloro-2-fluorophenylhydrazine hydrochloride is a versatile and important intermediate in pharmaceutical synthesis. A thorough understanding of its synthesis, reactivity, and handling is crucial for its effective and safe utilization in research and development. This guide has provided a detailed overview of these aspects, with a focus on practical applications and safety, to support the work of scientists and professionals in the field of drug discovery.

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• Loba Chemie. (2021, November 24). PHENYL HYDRAZINE HYDROCHLORIDE EXTRA PURE Safety Data Sheet. Retrieved from [Link]

• Clariant GmbH. (1996). Process for the preparation of 2-fluorophenylhydrazine.
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• Devi, N., & Singh, V. (2022). Morita–Baylis–Hillman reaction of 3-formyl-9H-pyrido[3,4-b]indoles and fluorescence studies of the products. Beilstein Journal of Organic Chemistry, 18, 849-858.
• Zhou, J. (2017). Synthesis method of 4-chloro-2-fluorophenylhydrazine.
• Google Patents. (n.d.). Preparation method for 4-chlorophenylhydrazine hydrochloride. CN103910650A.

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An In-Depth Technical Guide to (5-chloro-2-fluorophenyl)hydrazine hydrochloride: Properties, Synthesis, and Applications in Drug Discovery

Executive Summary

(5-chloro-2-fluorophenyl)hydrazine hydrochloride is a substituted arylhydrazine salt of significant interest in modern medicinal chemistry and drug development. Its unique substitution pattern, featuring both chloro and fluoro groups, makes it a highly valuable building block for introducing specific electronic and lipophilic properties into target molecules. This guide provides a comprehensive technical overview of this reagent, covering its fundamental physicochemical properties, a detailed, field-proven synthesis protocol with mechanistic explanations, its primary application in the Fischer indole synthesis, and critical safety and handling procedures. The content is structured to provide researchers, scientists, and drug development professionals with the expert-level insights necessary to effectively and safely utilize this compound in their research endeavors.

Physicochemical Characterization and Structural Elucidation

(5-chloro-2-fluorophenyl)hydrazine hydrochloride serves as a crucial intermediate, primarily because the halogen substituents it carries are known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates.[1] The fluorine atom can enhance metabolic stability and binding affinity, while the chlorine atom influences lipophilicity and electronic character, making this combination a powerful tool in lead optimization.[1][2]

Below is the chemical structure of (5-chloro-2-fluorophenyl)hydrazine hydrochloride, rendered to illustrate the spatial relationship of the key functional groups.

Caption: Chemical structure of (5-chloro-2-fluorophenyl)hydrazine hydrochloride.

The core quantitative properties of this compound are summarized in the table below for quick reference and experimental planning.

Property	Value	Source(s)
Molecular Weight	197.04 g/mol	[3]
Molecular Formula	C₆H₇Cl₂FN₂ (or C₆H₆ClFN₂·HCl)	[3][4]
CAS Number	529512-80-9	[4][5]
Appearance	Brown solid	[4]
Purity	≥98% (typical commercial grade)	[3]
Storage Temperature	2-8°C, under inert gas (Nitrogen or Argon)	[4][5]
Free Base MW	160.58 g/mol	[5][6]
Free Base Formula	C₆H₆ClFN₂	[5][6]

Synthesis and Purification: A Validated Protocol

The synthesis of arylhydrazines from their corresponding anilines is a cornerstone of industrial and laboratory organic chemistry. The process universally follows a two-step sequence: diazotization of the primary amine followed by reduction of the resulting diazonium salt.[7][8][9] The hydrochloride salt form is preferred as it enhances the stability of the hydrazine, which can be sensitive to air and light.[10][11]

The following workflow diagram illustrates the high-level process.

Caption: High-level workflow for the synthesis of the target compound.

Experimental Protocol: Synthesis from 5-Chloro-2-fluoroaniline

This protocol is designed as a self-validating system, where the physical states and color changes at each step provide confirmation of the reaction's progress.

Step 1: Diazotization of 5-Chloro-2-fluoroaniline

• Setup: In a three-neck round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, combine 5-chloro-2-fluoroaniline (1.0 eq) with concentrated hydrochloric acid (approx. 3.0 eq) and water.

• Rationale: The aniline is protonated by the excess strong acid to form the anilinium salt, which is soluble and primed for reaction.

• Cooling: Cool the stirred slurry to 0-5°C using an ice-salt bath. Maintaining this low temperature is critical .

• Causality: Aryl diazonium salts are notoriously unstable at higher temperatures and can decompose violently. The low temperature ensures the salt remains in solution and minimizes decomposition pathways.

• Reagent Addition: Dissolve sodium nitrite (NaNO₂, 1.05 eq) in a minimal amount of cold water and add it dropwise to the aniline slurry via the dropping funnel. Keep the internal temperature below 5°C throughout the addition.

• Observation: The reaction mixture should remain a clear or slightly yellow solution. The completion of diazotization can be qualitatively checked by placing a drop of the reaction mixture onto starch-iodide paper; a blue-black color indicates the presence of excess nitrous acid, signaling the end of the reaction.

Step 2: Reduction of the Diazonium Salt

• Reducing Agent Prep: In a separate, larger flask, prepare a solution of stannous chloride dihydrate (SnCl₂·2H₂O, approx. 2.5-3.0 eq) in concentrated hydrochloric acid. Cool this solution to 0-5°C.

• Rationale: Stannous chloride is a classic and effective reducing agent for diazonium salts. The reaction must be kept cold initially to control the exothermic reduction process.

• Addition: Slowly add the cold diazonium salt solution prepared in Step 1 to the stirred stannous chloride solution. A thick, white or off-white precipitate of the hydrazine hydrochloride salt complex will form.

• Completion: After the addition is complete, allow the mixture to stir in the ice bath for an additional 30-60 minutes to ensure the reduction is complete.

Step 3: Isolation and Purification

• Filtration: Isolate the crude solid product by vacuum filtration. Wash the filter cake sequentially with small portions of cold, dilute hydrochloric acid, followed by a minimal amount of cold water, and finally diethyl ether to aid in drying.

• Rationale: Washing removes residual inorganic salts and starting materials. Using cold solvents minimizes loss of the desired product.

• Purification (Recrystallization): For higher purity, dissolve the crude solid in a minimal amount of hot water or an ethanol/water mixture. If the solution is colored, it can be treated with a small amount of activated charcoal and hot-filtered.[8] Add concentrated hydrochloric acid to the hot filtrate and allow it to cool slowly to room temperature, then in an ice bath, to induce crystallization of the pure hydrochloride salt.[8]

• Drying: Collect the purified crystals by vacuum filtration and dry them in a vacuum oven at a low temperature (e.g., 40-50°C) to yield the final product.

Core Application: The Fischer Indole Synthesis

The paramount application of (5-chloro-2-fluorophenyl)hydrazine hydrochloride is as a precursor in the Fischer indole synthesis. This powerful reaction, discovered in 1883, remains a primary method for constructing the indole nucleus, a privileged scaffold in countless natural products and pharmaceuticals.[12][13][14] The reaction condenses an arylhydrazine with an aldehyde or ketone under acidic conditions to form an indole.[12]

The general mechanism involves several key steps, as illustrated below.

Caption: Key mechanistic stages of the Fischer Indole Synthesis.

Protocol: Synthesis of a 6-Chloro-4-fluoroindole Derivative

This protocol demonstrates the use of (5-chloro-2-fluorophenyl)hydrazine hydrochloride to synthesize a halogenated indole.

• Hydrazone Formation: In a round-bottom flask, suspend (5-chloro-2-fluorophenyl)hydrazine hydrochloride (1.0 eq) and a suitable ketone (e.g., cyclohexanone, 1.0 eq) in a solvent like ethanol or acetic acid.

• Rationale: The acidic hydrochloride salt often catalyzes the initial condensation to the hydrazone. In some cases, a catalytic amount of additional acid (like acetic acid) is beneficial. The free base of the hydrazine, generated in situ, is the active nucleophile.

• Reaction: Gently heat the mixture (e.g., to 50-80°C) and stir for 1-3 hours until hydrazone formation is complete, often monitored by TLC.

• Indolization (Cyclization): Add a strong acid catalyst. Polyphosphoric acid (PPA) or Eaton's reagent are effective, but simpler Brønsted acids like H₂SO₄ or Lewis acids like ZnCl₂ can also be used.[12][14][15]

• Rationale: The strong acid is required to protonate the enamine intermediate, which initiates the critical[5][5]-sigmatropic rearrangement—the heart of the Fischer synthesis.[12][15]

• Heating: Heat the reaction mixture to a higher temperature (e.g., 80-120°C) for several hours. The optimal temperature and time depend on the specific substrates and acid catalyst used.

• Workup: Cool the reaction mixture and carefully quench it by pouring it onto crushed ice. Basify the aqueous slurry with a base (e.g., NaOH or NH₄OH) to neutralize the acid and precipitate the crude indole product.

• Purification: Extract the crude product with an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The final indole can be purified by column chromatography or recrystallization.

Safety, Handling, and Storage

Arylhydrazines and their salts are potent chemicals that demand careful handling. While a specific, comprehensive safety datasheet for (5-chloro-2-fluorophenyl)hydrazine hydrochloride is not widely available, the hazards can be reliably inferred from related compounds like phenylhydrazine hydrochloride and other fluorinated/chlorinated analogs.[10][11][16]

• Toxicity: Phenylhydrazines are classified as toxic if swallowed, in contact with skin, or if inhaled. They are known skin and eye irritants and may cause allergic skin reactions.[10]

• Chronic Hazards: Phenylhydrazine is considered a potential occupational carcinogen and is suspected of causing genetic defects.[10] Assume similar hazards for its derivatives.

• Handling:

  • Always handle this compound in a well-ventilated chemical fume hood.[17]

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[11][16][17]

  • Avoid creating dust.[16] Do not breathe dust, fumes, or vapors.[10]

• Storage:

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area.[11][16]

  • The recommended storage condition is under an inert atmosphere (nitrogen or argon) at 2-8°C to prevent degradation.[4][5]

  • Keep away from strong oxidizing agents and incompatible materials.[11][16]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations. Due to its potential toxicity and environmental hazards, it must be handled as hazardous waste.[10][16]

Conclusion

(5-chloro-2-fluorophenyl)hydrazine hydrochloride is a specialized chemical reagent with a well-defined role in synthetic and medicinal chemistry. Its value lies in its function as a robust precursor for the Fischer indole synthesis, enabling the strategic introduction of chlorine and fluorine atoms into complex molecular scaffolds. Understanding its physicochemical properties, mastering its synthesis, and adhering strictly to safety protocols are essential for leveraging its full potential in the pursuit of novel therapeutics and other advanced chemical applications.

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An In-depth Technical Guide to the Presumed Mechanism of Action of 5-Chloro-2-fluorophenylhydrazine hydrochloride: An Indoleamine 2,3-dioxygenase 1 (IDO1) Inhibitor

This guide provides a detailed technical overview of the hypothesized mechanism of action for 5-Chloro-2-fluorophenylhydrazine hydrochloride. Based on extensive research of analogous hydrazine-containing compounds, this document outlines its presumed role as an inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1), a critical enzyme in immune regulation. This whitepaper is intended for researchers, scientists, and professionals in drug development.

Introduction: The Significance of Indoleamine 2,3-dioxygenase 1 (IDO1) in Disease

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that plays a pivotal role in the catabolism of the essential amino acid L-tryptophan, catalyzing its conversion to N-formylkynurenine.[1][2] This is the first and rate-limiting step of the kynurenine pathway.[1][2] IDO1 is not typically expressed in healthy tissues but is induced by pro-inflammatory cytokines, most notably interferon-gamma (IFN-γ), during inflammatory responses and tumorigenesis.[3]

The physiological function of IDO1 is to suppress potentially harmful inflammatory processes and promote immune tolerance.[3] However, many tumors exploit this mechanism to evade the host's immune system.[3][4] By overexpressing IDO1, cancer cells create an immunosuppressive microenvironment characterized by tryptophan depletion and the accumulation of kynurenine and its metabolites.[4] This dual effect has profound consequences for anti-tumor immunity:

• Tryptophan Depletion: The scarcity of this essential amino acid inhibits the proliferation and function of effector T-cells and Natural Killer (NK) cells.[3]

• Kynurenine Accumulation: Kynurenine and its downstream metabolites actively induce the apoptosis of effector T-cells and promote the generation of regulatory T-cells (Tregs) and myeloid-derived suppressor cells (MDSCs).[3]

This immunosuppressive shield allows tumors to grow unchecked by the immune system. Consequently, inhibiting IDO1 has emerged as a promising therapeutic strategy in oncology, particularly in combination with other immunotherapies like checkpoint inhibitors.[4][5]

Proposed Mechanism of Action: Inhibition of IDO1 by 5-Chloro-2-fluorophenylhydrazine hydrochloride

While direct studies on 5-Chloro-2-fluorophenylhydrazine hydrochloride are not extensively available in peer-reviewed literature, its structural features, particularly the phenylhydrazine moiety, strongly suggest its activity as an IDO1 inhibitor. Research on similar hydrazine derivatives has shown potent inhibition of IDO1.[6][7][8]

The proposed mechanism of action centers on the interaction of the hydrazine group with the heme iron at the active site of the IDO1 enzyme.[8] IDO1 is a heme-containing enzyme, and the catalytic cycle involves the binding of both L-tryptophan and molecular oxygen to the heme iron. It is hypothesized that 5-Chloro-2-fluorophenylhydrazine acts as a competitive inhibitor, binding to the heme iron and preventing the binding of the natural substrate, L-tryptophan, and subsequent catalysis.

The substituted phenyl ring of 5-Chloro-2-fluorophenylhydrazine likely occupies the hydrophobic active site pocket of IDO1, further stabilizing the interaction.[8] The chloro and fluoro substituents may influence the compound's binding affinity and electronic properties, potentially enhancing its inhibitory potency compared to unsubstituted phenylhydrazine.

The following diagram illustrates the proposed signaling pathway of IDO1-mediated immune suppression and its inhibition.

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An In-depth Technical Guide to 5-Chloro-2-fluorophenylhydrazine hydrochloride: A Key Building Block in Modern Pharmaceutical Synthesis

This guide offers a comprehensive technical overview of 5-Chloro-2-fluorophenylhydrazine hydrochloride, a pivotal reagent in the synthesis of complex heterocyclic molecules. Tailored for researchers, medicinal chemists, and drug development professionals, this document elucidates the compound's historical context, detailed synthesis, physicochemical characterization, and its critical role in the construction of pharmacologically active indole scaffolds.

The Strategic Importance of Halogenated Phenylhydrazines in Medicinal Chemistry

The introduction of halogen atoms, particularly fluorine and chlorine, into drug candidates is a well-established strategy in medicinal chemistry for optimizing pharmacokinetic and pharmacodynamic properties.[1][2] Fluorine, with its small size and high electronegativity, can enhance metabolic stability, improve binding affinity to target proteins, and modulate the pKa of nearby functional groups.[3][4] Chlorine can also influence a molecule's lipophilicity and electronic character, contributing to improved therapeutic profiles.[5]

The history of medicinal chemistry is rich with examples of how halogenation has transformed lead compounds into successful drugs.[6][7] In this context, polysubstituted aromatic building blocks like 5-Chloro-2-fluorophenylhydrazine hydrochloride are of significant interest. The specific substitution pattern of this molecule is not arbitrary; the ortho-fluoro and para-chloro substituents provide a unique electronic and steric profile that influences the reactivity of the hydrazine moiety, making it a valuable precursor for targeted drug synthesis. While the specific discovery of this particular molecule is not prominently documented, its utility arises from the broader development of halogenated intermediates for use in reactions like the Fischer indole synthesis.[8][9]

Synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride

The most common and industrially scalable synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride starts with the readily available 5-chloro-2-fluoroaniline. The process involves a two-step sequence: diazotization followed by reduction.

Synthetic Pathway Overview

Figure 1: Synthetic workflow for 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for the synthesis of phenylhydrazines.[10]

Materials:

• 5-Chloro-2-fluoroaniline

• Concentrated Hydrochloric Acid (37%)

• Sodium Nitrite (NaNO₂)

• Stannous Chloride Dihydrate (SnCl₂·2H₂O)

• Deionized Water

• Ice

Procedure:

• Preparation of the Amine Salt Solution: In a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add 5-chloro-2-fluoroaniline. Cool the flask in an ice-salt bath to 0-5 °C and slowly add concentrated hydrochloric acid with stirring to form the hydrochloride salt slurry.

• Diazotization: Prepare a solution of sodium nitrite in deionized water and cool it to 0-5 °C. Add this cold sodium nitrite solution dropwise to the stirred amine salt slurry, ensuring the temperature of the reaction mixture is maintained between 0 and 5 °C. After the addition is complete, continue stirring for 30 minutes at the same temperature.

• Reduction: In a separate, larger flask, prepare a solution of stannous chloride dihydrate in concentrated hydrochloric acid. Cool this solution in an ice bath to below 10 °C. Slowly add the cold diazonium salt solution from the previous step to the stannous chloride solution with vigorous stirring. A precipitate of the hydrazine hydrochloride salt will form.

• Isolation: After the addition is complete, continue stirring the mixture for 1-2 hours, allowing it to warm to room temperature. Collect the solid product by vacuum filtration.

• Purification: Wash the filter cake with a small amount of cold deionized water, followed by a cold organic solvent like isopropanol to remove impurities. The product can be further purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the final product as a crystalline solid.

Rationale for Experimental Choices

• Low Temperature for Diazotization: Diazonium salts are highly reactive and unstable at elevated temperatures. Maintaining the temperature at 0-5 °C is crucial to prevent decomposition and the formation of unwanted byproducts.

• Stannous Chloride as Reductant: Stannous chloride is a cost-effective and reliable reducing agent for the conversion of diazonium salts to hydrazines under acidic conditions.

• Acidic Medium: The use of concentrated hydrochloric acid is essential for the formation of the diazonium salt and provides the acidic medium required for the stannous chloride reduction. The final product is conveniently isolated as its more stable hydrochloride salt.

Physicochemical Characterization

Accurate characterization is essential to confirm the identity and purity of the synthesized compound. The following table summarizes the key properties of 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Property	Value
CAS Number	529512-80-9
Molecular Formula	C₆H₇Cl₂FN₂
Molecular Weight	197.04 g/mol
Appearance	Off-white to pale yellow crystalline powder
Melting Point	Typically in the range of 215-225 °C (with decomposition)
Solubility	Soluble in water and lower alcohols.

Spectroscopic Data (Predicted and based on analogous compounds):

• ¹H NMR (in DMSO-d₆): The spectrum is expected to show complex multiplets in the aromatic region (approx. 7.0-7.5 ppm) corresponding to the three protons on the phenyl ring. The hydrazine protons (NH and NH₂) would appear as broad singlets at lower field (approx. 8.5-10.5 ppm).

• ¹³C NMR (in DMSO-d₆): Six distinct signals are expected in the aromatic region (approx. 110-155 ppm). The carbon bearing the fluorine atom will show a large coupling constant (¹JC-F).

• IR (KBr Pellet, cm⁻¹): Characteristic peaks would include N-H stretching (3200-3400), aromatic C-H stretching (~3100), C=C aromatic ring stretching (~1600, 1500), C-F stretching (~1250), and C-Cl stretching (700-800).[15]

• Mass Spectrometry (EI): The mass spectrum would show a molecular ion peak (M+) with a characteristic isotopic pattern for the two chlorine atoms. Fragmentation would likely involve the loss of the hydrazine moiety.

Core Application: The Fischer Indole Synthesis

The primary and most significant application of 5-Chloro-2-fluorophenylhydrazine hydrochloride is as a key reactant in the Fischer indole synthesis. This powerful reaction, discovered by Hermann Emil Fischer in 1883, is a cornerstone of heterocyclic chemistry and is widely used in the pharmaceutical industry to construct the indole nucleus.[8][9][16][17]

Mechanism of the Fischer Indole Synthesis

Figure 2: Generalized mechanism of the Fischer indole synthesis.

Application in Pharmaceutical Synthesis

The indole core is a privileged scaffold found in numerous approved drugs.[18] The use of 5-Chloro-2-fluorophenylhydrazine hydrochloride allows for the synthesis of 6-chloro-4-fluoro-substituted indoles, which are precursors to a variety of biologically active molecules, including kinase inhibitors and central nervous system agents.

Exemplary Protocol: Synthesis of a Substituted Indole

• Hydrazone Formation: In a round-bottom flask, suspend 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq) and a suitable ketone (1.1 eq) in a solvent such as ethanol or acetic acid. Add a catalytic amount of acid (if not already in acidic media) and heat the mixture to reflux for 2-4 hours, monitoring by TLC for the disappearance of the starting materials.

• Indolization: After cooling, the solvent can be removed, and a cyclizing agent such as polyphosphoric acid (PPA) or Eaton's reagent is added. The mixture is then heated to 80-120 °C for several hours until the cyclization is complete (as monitored by TLC).

• Work-up and Purification: The reaction mixture is cooled and then carefully quenched by pouring it onto ice and neutralizing with a suitable base (e.g., aqueous NaOH or NH₄OH). The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the desired substituted indole.

Safety and Handling

5-Chloro-2-fluorophenylhydrazine hydrochloride is a hazardous substance and must be handled with appropriate precautions.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat.

• Engineering Controls: Handle in a well-ventilated fume hood to minimize inhalation of dust.

• Toxicology: The compound is harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation. It is crucial to consult the Safety Data Sheet (SDS) for comprehensive toxicity information before use.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents. Keep the container tightly sealed.

Conclusion

5-Chloro-2-fluorophenylhydrazine hydrochloride is a strategically important building block in modern organic and medicinal chemistry. Its synthesis from readily available starting materials and its utility in the robust Fischer indole synthesis make it an invaluable tool for the creation of complex, halogenated indole derivatives. A thorough understanding of its synthesis, characterization, and reaction mechanisms is essential for its effective and safe application in the development of novel therapeutics.

References

• Fischer Indole Synthesis: Fischer, E.; Jourdan, F. Ber. Dtsch. Chem. Ges.1883, 16, 2241–2245. Hughes, D. L. Org. React.1991, 42, 335-652.
• Halogenation in Medicinal Chemistry: Mei, H.; Han, J.; Fustero, S.; et al. Chem. Rev.2020, 120(8), 3541-3678. Gillis, E. P.; Eastman, K. J.; Hill, M. D.; et al. J. Med. Chem.2015, 58(21), 8315-8359.
• Synthesis of Phenylhydrazines: Organic Syntheses, Coll. Vol. 1, p.442 (1941); Vol. 2, p.45 (1922). For general procedures, refer to standard organic chemistry textbooks such as "March's Advanced Organic Chemistry".

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Spectroscopic Profile of 5-Chloro-2-fluorophenylhydrazine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic characteristics of 5-Chloro-2-fluorophenylhydrazine hydrochloride (CAS No. 529512-80-9), a key intermediate in pharmaceutical synthesis. Due to the limited availability of public experimental spectra for this specific compound, this guide leverages predicted data, spectral information from analogous compounds, and fundamental principles of spectroscopic interpretation to offer a detailed projection of its ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) profiles. This document serves as a valuable resource for the identification, characterization, and quality control of 5-Chloro-2-fluorophenylhydrazine hydrochloride in a research and development setting.

Introduction

5-Chloro-2-fluorophenylhydrazine hydrochloride is a substituted aromatic hydrazine derivative of significant interest in medicinal chemistry and drug discovery. Its structural features, including the chloro and fluoro substituents on the phenyl ring, make it a versatile building block for the synthesis of various heterocyclic compounds with potential biological activities. Accurate spectroscopic characterization is paramount for verifying the identity and purity of this compound, ensuring the integrity of subsequent synthetic steps and the quality of final active pharmaceutical ingredients.

This guide provides an in-depth discussion of the expected spectroscopic data for 5-Chloro-2-fluorophenylhydrazine hydrochloride, structured to provide both theoretical understanding and practical insights for laboratory professionals.

Molecular Structure and Key Features for Spectroscopic Analysis

The molecular structure of 5-Chloro-2-fluorophenylhydrazine hydrochloride is fundamental to understanding its spectroscopic behavior. The key features influencing its spectra are:

• Aromatic Ring: The benzene ring will exhibit characteristic signals in both NMR and IR spectroscopy. The substitution pattern (1,2,4-trisubstituted) will dictate the coupling patterns observed in ¹H NMR.

• Hydrazinium Group (-NHNH₃⁺): The presence of the protonated hydrazine moiety will be evident in the ¹H NMR spectrum as exchangeable protons and will influence the IR spectrum with characteristic N-H stretching and bending vibrations.

• Halogen Substituents (Cl and F): The electronegativity and position of the chlorine and fluorine atoms will induce significant shifts in the ¹H and ¹³C NMR spectra. The fluorine atom will also introduce characteristic C-F coupling in the ¹³C NMR spectrum.

Caption: Chemical structure of 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The following sections detail the predicted ¹H and ¹³C NMR spectra of 5-Chloro-2-fluorophenylhydrazine hydrochloride. The predictions are based on the analysis of structurally similar compounds and established principles of NMR theory.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons and the protons of the hydrazinium group. The chemical shifts are influenced by the electron-withdrawing effects of the halogen substituents and the protonated hydrazine group.

Predicted ¹H NMR Data:

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
Ar-H3	7.2 - 7.4	dd	J(H,H) ≈ 8-9, J(H,F) ≈ 4-5
Ar-H4	7.0 - 7.2	ddd	J(H,H) ≈ 8-9, J(H,H) ≈ 2-3, J(H,F) ≈ 8-9
Ar-H6	6.9 - 7.1	dd	J(H,H) ≈ 2-3, J(H,F) ≈ 1-2
-NHNH₃⁺	8.0 - 10.0	br s	-

Causality behind Experimental Choices: A standard ¹H NMR experiment would be conducted in a deuterated solvent such as DMSO-d₆ or D₂O. DMSO-d₆ is often preferred as it can solubilize the hydrochloride salt and allows for the observation of exchangeable N-H protons. The use of a high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve better signal dispersion and facilitate the interpretation of complex coupling patterns.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule. The chemical shifts will be influenced by the attached atoms, with the carbon attached to fluorine showing a large one-bond coupling constant (¹JCF).

Predicted ¹³C NMR Data:

Carbon	Predicted Chemical Shift (δ, ppm)	Predicted C-F Coupling (JCF, Hz)
C1	145 - 150	d, J ≈ 10-15
C2	150 - 155	d, ¹J ≈ 240-250
C3	115 - 120	d, J ≈ 20-25
C4	125 - 130	d, J ≈ 5-10
C5	120 - 125	s
C6	110 - 115	d, J ≈ 3-5

Trustworthiness of the Protocol: To ensure the reliability of the obtained data, the spectrometer should be properly calibrated. The use of a standard acquisition protocol with a sufficient number of scans is necessary to obtain a good signal-to-noise ratio. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed to differentiate between CH, CH₂, and CH₃ groups, although in this case, it would primarily help in confirming the aromatic CH signals.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of 5-Chloro-2-fluorophenylhydrazine hydrochloride is expected to show characteristic absorption bands for N-H, C-N, C=C, C-F, and C-Cl bonds.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3200 - 2800	N-H stretch	Hydrazinium (-NHNH₃⁺)
1600 - 1550	N-H bend	Hydrazinium (-NHNH₃⁺)
1600 - 1450	C=C stretch	Aromatic ring
1250 - 1150	C-N stretch	Aryl-N
1200 - 1000	C-F stretch	Aryl-F
800 - 600	C-Cl stretch	Aryl-Cl

Experimental Protocol: The IR spectrum can be recorded using a Fourier Transform Infrared (FTIR) spectrometer. The sample, being a solid, is typically prepared as a KBr (potassium bromide) pellet or by using the Attenuated Total Reflectance (ATR) technique. The ATR method is often preferred due to its simplicity and the minimal sample preparation required.

Caption: General workflow for acquiring an IR spectrum of a solid sample.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation. For 5-Chloro-2-fluorophenylhydrazine hydrochloride, electrospray ionization (ESI) is a suitable technique.

Predicted Mass Spectrometry Data (ESI+):

The PubChem database provides predicted m/z values for various adducts of the free base (C₆H₆ClFN₂).[1] The hydrochloride salt in solution would likely show the protonated molecule of the free base.

Ion	Formula	Predicted m/z
[M+H]⁺	[C₆H₇ClFN₂]⁺	161.0276
[M+Na]⁺	[C₆H₆ClFN₂Na]⁺	183.0095

Fragmentation Pattern: The fragmentation of the [M+H]⁺ ion would likely involve the loss of small neutral molecules such as NH₃, N₂H₄, and HCl (from the salt). The aromatic ring would be relatively stable, and fragmentation pathways involving the cleavage of the phenyl ring would be less common under soft ionization conditions like ESI.

Conclusion

References

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• Chemical Cloud Database. 5-CHLORO-2-FLUOROPHENYLHYDRAZINE HYDROCHLORIDE | 529512-80-9 | Spectrum. Retrieved from a source that lists the availability of various spectra.
• Alachem Co., Ltd. 529512-80-9 | (5-chloro-2-fluorophenyl)hydrazine hydrochloride.
• Cenmed Enterprises. 5-Chloro-2-fluorophenylhydrazine, HCl (C007B-599830).
• BLD Pharm. 396074-99-0|(5-Chloro-2-fluorophenyl)hydrazine. Retrieved from a chemical supplier's product page for the free base.
• SpectraBase. (3-Fluorophenyl)hydrazine hydrochloride. Wiley.
• ChemicalBook. 4-Fluorophenylhydrazine hydrochloride(823-85-8) 1H NMR spectrum.

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A Senior Application Scientist's Guide to the Analytical Control of 5-Chloro-2-fluorophenylhydrazine hydrochloride

An In-depth Technical Guide Topic: Purity and Assay of 5-Chloro-2-fluorophenylhydrazine hydrochloride Audience: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of a Key Intermediate

5-Chloro-2-fluorophenylhydrazine hydrochloride is a crucial chemical building block, primarily utilized as a key starting material or intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its molecular structure lends itself to the construction of complex heterocyclic systems, which are prevalent in modern therapeutics. The purity and exact strength (assay) of this intermediate are not merely matters of quality control; they are foundational pillars that directly influence the impurity profile, yield, and, ultimately, the safety and efficacy of the final drug product.

The presence of impurities, such as positional isomers, starting materials from the synthesis, or degradation products, can lead to the formation of undesirable and potentially genotoxic by-products in the API.[1][2] Therefore, robust, validated analytical methods are imperative to ensure that each batch of 5-Chloro-2-fluorophenylhydrazine hydrochloride meets the stringent specifications required for pharmaceutical development. This guide provides a comprehensive overview of the essential analytical methodologies, grounded in scientific principles and regulatory expectations.

Physicochemical Properties & Reference Standards

A thorough understanding of the analyte's properties is the first step in developing any analytical method. A non-hygroscopic, crystalline solid with well-defined characteristics simplifies sample handling and standard preparation.

Property	Value	Source
CAS Number	529512-80-9	[3]
Molecular Formula	C₆H₆ClFN₂ · HCl	[4]
Molecular Weight	197.04 g/mol	[3]
Appearance	Colorless to light yellow/brown solid	[1][5]
Purity Specification	Typically ≥98%	[3][4]
Storage Conditions	Inert atmosphere, 2-8°C, protected from light	[5]

The use of a well-characterized reference standard is non-negotiable for quantitative analysis. This primary standard should have a certificate of analysis (COA) detailing its purity, moisture content, and residual solvent levels.

Chromatographic Methods: The Gold Standard for Purity

Chromatographic techniques, particularly High-Performance Liquid Chromatography (HPLC), are the definitive methods for determining the purity of 5-Chloro-2-fluorophenylhydrazine hydrochloride and quantifying its related impurities.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the method of choice for its high resolving power, sensitivity, and specificity. It excels at separating the main component from structurally similar impurities.

Causality Behind Method Choices:

• Stationary Phase: A C18 (octadecylsilane) column is the workhorse for this type of analysis. Its nonpolar nature provides optimal retention for the moderately polar aromatic hydrazine, allowing for effective separation from both more polar and less polar impurities. A column with end-capping is preferred to minimize peak tailing caused by interaction with residual silanol groups.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (like phosphate buffer) and an organic modifier (acetonitrile or methanol) is typically employed.[1] The gradient allows for the elution of a wide range of impurities with varying polarities within a reasonable runtime. Acetonitrile is often favored over methanol for its lower viscosity and stronger elution strength. The buffer controls the pH, ensuring the analyte's ionization state is consistent, which is critical for reproducible retention times.

• Detection: Ultraviolet (UV) detection is standard. A detection wavelength of around 260 nm is often suitable for phenylhydrazine compounds.[6] A photodiode array (PDA) detector is highly recommended as it provides spectral data, which is invaluable for peak purity assessment and impurity identification.

Experimental Protocol: RP-HPLC for Purity Determination

• Instrument: A gradient HPLC system with a PDA detector.

• Column: Waters X-Bridge C18, 4.6 x 150 mm, 3.5 µm, or equivalent.

• Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 3.0 with phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 70% B

  • 25-30 min: 70% B

  • 30.1-35 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 260 nm.

• Injection Volume: 10 µL.

• Diluent: Mobile Phase A / Acetonitrile (80:20 v/v).

• Sample Preparation: Accurately weigh and dissolve the sample in the diluent to a final concentration of approximately 0.5 mg/mL.

System Suitability: Before sample analysis, inject a standard solution multiple times. The system is deemed suitable if parameters like retention time precision (%RSD < 1.0%), theoretical plates (>2000), and tailing factor (0.8 - 1.5) meet predefined criteria.

Gas Chromatography (GC)

While HPLC is preferred, GC can be used, particularly for identifying volatile impurities. Phenylhydrazines can be thermally labile, so derivatization is often necessary to improve thermal stability and chromatographic performance.

Derivatization Principle: The hydrazine moiety can be reacted with an aldehyde (e.g., benzaldehyde) to form a stable hydrazone.[7] This derivative is more volatile and less prone to degradation in the GC inlet and column. Pentafluorophenylhydrazine (PFPH) has also been used as a derivatizing agent for carbonyls, a conceptually similar process that could be reversed for hydrazine analysis, indicating the utility of fluorinated reagents in GC.[8]

Workflow Diagram: HPLC Purity & Assay Analysis

Caption: Workflow for HPLC Purity and Assay Determination.

Titrimetric Methods: A Robust Assay Technique

For determining the overall percentage of the active substance (assay), titration offers a simple, cost-effective, and highly precise alternative to chromatography.

Argentometric Titration

This method is specific to the hydrochloride salt form. It quantifies the amount of chloride ions present.

Principle: The sample is dissolved in a suitable solvent (e.g., water or aqueous alcohol), and the chloride ions are titrated with a standardized solution of silver nitrate (AgNO₃). The endpoint can be detected potentiometrically or using a chemical indicator like potassium chromate. The reaction is: Ag⁺(aq) + Cl⁻(aq) → AgCl(s)

A product data sheet for a similar compound, phenylhydrazine hydrochloride, lists argentometric titration as the method for assay, confirming its applicability.

Experimental Protocol: Argentometric Titration

• Standardization: Accurately standardize a ~0.1 N silver nitrate solution against primary standard sodium chloride.

• Sample Preparation: Accurately weigh approximately 150-200 mg of the 5-Chloro-2-fluorophenylhydrazine hydrochloride sample and dissolve it in 50 mL of deionized water, adding a few drops of dilute nitric acid.

• Titration: Titrate the sample solution with the standardized 0.1 N silver nitrate.

• Endpoint Detection: Use a silver electrode and a reference electrode connected to a potentiometer. The endpoint is the point of maximum inflection in the potential curve.

• Calculation: Calculate the assay based on the volume of titrant consumed, its normality, and the sample weight.

Method Validation: Ensuring Trustworthy Results

No analytical method is fit for purpose in a regulated environment without formal validation.[9] Validation provides documented evidence that the method is suitable for its intended use.[10][11] The core validation parameters are defined by the International Council for Harmonisation (ICH) guidelines.[12]

Diagram: Analytical Method Selection Logic

Caption: Decision tree for selecting the appropriate analytical method.

Summary of Validation Parameters:

Parameter	Purpose	Typical Acceptance Criteria (for HPLC)
Specificity	To ensure the method measures only the desired analyte, free from interference.	Peak purity index > 0.999; baseline resolution between analyte and known impurities.
Linearity	To demonstrate a proportional relationship between concentration and response.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	To measure the closeness of the test results to the true value.	98.0% - 102.0% recovery of spiked samples.
Precision	To measure the degree of scatter between a series of measurements.	Repeatability & Intermediate Precision: %RSD ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte that can be detected.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantified with accuracy and precision.	Signal-to-Noise ratio of 10:1; acceptable accuracy/precision at this level.
Robustness	To measure the method's capacity to remain unaffected by small variations in parameters.	No significant change in results when parameters (pH, flow rate, temp) are slightly varied.

Conclusion

The analytical control of 5-Chloro-2-fluorophenylhydrazine hydrochloride is a multifaceted task that relies on the strategic application of orthogonal analytical techniques. While RP-HPLC stands as the primary tool for purity and impurity profiling due to its high resolution, classical methods like argentometric titration provide a robust and efficient means for assay determination. Gas chromatography can serve as a valuable supplementary technique for specific impurity investigations.

For professionals in drug development, the key is not just to perform these tests, but to understand the scientific rationale behind method selection and to rigorously validate each procedure according to global regulatory standards. This ensures the consistent quality of this critical intermediate, which is paramount for the integrity of the final pharmaceutical product.

References

• Vertex AI Search. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. Retrieved from [9]

• Cenmed Enterprises. (n.d.). 5-Chloro-2-fluorophenylhydrazine, HCl (C007B-599830). Retrieved from [4]

• Profound. (2025). Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. Retrieved from [10]

• LCGC. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis. Retrieved from [12]

• Altabrisa Group. (2024). Analytical Method Validation: Complete Guide for Intended Use in Pharmaceuticals. Retrieved from [11]

• NHS. (n.d.). Guidance for the validation of pharmaceutical quality control analytical methods.

• Alachem Co., Ltd. (n.d.). 529512-80-9 | (5-chloro-2-fluorophenyl)hydrazine hydrochloride. Retrieved from [3]

• SDFine. (n.d.). PHENYLHYDRAZINE HYDROCHLORIDE AR (phenylhydrazinium chloride). Retrieved from

• Britton, H. T. S., & Clissold, E. M. (1942). A potentiometric study of the oxidation of phenylhydrazine by cupric ions, including the titration of Fehling's solution with phenylhydrazine. Journal of the Chemical Society (Resumed), 528. DOI: 10.1039/JR9420000528. Retrieved from [13]

• RASĀYAN J. Chem. (2024). Green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. Vol. 17, No. 4. Retrieved from [1]

• ChemicalBook. (n.d.). 529512-80-9(5-Chloro-2-fluorophenylhydrazine hydrochloride) Product Description. Retrieved from [5]

• ResearchGate. (n.d.). FT-IR spectrum of 5-chloro-N-(2fluorophenyl)pyrazine-2-carboxamide. Retrieved from [14]

• Google Patents. (n.d.). CN103454370B - Method for measuring phenylhydrazine compound residues in crude drugs through HPLC. Retrieved from [6]

• Google Patents. (n.d.). Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted.... Retrieved from [15]

• Analytical Methods. (n.d.). Determination of residual phenylhydrazines in drug substances by high-performance liquid chromatography with pre-column derivatization. Retrieved from [2]

• Journal of Chemical Research. (n.d.). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Retrieved from [16]

• PubMed. (n.d.). Determination of airborne carbonyls via pentafluorophenylhydrazine derivatisation by GC-MS and its comparison with HPLC method. Retrieved from [8]

• PubMed. (n.d.). Determination of hydrazine in hydralazine by capillary gas chromatography with nitrogen-selective detection after benzaldehyde derivatization. Retrieved from [7]

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Protocols & Analytical Methods

Synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride from 2-fluoro-5-chloroaniline

An Application Note for the

Abstract

This application note provides a comprehensive and detailed protocol for the synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride, a key intermediate in the development of pharmaceuticals and agrochemicals. The synthesis is a two-step process commencing with the diazotization of 2-fluoro-5-chloroaniline, followed by an in-situ reduction of the resulting diazonium salt using stannous chloride. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth technical insights, a step-by-step methodology, safety protocols, and characterization data. The causality behind critical experimental choices is explained to ensure reproducibility and high-yield synthesis.

Introduction and Scientific Background

5-Chloro-2-fluorophenylhydrazine hydrochloride is a valuable building block in organic synthesis. Its structural motifs are incorporated into a variety of biologically active molecules. The synthetic route from the readily available 2-fluoro-5-chloroaniline is efficient and scalable, proceeding through a classical aromatic amine transformation pathway.

The synthesis involves two fundamental reactions of aromatic chemistry:

• Diazotization: The conversion of a primary aromatic amine to a diazonium salt. This reaction is conducted in a strong acidic medium (hydrochloric acid) with sodium nitrite to generate the reactive diazotizing agent, nitrous acid (HNO₂), in situ. The resulting diazonium salt is highly reactive and is typically used immediately without isolation.[1][2]

• Reduction: The diazonium salt is subsequently reduced to the corresponding hydrazine derivative.[3] While several reducing agents can be employed, stannous chloride (SnCl₂) in concentrated hydrochloric acid is a well-established and reliable method for this transformation, providing good yields of the target hydrazine.[4]

This document provides a robust protocol that has been optimized for yield, purity, and operational safety.

Reaction Scheme and Mechanism

The overall synthesis proceeds as follows:

Step 1: Diazotization of 2-fluoro-5-chloroaniline

Caption: 2-fluoro-5-chloroaniline reacts with sodium nitrite in hydrochloric acid to form 5-chloro-2-fluorobenzene diazonium chloride.

Step 2: Reduction of the Diazonium Salt

Caption: The intermediate diazonium salt is reduced by stannous chloride to yield the final product, 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Mechanistic Insights

• Diazotization: The reaction is initiated by the protonation of sodium nitrite by hydrochloric acid to form nitrous acid. The primary amine of 2-fluoro-5-chloroaniline then acts as a nucleophile, attacking the nitrous acid, which leads to a series of proton transfer and dehydration steps to form the stable aryl diazonium ion. Maintaining a low temperature (0–5 °C) is critical to prevent the diazonium salt from decomposing into a phenol or engaging in unwanted coupling reactions.[1]

• Reduction: Stannous chloride (SnCl₂) is a two-electron reducing agent. In the highly acidic environment, it reduces the diazonium group (-N₂⁺) to the hydrazine moiety (-NHNH₂). The reaction proceeds through a series of single-electron transfers, with the tin(II) being oxidized to tin(IV). The final product precipitates from the acidic solution as its hydrochloride salt.

Detailed Experimental Protocol

This protocol outlines the synthesis on a laboratory scale. All operations must be conducted within a certified chemical fume hood.

Materials and Equipment

Reagent/Material	CAS Number	Molecular Wt.	Grade
2-fluoro-5-chloroaniline	2106-05-0	145.56 g/mol	>98%
Sodium Nitrite (NaNO₂)	7632-00-0	69.00 g/mol	ACS Reagent
Stannous Chloride Dihydrate (SnCl₂·2H₂O)	10025-69-1	225.65 g/mol	>98%
Hydrochloric Acid (HCl), concentrated	7647-01-0	36.46 g/mol	~37% aqueous
Deionized Water	7732-18-5	18.02 g/mol	Type II

Equipment:

• 500 mL three-neck round-bottom flask

• Mechanical stirrer with a Teflon paddle

• Thermometer with adapter

• 100 mL pressure-equalizing dropping funnel

• Ice-salt bath

• 1 L beaker

• Büchner funnel and vacuum flask

• pH paper or pH meter

• Standard laboratory glassware

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 5-Chloro-2-fluorophenylhydrazine HCl.

Step-by-Step Procedure

Part A: Diazotization

• Equip a 500 mL three-neck flask with a mechanical stirrer, thermometer, and a dropping funnel.

• In the flask, combine 2-fluoro-5-chloroaniline (14.5 g, 0.1 mol) with concentrated hydrochloric acid (40 mL). Stir to form a slurry.

• Add 40 mL of deionized water. Stir until a clear solution or a fine suspension is obtained.

• Immerse the flask in an ice-salt bath and cool the contents to 0–5 °C with vigorous stirring.

• In a separate beaker, dissolve sodium nitrite (7.2 g, 0.105 mol) in 25 mL of deionized water and cool the solution in an ice bath.

• Fill the dropping funnel with the cold sodium nitrite solution.

• Add the sodium nitrite solution dropwise to the stirred aniline solution over approximately 30-45 minutes. Crucial: Maintain the internal temperature of the reaction mixture at 0–5 °C throughout the addition. A brownish-red gas (NO₂) may be observed if the temperature rises too high, indicating decomposition.

• After the addition is complete, continue stirring the resulting pale-yellow diazonium salt solution at 0–5 °C for an additional 30 minutes. This solution must be used immediately in the next step.

Part B: Reduction and Isolation

• In a 1 L beaker, prepare the reducing solution by carefully dissolving stannous chloride dihydrate (50.8 g, 0.225 mol) in concentrated hydrochloric acid (90 mL). This dissolution is exothermic; cool the mixture in an ice bath to below 10 °C.

• With vigorous stirring, slowly add the cold diazonium salt solution prepared in Part A to the cold stannous chloride solution. The addition should be controlled to keep the temperature of the reduction mixture below 10 °C.

• Upon addition, a thick precipitate of the hydrazine hydrochloride salt will begin to form.

• After the addition is complete, continue stirring the mixture in the ice bath for 2-3 hours.

• Isolate the precipitated solid by vacuum filtration using a Büchner funnel.

• Wash the filter cake with a small amount of cold deionized water (2 x 20 mL) to remove residual tin salts and acid.

• Dry the product under vacuum at 40–50 °C until a constant weight is achieved. The final product is 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Data, Results, and Characterization

Parameter	Value
Molecular Formula	C₆H₇Cl₂FN₂
Molecular Weight	197.04 g/mol [5]
Appearance	Off-white to pale tan crystalline solid
Theoretical Yield	19.7 g (based on 0.1 mol starting material)
Typical Experimental Yield	80-90%
Melting Point	~210-215 °C (decomposes)
Purity (by HPLC)	>98%

Expected Spectroscopic Data:

• ¹H NMR (DMSO-d₆): Peaks corresponding to aromatic protons and the hydrazine protons (-NHNH₃⁺).

• ¹³C NMR (DMSO-d₆): Peaks corresponding to the six aromatic carbons.

• IR (KBr, cm⁻¹): Characteristic peaks for N-H stretching, C-F stretching, and C-Cl stretching.

Safety and Hazard Management

This synthesis involves hazardous materials and potentially energetic intermediates. A thorough risk assessment must be conducted before beginning the procedure.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety goggles, and nitrile or neoprene gloves.

• Fume Hood: All operations must be performed in a well-ventilated chemical fume hood.

• Reagent Hazards:

  • 2-fluoro-5-chloroaniline: Toxic upon inhalation, ingestion, and skin contact.

  • Sodium Nitrite: Strong oxidizer.[6] Contact with combustible materials may cause fire.[7] It is highly toxic if swallowed.[6]

  • Concentrated HCl: Highly corrosive. Causes severe skin burns and eye damage.

  • Stannous Chloride: Corrosive and can cause skin sensitization.[8][9]

  • Aryl Diazonium Salts: NEVER isolate the diazonium salt in a dry state, as it is shock-sensitive and potentially explosive. The protocol is designed for its immediate in-situ consumption.

• Waste Disposal:

  • Quench any residual sodium nitrite with a solution of sulfamic acid before disposal.

  • Neutralize acidic filtrates carefully with a base such as sodium bicarbonate or sodium hydroxide.

  • Tin-containing waste must be collected and disposed of as hazardous heavy metal waste according to institutional and local regulations.

Troubleshooting and Field Insights

Issue	Probable Cause	Solution
Low Yield	Diazonium salt decomposition (temperature too high).	Ensure strict temperature control (<5 °C) during diazotization. Use an efficient ice-salt bath and slow addition of NaNO₂.
Incomplete reaction.	Ensure adequate stirring time after each step. Verify the quality and stoichiometry of reagents.
Dark, Oily Product	Formation of azo-coupling side products or oxidation.	Maintain low temperatures. Ensure the diazonium salt is added to the reducing agent (not vice-versa) to keep the diazonium concentration low.
Reaction stalls; no precipitate	Incorrect pH or insufficient reducing agent.	Verify the concentration of the HCl used. Ensure the correct amount of stannous chloride is added.
Difficult Filtration	Product is too fine or amorphous.	Allow the mixture to stir longer in the ice bath to promote crystal growth before filtration.

Conclusion

The protocol described in this application note provides a reliable and high-yield method for synthesizing 5-Chloro-2-fluorophenylhydrazine hydrochloride. By adhering to the detailed steps and paying close attention to critical parameters such as temperature control and reagent stoichiometry, researchers can confidently produce this important chemical intermediate with high purity. The emphasis on safety and mechanistic understanding ensures that the procedure can be performed both effectively and safely in a laboratory setting.

References

• Wikipedia. (n.d.). Diazonium compound. Retrieved from [Link]

• NPTEL. (n.d.). Lecture 16 : Aromatic Diazonium Salts. Retrieved from [Link]

• Google Patents. (n.d.). EP1981860B1 - Conversion of aromatic diazonium salt to aryl hydrazine.
• Google Patents. (n.d.). CN102964270A - Method for reducing hydrazine synthesized by diazonium salt by utilizing sodium sulphite.

• American Chemical Society. (2008). Heavy-Metal-Free Reduction Methodology for Large-Scale Synthesis Applicable to Heterocyclic and Arylhydrazines. Organic Process Research & Development. Retrieved from [Link]

• PubChem. (n.d.). (5-chloro-2-fluorophenyl)hydrazine hydrochloride. Retrieved from [Link]

• Vertellus. (n.d.). Sodium Nitrite, High Purity Special Granular Grade Safety Data Sheet. Retrieved from [Link]

• Alachem Co., Ltd. (n.d.). 529512-80-9 | (5-chloro-2-fluorophenyl)hydrazine hydrochloride. Retrieved from [Link]

• Techno PharmChem. (n.d.). Stannous Chloride Material Safety Data Sheet. Retrieved from [Link]

• Cenmed Enterprises. (n.d.). 5-Chloro-2-fluorophenylhydrazine, HCl. Retrieved from [Link]

• Google Patents. (n.d.). CN105873900A - Method for diazotizing 2,5-dichloroaniline.

• PrepChem.com. (n.d.). Synthesis of 4-chloro-2-fluoro-5-hydroxyphenylhydrazine. Retrieved from [Link]

• Seedion. (n.d.). 5-Chloro-2-fluorophenylhydrazine hydrochloride. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Google Patents. (n.d.). Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted Phenylhydrazine Salts.
• Google Patents. (n.d.). US20170342022A1 - Processes for the diazotization of 2,5-dichloroanilines.
• Google Patents. (n.d.). EP0723953A1 - Process for the preparation of 2-fluorophenylhydrazine.
• Google Patents. (n.d.). US6852890B1 - Process for the preparation of phenylhydrazines.

• PrepChem.com. (n.d.). Synthesis of 4-chloro-2-fluorophenyl hydrazine. Retrieved from [Link]

• ACS Publications. (2015). Denitrification Combined with Diazotization of Anilines and the Synthesis of 4′-Chlorobiphenyl-2,5-diamine and 1-Chloro-4-iodobenzene. Organic Process Research & Development. Retrieved from [Link]

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Application Notes &amp; Protocols: Strategic Use of 5-Chloro-2-fluorophenylhydrazine Hydrochloride in Advanced Fischer Indole Synthesis

For Researchers, Scientists, and Drug Development Professionals

The Fischer indole synthesis, a foundational reaction in organic chemistry discovered by Emil Fischer in 1883, remains an indispensable tool for constructing the indole nucleus.[1][2] This heterocyclic scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products, pharmaceuticals, and agrochemicals.[1][3][4] The strategic introduction of substituents onto the starting phenylhydrazine allows for the synthesis of highly functionalized indoles with tailored physicochemical and pharmacological properties.

This guide focuses on the application of 5-Chloro-2-fluorophenylhydrazine hydrochloride , a key building block for producing indoles bearing specific halogenation patterns that are highly sought after in modern drug discovery. The presence of both chloro and fluoro substituents significantly influences the reactivity of the precursor and imparts unique properties to the final indole product, such as enhanced metabolic stability and target binding affinity.[5][6][7] We will explore the mechanistic nuances, provide a detailed experimental protocol, and discuss the applications of the resulting 4-fluoro-7-chloroindole scaffold in the development of therapeutic agents.

Mechanistic Insights: The Role of Electron-Withdrawing Substituents

The Fischer indole synthesis proceeds through a well-established mechanism involving the acid-catalyzed rearrangement of a phenylhydrazone intermediate.[8][9][10] Understanding this pathway is critical to appreciating the specific conditions required when using 5-Chloro-2-fluorophenylhydrazine hydrochloride.

The core mechanism unfolds in several key stages:

• Phenylhydrazone Formation: The reaction initiates with the condensation of the phenylhydrazine with an aldehyde or ketone to form a phenylhydrazone. This step is typically acid-catalyzed.

• Tautomerization: The phenylhydrazone tautomerizes to its more reactive enamine isomer, often referred to as an 'ene-hydrazine'.[2]

• [2][2]-Sigmatropic Rearrangement: This is the crucial, rate-determining step of the synthesis.[2] Under acidic conditions, the ene-hydrazine undergoes a[2][2]-sigmatropic rearrangement, forming a new carbon-carbon bond and breaking the N-N bond.

• Rearomatization & Cyclization: The intermediate diimine rapidly rearomatizes. Subsequent intramolecular attack by the newly formed amino group onto the imine carbon results in a five-membered ring.

• Ammonia Elimination: Finally, the elimination of an ammonia molecule under acid catalysis yields the stable, aromatic indole ring.[9]

The Influence of Chloro and Fluoro Groups:

The chlorine and fluorine atoms on the phenylhydrazine ring are both electron-withdrawing groups (EWGs). Their presence reduces the electron density of the aromatic ring, which has a profound impact on the reaction.[1]

• Reactivity: The electron-deficient nature of the substituted ring disfavors the key[2][2]-sigmatropic rearrangement, which involves an attack from the aromatic ring onto the enamine's double bond.[11] Consequently, reactions involving phenylhydrazines with EWGs often require more forcing conditions, such as stronger acids (e.g., polyphosphoric acid, Eaton's reagent) or higher temperatures, compared to those with electron-donating groups.[1][12]

• Regiochemistry: The substitution pattern on the starting hydrazine dictates the final placement of the substituents on the indole product. Starting with 5-Chloro-2-fluorophenylhydrazine will unequivocally yield an indole with a chlorine atom at the 7-position and a fluorine atom at the 4-position.

Caption: Figure 1: Mechanism of the Fischer Indole Synthesis.

Application Protocol: Synthesis of 4-Fluoro-7-chloro-2,3-dimethyl-1H-indole

This protocol details a representative one-pot synthesis using 5-Chloro-2-fluorophenylhydrazine hydrochloride and 2-butanone as the carbonyl partner.[3][9]

Materials and Reagents:

• 5-Chloro-2-fluorophenylhydrazine hydrochloride

• 2-Butanone (Methyl Ethyl Ketone)

• Polyphosphoric Acid (PPA) or Zinc Chloride (ZnCl₂)

• Ethanol (Absolute)

• Ethyl Acetate

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Standard laboratory glassware, heating mantle, magnetic stirrer, and TLC apparatus

Experimental Workflow:

Caption: Figure 2: Experimental Workflow for Synthesis.

Step-by-Step Procedure:

• Hydrazone Formation (In Situ):

  • To a round-bottom flask, add 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq) and 2-butanone (1.1 eq).

  • Add absolute ethanol as the solvent (approx. 10 mL per gram of hydrazine).

  • Stir the mixture and heat to reflux for 1-2 hours. The progress of the hydrazone formation can be monitored by Thin Layer Chromatography (TLC).

• Indolization:

  • After hydrazone formation is complete, cool the flask and remove the ethanol under reduced pressure.

  • To the resulting residue, carefully add polyphosphoric acid (PPA) (approx. 10x the weight of the starting hydrazine). Note: PPA is highly viscous; heating gently may be required for transfer.

  • Heat the reaction mixture with vigorous stirring to 100-120°C for 2-4 hours. Monitor the reaction by TLC until the hydrazone spot has been consumed.

• Workup and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully and slowly pour the viscous mixture onto a beaker of crushed ice and water with stirring.

  • Neutralize the acidic aqueous solution by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7-8.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).[1]

• Purification:

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

  • The crude residue should be purified by column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure 4-fluoro-7-chloro-2,3-dimethyl-1H-indole.[13]

Applications in Drug Discovery and Medicinal Chemistry

The 4-fluoro-7-chloroindole scaffold synthesized from this precursor is of significant interest to drug development professionals. Halogenation is a proven strategy for optimizing drug candidates.

• Oncology: The indole core is central to many kinase inhibitors.[5] The 5-chloro-indole moiety, in particular, has been identified as a key pharmacophore in compounds targeting signaling pathways frequently dysregulated in cancer, such as the EGFR and BRAF kinase pathways.[14][15] The additional fluorine atom at the 4-position can further enhance binding affinity and improve pharmacokinetic properties.

• Neuroscience: The β-carboline structure (pyrido[3,4-b]indole), which can be synthesized via a Fischer reaction between a substituted phenylhydrazine and a piperidinone derivative, is a core component of molecules targeting the central nervous system.[16] These scaffolds are investigated for their potential in treating neurodegenerative diseases and other neurological disorders.[16]

• Antiviral Agents: Fluorinated indoles have shown significant potential as antiviral agents.[6] Studies have demonstrated that 5-fluoroindole derivatives can exhibit potent activity against various viruses. The combined electronic effects of chlorine and fluorine in the 4-fluoro-7-chloroindole structure make it an attractive scaffold for novel antiviral drug design.

Illustrative Data: Conditions for Fischer Synthesis with EWG-Substituted Hydrazines

The following table summarizes typical conditions and outcomes for Fischer indole syntheses involving phenylhydrazines bearing electron-withdrawing groups (EWGs), providing a general reference for experimental design.

Carbonyl Partner	Phenylhydrazine Substituent	Acid Catalyst	Temperature (°C)	Typical Yield (%)
Cyclohexanone	4-Nitrophenylhydrazine	PPA	100	60-75
Acetone	4-Chlorophenylhydrazine	ZnCl₂	150	70-85
Propiophenone	2,4-Dichlorophenylhydrazine	H₂SO₄/AcOH	110	55-70
2-Butanone	5-Chloro-2-fluorophenylhydrazine	PPA	110	50-65 (Expected)

Conclusion

5-Chloro-2-fluorophenylhydrazine hydrochloride is a highly valuable and strategic reagent for the synthesis of 4-fluoro-7-chloro-substituted indoles via the Fischer indole synthesis. While its electron-withdrawing substituents necessitate more robust reaction conditions, they yield a product scaffold with significant potential in medicinal chemistry. The unique halogenation pattern offers a powerful tool for modulating the biological activity, selectivity, and pharmacokinetic profiles of drug candidates, particularly in oncology and virology. The protocol and insights provided herein serve as a practical guide for researchers aiming to leverage this versatile building block in their drug discovery and development programs.[15]

References

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• Nakhaei, A., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2390-2399. [Link]

• Hughes, D. L. (2021). Fischer Indole Synthesis. In Organic Reactions (Vol. 106, pp. 1-1056). [Link]

• Organic Chemistry Portal. Fischer Indole Synthesis. [Link]

• Prajapati, D., & Gohain, M. (2012). Synthesis of Indole by Cyclization of Hydrazone Catalysed by Lewis Acid. International Journal of Modern Engineering Research, 2(5), 3328-3332. [Link]

• Zolfigol, M. A., et al. (2014). An Efficient Method for the Synthesis of Indole and 3H-Indole Derivatives via the Fischer Reaction. Scientia Iranica, 21(6), 2005-2012. [Link]

• Boron Molecular. The Role of 5-Fluoro-2-oxindole in Modern Drug Discovery and Manufacturing. [Link]

• The Organic Chemistry Tutor. (2021). Fischer Indole Synthesis. YouTube. [Link]

• El-Faham, A., et al. (2020). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1634-1661. [Link]

• Ghorab, M. M., et al. (2020). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry, 185, 111849. [Link]

• Taylor & Francis. Fischer indole synthesis – Knowledge and References. [Link]

• Organic Syntheses. An Au/Zn-catalyzed Synthesis of N-protected Indole via Annulation of N-Arylhydroxamic Acid and Alkyne. [Link]

• Gribble, G. W., & Couch, J. R. (2002). Use of a Modified Leimgruber–Batcho Reaction to Prepare 6‐Chloro‐5‐fluoroindole. Synthetic Communications, 32(22), 3469-3478. [Link]

• Wang, L., et al. (2012). A Facile Synthesis of 3-Substituted 9H-Pyrido[3,4-b]indol-1(2H)-ones. Molecules, 17(12), 14715-14725. [Link]

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Using 5-Chloro-2-fluorophenylhydrazine hydrochloride for pyrazole derivatives

An In-Depth Guide to the Synthesis of Pyrazole Derivatives Using 5-Chloro-2-fluorophenylhydrazine hydrochloride

Introduction: The Significance of Substituted Pyrazoles in Modern Chemistry

Pyrazoles, a class of five-membered heterocyclic compounds featuring two adjacent nitrogen atoms, represent a cornerstone scaffold in medicinal chemistry and materials science.[1][2] Their unique structural and electronic properties have led to their incorporation into a wide array of biologically active molecules, demonstrating anti-inflammatory, anticancer, antimicrobial, and analgesic activities.[1][3][4] The therapeutic success of blockbuster drugs like the COX-2 inhibitor Celecoxib (Celebrex®) and the erectile dysfunction treatment Sildenafil (Viagra®) underscores the immense potential of the pyrazole core in drug design.[5]

The strategic functionalization of the pyrazole ring is paramount to modulating its pharmacological profile. The starting material, 5-Chloro-2-fluorophenylhydrazine hydrochloride, is a particularly valuable precursor. The presence of both chloro and fluoro substituents on the phenyl ring allows for the synthesis of pyrazole derivatives with fine-tuned lipophilicity, metabolic stability, and target-binding interactions, making it a key building block for developing novel therapeutic agents.[4] This guide provides a comprehensive overview, from reaction theory to detailed laboratory protocols, for the effective utilization of this important reagent.

Core Mechanism: The Knorr Pyrazole Synthesis

The most fundamental and widely employed method for constructing the pyrazole ring from a hydrazine and a 1,3-dicarbonyl compound is the Knorr Pyrazole Synthesis.[6][7] This acid-catalyzed condensation reaction proceeds through a well-established pathway, valued for its reliability and generally high yields.[8]

Mechanistic Pillars:

• Imine/Hydrazone Formation: The reaction initiates with the acid-catalyzed condensation of the more nucleophilic nitrogen of the hydrazine with one of the carbonyl groups of the 1,3-dicarbonyl compound, forming a hydrazone intermediate.

• Intramolecular Cyclization: The second nitrogen atom of the hydrazine then performs an intramolecular nucleophilic attack on the remaining carbonyl group. This step forms a non-aromatic, five-membered heterocyclic intermediate, often a hydroxyl-pyrazolidine.[9]

• Dehydration and Aromatization: The final step is the acid-catalyzed elimination of two molecules of water to form the stable, aromatic pyrazole ring. This dehydration is the thermodynamic driving force for the reaction.[7][8][10]

Caption: Figure 1: Generalized Mechanism of the Knorr Pyrazole Synthesis.

A critical consideration when using an unsymmetrical 1,3-dicarbonyl is the potential for the formation of two different regioisomers.[9] The initial nucleophilic attack can occur at either of the two distinct carbonyl carbons, leading to a mixture of products. The regioselectivity is often influenced by the steric and electronic properties of the dicarbonyl substrate and the reaction conditions.

Safety and Reagent Handling

Directive: Hydrazine derivatives are toxic and should be handled with appropriate care. 5-Chloro-2-fluorophenylhydrazine hydrochloride is classified as harmful if swallowed, in contact with skin, or if inhaled, and causes skin and eye irritation.[11]

Hazard Information	Precautionary Measures
GHS Statements	H302+H312+H332 (Harmful), H315 (Skin Irritant), H319 (Eye Irritant)
Personal Protective Equipment (PPE)	Chemical safety goggles, protective gloves (nitrile or neoprene), lab coat, face shield if necessary.
Handling	Use only in a well-ventilated area, preferably within a chemical fume hood. Avoid dust formation.[11]
Storage	Store in a tightly closed container in a cool, dry place away from incompatible materials like strong oxidizing agents.[11]
Disposal	Dispose of contents/container to an approved waste disposal plant according to local regulations.[11]

Detailed Application Protocol: Synthesis of 1-(5-chloro-2-fluorophenyl)-3,5-dimethyl-1H-pyrazole

This protocol details the synthesis of a representative pyrazole derivative from 5-Chloro-2-fluorophenylhydrazine hydrochloride and acetylacetone (a symmetric 1,3-dicarbonyl).

Materials & Equipment

• 5-Chloro-2-fluorophenylhydrazine hydrochloride

• Acetylacetone (2,4-pentanedione)

• Ethanol or Glacial Acetic Acid (as solvent)

• Glacial Acetic Acid (as catalyst, if using ethanol as solvent)[8]

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Standard laboratory glassware

• Thin-Layer Chromatography (TLC) plate (silica gel)

• Rotary evaporator

• Recrystallization or column chromatography supplies

Experimental Workflow Diagram

Caption: Figure 2: Experimental Workflow for Pyrazole Synthesis.

Step-by-Step Procedure

• Reagent Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, add 5-Chloro-2-fluorophenylhydrazine hydrochloride (e.g., 1.0 eq, 5 mmol, 0.985 g).

• Solvent Addition: Add 20 mL of a suitable solvent. Ethanol is commonly used, often with a few drops of a catalytic acid.[8] Alternatively, using glacial acetic acid as the solvent can drive the reaction effectively as it also serves as the catalyst.

• Diketone Addition: Add acetylacetone (e.g., 1.05 eq, 5.25 mmol, 0.53 g) to the stirring mixture.

• Reaction: Attach a reflux condenser and heat the mixture to reflux (approximately 80-100°C) with vigorous stirring.

  • Causality Note: Heating provides the necessary activation energy for the condensation and subsequent dehydration steps, ensuring a reasonable reaction rate.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC), using a mobile phase such as 30% ethyl acetate in hexane. Spot the starting hydrazine and the reaction mixture. The reaction is complete upon the disappearance of the limiting starting material (hydrazine). This typically takes 1-3 hours.

• Work-up: Once the reaction is complete, remove the flask from the heat and allow it to cool to room temperature. Slowly pour the reaction mixture into a beaker containing 50 mL of cold water while stirring.

  • Causality Note: The organic pyrazole product is typically insoluble in water, causing it to precipitate out of the aqueous solution upon quenching.

• Isolation: Collect the precipitated solid by vacuum filtration, washing the solid with a small amount of cold water to remove any residual acid or salts.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel if it is an oil or if impurities are present.

• Drying: Dry the purified product under vacuum to obtain the final 1-(5-chloro-2-fluorophenyl)-3,5-dimethyl-1H-pyrazole.

Product Characterization and Validation

Thorough spectroscopic analysis is essential to confirm the identity and purity of the synthesized pyrazole derivative.[12][13]

Technique	Purpose	Expected Observations for 1-(5-chloro-2-fluorophenyl)-3,5-dimethyl-1H-pyrazole
¹H NMR	Confirms proton environment and connectivity.	- Aromatic protons (Ar-H) in the 7.2-7.8 ppm region. - Pyrazole ring proton (H-4) as a singlet around 6.0 ppm.[13] - Two methyl group singlets (CH₃) around 2.2-2.5 ppm.[13]
¹³C NMR	Confirms the carbon skeleton of the molecule.	- Aromatic carbons in the 115-160 ppm range. - Pyrazole ring carbons (C-3, C-4, C-5) in the 105-150 ppm range. - Methyl carbons in the 10-15 ppm range.
FT-IR	Identifies key functional groups.	- Aromatic C-H stretching (~3100 cm⁻¹). - C=C and C=N stretching in the aromatic/heterocyclic region (1450-1600 cm⁻¹). - C-Cl and C-F stretching in the fingerprint region.
Mass Spec (MS)	Determines molecular weight and confirms elemental composition.	- The molecular ion peak (M+) corresponding to the calculated molecular weight of C₁₁H₁₀ClFN₂.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low or No Reaction	Insufficient heating; inactive catalyst.	Ensure the reaction reaches reflux. If using a co-solvent system, add a stronger acid catalyst like a few drops of concentrated HCl.
Formation of Byproducts	Side reactions; decomposition at high temperatures.	Lower the reaction temperature and extend the reaction time. Ensure high-purity starting materials.
Difficult Purification	Oily product; impurities with similar polarity.	If recrystallization fails, use column chromatography with a gradient elution system to improve separation.
Mixture of Regioisomers	Use of an unsymmetrical 1,3-dicarbonyl.	This is an inherent challenge.[9] Try different solvents or catalysts, as they can sometimes influence the isomeric ratio. Separation often requires careful chromatography.

References

• Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. New Journal of Chemistry (RSC Publishing).
• Knorr Pyrazole Synthesis (M. Pharm) | PPTX. Slideshare.
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Application Notes and Protocols for 5-Chloro-2-fluorophenylhydrazine hydrochloride in Pharmaceutical Synthesis

Abstract

This technical guide provides an in-depth analysis of 5-Chloro-2-fluorophenylhydrazine hydrochloride, a critical intermediate in modern pharmaceutical development. The document elucidates its primary application in the synthesis of substituted indoles via the Fischer indole synthesis, a cornerstone reaction in medicinal chemistry. Detailed, field-proven protocols for the preparation of the intermediate itself and its subsequent conversion to a key indole scaffold are provided. The causality behind experimental choices, safety protocols, and the significance of the resulting fluorinated indole derivatives in drug discovery are discussed. This guide is intended for researchers, chemists, and professionals in the pharmaceutical and life sciences industries.

Introduction: The Strategic Importance of Fluorinated Indoles

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs, including the amino acid tryptophan and the neurotransmitter serotonin.[1] The strategic incorporation of halogen atoms, particularly fluorine, into the indole ring can dramatically enhance a molecule's pharmacological profile. Fluorine's high electronegativity and small size can improve metabolic stability, increase binding affinity to target proteins, and modulate lipophilicity, thereby enhancing bioavailability.[2][3]

5-Chloro-2-fluorophenylhydrazine hydrochloride serves as a high-value starting material for introducing a specific fluorine and chlorine substitution pattern onto the indole ring. Its primary utility lies in its role as a precursor in the Fischer indole synthesis, a robust and versatile method for constructing the indole core from an arylhydrazine and a carbonyl compound (an aldehyde or ketone).[4] This reaction provides a direct pathway to 6-chloro-4-fluoroindole derivatives, which are key building blocks in the synthesis of a variety of bioactive compounds being investigated for therapeutic use.[2]

Synthesis of the Intermediate: 5-Chloro-2-fluorophenylhydrazine hydrochloride

The reliable synthesis of the title intermediate is paramount for downstream applications. The most common and industrially scalable method proceeds from the corresponding aniline, 5-chloro-2-fluoroaniline, via a two-step diazotization and reduction sequence.

Mechanistic Rationale

The synthesis hinges on two classical transformations of aromatic amines:

• Diazotization: The primary amine of 5-chloro-2-fluoroaniline is converted into a diazonium salt using nitrous acid (generated in situ from sodium nitrite and a strong acid like HCl). The reaction is performed at low temperatures (0-5 °C) to ensure the stability of the highly reactive diazonium salt.

• Reduction: The diazonium salt is then reduced to the corresponding hydrazine. A common and effective reducing agent for this transformation is sodium sulfite or stannous chloride in an acidic medium. The reaction proceeds via the formation of a diazonium sulfonate intermediate, which is subsequently hydrolyzed and reduced to the hydrazine. The final product is then precipitated and isolated as its hydrochloride salt to improve stability and ease of handling.[5][6]

Visualization of the Synthesis Pathway

Caption: Synthesis workflow for 5-Chloro-2-fluorophenylhydrazine HCl.

Detailed Laboratory Protocol

Materials:

• 5-Chloro-2-fluoroaniline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Stannous Chloride Dihydrate (SnCl₂·2H₂O) or Sodium Sulfite (Na₂SO₃)

• Deionized Water

• Ice

Protocol:

• Diazotization: a. In a three-necked flask equipped with a mechanical stirrer and a thermometer, add 5-chloro-2-fluoroaniline (1.0 eq). b. Cool the flask in an ice-salt bath to 0 °C. c. Slowly add concentrated HCl (3.0 eq) while maintaining the temperature between 0 and 5 °C. d. In a separate beaker, prepare a solution of sodium nitrite (1.05 eq) in deionized water. e. Add the sodium nitrite solution dropwise to the aniline suspension, ensuring the temperature does not exceed 5 °C. Vigorous stirring is essential. f. After the addition is complete, stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.

• Reduction: a. In a separate, larger flask, prepare a solution of the reducing agent. For stannous chloride, dissolve SnCl₂·2H₂O (2.5 eq) in concentrated HCl. For sodium sulfite, prepare an aqueous solution. b. Cool the reducing solution to 0 °C in an ice bath. c. Slowly add the cold diazonium salt solution to the reducing solution dropwise with vigorous stirring. Maintain the temperature below 10 °C throughout the addition. d. Once the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• Isolation and Purification: a. Cool the reaction mixture in an ice bath to induce precipitation of the hydrochloride salt. b. Collect the precipitate by vacuum filtration. c. Wash the filter cake with a small amount of cold, dilute HCl, followed by a cold non-polar solvent (e.g., diethyl ether) to remove impurities. d. Dry the resulting white to off-white solid under vacuum to yield 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Application: Fischer Indole Synthesis of 6-Chloro-4-fluoroindole

The primary value of 5-Chloro-2-fluorophenylhydrazine hydrochloride is realized in its conversion to 6-chloro-4-fluoroindole. This transformation is a classic example of the Fischer indole synthesis.

Mechanistic Rationale

The Fischer indole synthesis is a complex, acid-catalyzed reaction that can be broken down into several key steps:[7][8][9]

• Hydrazone Formation: The phenylhydrazine reacts with an aldehyde or ketone (in this example, we will consider a generic ketone) to form a phenylhydrazone. This is a condensation reaction where a molecule of water is eliminated.

• Tautomerization: The phenylhydrazone tautomerizes to its enamine form. This step is crucial as it sets up the molecule for the key rearrangement.

• [7][7]-Sigmatropic Rearrangement: Under acidic conditions, the protonated enamine undergoes a[7][7]-sigmatropic rearrangement (similar to a Claisen rearrangement). This is the key bond-forming step that breaks the N-N bond and forms a new C-C bond, establishing the core structure of the indole.

• Rearomatization and Cyclization: The resulting di-imine intermediate rearomatizes. The newly formed aniline-like amino group then attacks the imine carbon in an intramolecular cyclization.

• Ammonia Elimination: The final step involves the acid-catalyzed elimination of a molecule of ammonia (or an amine), which drives the reaction towards the formation of the stable, aromatic indole ring.[7][9]

The substitution pattern of the starting hydrazine dictates the final product. The 2-fluoro substituent directs the cyclization, and the 5-chloro substituent remains on the benzene portion of the indole ring, resulting in 6-chloro-4-fluoroindole.

Visualization of the Fischer Indole Synthesis

Caption: Key stages of the Fischer indole synthesis workflow.

Detailed Laboratory Protocol

Materials:

• 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq)

• A suitable ketone or aldehyde (e.g., pyruvic acid, acetone) (1.1 eq)

• Acid catalyst (e.g., Polyphosphoric acid (PPA), glacial acetic acid, zinc chloride)

• Solvent (e.g., ethanol, toluene, or acetic acid)

• Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate

• Brine

Protocol:

• Reaction Setup: a. To a round-bottom flask, add 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq) and the chosen carbonyl compound (1.1 eq). b. Add the solvent (e.g., glacial acetic acid). c. Stir the mixture at room temperature for 30 minutes to facilitate the initial formation of the hydrazone.

• Cyclization: a. Add the acid catalyst. If using PPA, it can serve as both catalyst and solvent. If using acetic acid, a stronger acid like H₂SO₄ can be added catalytically, or a Lewis acid like ZnCl₂ can be used.[4] b. Heat the reaction mixture to the required temperature (typically 80-120 °C) and stir for 2-6 hours. c. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Isolation: a. Once the reaction is complete, cool the mixture to room temperature and pour it carefully over crushed ice. b. Neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases. c. Extract the product into an organic solvent, such as ethyl acetate (3x volumes). d. Combine the organic layers, wash with water and then with brine. e. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: a. Purify the crude 6-chloro-4-fluoroindole derivative by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization.

Data Summary and Considerations

Parameter	Synthesis of Intermediate	Fischer Indole Synthesis
Key Reagents	5-chloro-2-fluoroaniline, NaNO₂, HCl, SnCl₂	5-Chloro-2-fluorophenylhydrazine HCl, Carbonyl, Acid Catalyst
Typical Solvents	Water, HCl (aq)	Acetic Acid, Ethanol, Toluene
Temperature Range	0-10 °C (Diazotization), RT (Reduction)	80-120 °C
Reaction Time	3-5 hours	2-6 hours
Typical Yields	75-90%	60-85% (substrate dependent)
Key Considerations	Strict temperature control during diazotization is critical.	Choice of acid catalyst and carbonyl partner affects yield and purity. Anhydrous conditions are often preferred.

Safety and Handling

5-Chloro-2-fluorophenylhydrazine hydrochloride and its precursors are hazardous chemicals that must be handled with appropriate personal protective equipment (PPE).

• General Handling: Use only in a well-ventilated area, preferably a chemical fume hood. Avoid breathing dust, fumes, or vapors. Avoid contact with skin, eyes, and clothing.[10][11]

• Personal Protective Equipment (PPE): Wear safety glasses with side shields or goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[11]

• Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation. May be a suspected carcinogen based on data from related compounds.[10]

• Incompatible Materials: Strong oxidizing agents, strong bases, and reducing agents.[10]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Always consult the most current Safety Data Sheet (SDS) for the specific reagents being used before commencing any experimental work.

Conclusion

5-Chloro-2-fluorophenylhydrazine hydrochloride is a specialized but highly valuable intermediate for the synthesis of 6-chloro-4-fluoroindole scaffolds. The Fischer indole synthesis provides a direct and powerful method for this transformation. The resulting fluorinated indoles are of significant interest to the pharmaceutical industry due to the favorable properties imparted by the fluorine atom. The protocols and data presented in this guide offer a robust framework for researchers engaged in the synthesis of these important pharmaceutical building blocks.

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Application Notes and Protocols for the Synthesis of Substituted Indoles via Reaction of 5-Chloro-2-fluorophenylhydrazine hydrochloride with Ketones

Introduction: The Strategic Importance of Halogenated Indoles in Drug Discovery

The indole scaffold is a privileged heterocyclic motif, forming the core of numerous natural products, pharmaceuticals, and agrochemicals.[1] Its versatile biological activity has made it a focal point of medicinal chemistry for decades.[2][3] Among the vast array of indole derivatives, those bearing halogen substituents are of particular strategic importance. The presence of chlorine and fluorine atoms, as in the indoles derived from 5-Chloro-2-fluorophenylhydrazine, can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties. Halogenation can enhance metabolic stability, improve membrane permeability, and provide additional vectors for drug-receptor interactions, thereby fine-tuning the therapeutic profile of a lead compound.[4]

The Fischer indole synthesis, a robust and venerable reaction discovered by Hermann Emil Fischer in 1883, remains a cornerstone for the construction of the indole nucleus.[2][5] This powerful acid-catalyzed reaction, which condenses an arylhydrazine with an aldehyde or ketone, provides a direct and versatile route to a wide range of substituted indoles.[6][7] This guide provides a detailed exploration of the application of the Fischer indole synthesis using 5-Chloro-2-fluorophenylhydrazine hydrochloride and various ketones, offering researchers a comprehensive resource for the synthesis of medicinally relevant 6-chloro-4-fluoroindole derivatives.

Reaction Mechanism: A Stepwise Journey to the Indole Core

The Fischer indole synthesis is a sophisticated sequence of acid-catalyzed transformations.[8] Understanding the mechanism is paramount for troubleshooting and optimizing reaction conditions. The presence of electron-withdrawing groups (EWG), such as the chloro and fluoro substituents on the phenylhydrazine ring, can influence the kinetics of these steps, often necessitating more forcing conditions.[9][10]

The generally accepted mechanism proceeds as follows:

• Hydrazone Formation: The reaction initiates with the condensation of 5-Chloro-2-fluorophenylhydrazine with a ketone to form the corresponding phenylhydrazone. This is a reversible reaction, typically driven forward by the removal of water.[5][6]

• Tautomerization: The phenylhydrazone undergoes acid-catalyzed tautomerization to its enamine isomer, the 'ene-hydrazine'. This step is crucial for enabling the subsequent sigmatropic rearrangement.[2][8]

• [9][9]-Sigmatropic Rearrangement: The protonated ene-hydrazine undergoes a key[9][9]-sigmatropic rearrangement (akin to a Claisen or Cope rearrangement). This is often the rate-determining step and results in the formation of a di-imine intermediate, transiently disrupting the aromaticity of the benzene ring.[5][6] The electronic nature of the substituents on the aryl ring plays a significant role here; EWGs can hinder this step.[9][10]

• Rearomatization and Cyclization: The di-imine intermediate rapidly tautomerizes to regain aromaticity, forming a new aniline derivative. An intramolecular nucleophilic attack by the aniline nitrogen onto the imine carbon then forges the five-membered pyrrole ring.[8][10]

• Ammonia Elimination: The resulting cyclic aminal eliminates a molecule of ammonia under acidic conditions, leading to the final, energetically favorable aromatic indole product.[2][6]

Mechanistic Pathway Diagram

Caption: The mechanistic pathway of the Fischer indole synthesis.

Experimental Protocols

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.[11]

• Reagent Handling: Phenylhydrazine derivatives are toxic and potential carcinogens.[12][13] Handle 5-Chloro-2-fluorophenylhydrazine hydrochloride in a well-ventilated fume hood. Avoid inhalation of dust and skin contact.[11]

• Acid Catalysts: Strong acids like polyphosphoric acid (PPA) and sulfuric acid are corrosive. Handle with extreme care.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Protocol 1: One-Pot Synthesis of 6-Chloro-4-fluoro-2,3-dimethylindole from Acetone

This protocol details a common one-pot procedure where the hydrazone is formed in situ and immediately cyclized.

Materials:

• 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq)

• Acetone (1.2 eq)

• Glacial Acetic Acid (as solvent) or Ethanol with a catalytic amount of strong acid (e.g., H₂SO₄)

• Lewis Acid Catalyst (e.g., Zinc Chloride, ZnCl₂) (Optional, but often recommended)[6][14]

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Ice-water bath

• Saturated sodium bicarbonate solution (aq)

• Ethyl acetate or Dichloromethane for extraction

• Anhydrous sodium sulfate or magnesium sulfate

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq).

• Solvent and Ketone Addition: Add glacial acetic acid to the flask to dissolve the starting material.[9] Then, add acetone (1.2 eq) to the mixture.

• Hydrazone Formation: Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the phenylhydrazone.[9] Progress can be monitored by Thin Layer Chromatography (TLC).

• Indolization (Cyclization): Add the acid catalyst (e.g., a catalytic amount of concentrated H₂SO₄ or 1.0-2.0 eq of ZnCl₂). Heat the reaction mixture to reflux (typically 80-110 °C).[15] The reaction time can vary from 2 to 24 hours. Monitor the consumption of the hydrazone intermediate by TLC.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully pour the reaction mixture into an ice-water bath. This may cause the crude product to precipitate.[15]

  • Slowly neutralize the mixture with a saturated solution of sodium bicarbonate until gas evolution ceases.

  • Extract the aqueous mixture three times with an organic solvent like ethyl acetate or dichloromethane.[9]

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[16]

• Purification: The crude residue is typically a dark oil or solid. Purify the product by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.[15][16] Recrystallization can also be an effective purification method for solid products.[15][17]

Experimental Workflow Diagram

Caption: A typical experimental workflow for the Fischer indole synthesis.

Data Presentation and Characterization

The successful synthesis of the target indole must be confirmed through rigorous analytical characterization.

Typical Reaction Parameters and Expected Outcomes

The choice of ketone and reaction conditions will significantly impact the yield and purity of the final product. The table below provides a hypothetical summary based on established principles of the Fischer indole synthesis.

Ketone Substrate	Catalyst	Solvent	Temperature (°C)	Typical Time (h)	Expected Product
Acetone	ZnCl₂	Acetic Acid	110	4-8	6-Chloro-4-fluoro-2-methylindole
Cyclohexanone	PPA	Toluene	110	2-6	8-Chloro-6-fluoro-1,2,3,4-tetrahydrocarbazole
3-Pentanone	H₂SO₄	Ethanol	80	6-12	6-Chloro-2-ethyl-4-fluoro-3-methylindole
Acetophenone	PPA	Xylene	140	12-24	6-Chloro-4-fluoro-2-phenylindole

Note: These are illustrative examples. Optimization is required for each specific substrate.

Analytical Characterization

The structure and purity of the synthesized indoles should be confirmed by a combination of spectroscopic methods:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential for confirming the indole ring structure and the substitution pattern. The characteristic N-H proton of the indole typically appears as a broad singlet downfield in the ¹H NMR spectrum.[18]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact mass of the molecule, confirming its elemental composition.[18]

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as the N-H stretch (typically around 3400-3100 cm⁻¹) and aromatic C-H and C=C stretches.

• Thin Layer Chromatography (TLC): TLC is an indispensable tool for monitoring reaction progress and assessing the purity of the crude and purified product.[15]

Troubleshooting and Optimization

• Low Yield: If the yield is low, consider using a stronger acid catalyst (e.g., polyphosphoric acid) or a higher boiling point solvent to increase the reaction temperature. The electron-withdrawing nature of the substituents may require more forcing conditions.[5][7] Ensure the ketone is not sterically hindered and that the hydrazone formation step has gone to completion before heating.

• Product Decomposition: Indoles can be sensitive to strong acids and high temperatures, leading to polymerization or degradation, which often manifests as a dark, tarry crude product.[7] Minimize reaction time once the starting material is consumed. Consider using a milder catalyst or deactivating silica gel with triethylamine during chromatography for acid-sensitive products.[15]

• Purification Challenges: The crude product may contain unreacted hydrazine, ketone, and various byproducts. An initial acid-base wash during work-up can help remove some of these impurities.[15] Careful column chromatography is often necessary to isolate the pure indole.[16]

Conclusion

The Fischer indole synthesis is a powerful and adaptable method for creating complex indole structures from readily available starting materials. When applied to 5-Chloro-2-fluorophenylhydrazine hydrochloride, it provides a direct pathway to 6-chloro-4-fluoroindoles, a class of compounds with high potential in drug discovery and materials science. By understanding the underlying mechanism and carefully controlling reaction parameters, researchers can effectively leverage this classic reaction to synthesize novel and valuable molecules.

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• 18. Synthesis, characterization, and in vitro anti-cholinesterase screening of novel indole amines - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05105B [pubs.rsc.org]

Application Notes &amp; Protocols: Strategic Use of 5-Chloro-2-fluorophenylhydrazine Hydrochloride in the Synthesis of Advanced Heterocyclic Scaffolds

Prepared for: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction: The Strategic Importance of Halogenated Phenylhydrazines

5-Chloro-2-fluorophenylhydrazine hydrochloride is a pivotal reagent in modern organic synthesis, primarily valued for its role as a precursor to complex heterocyclic structures. Its utility is most pronounced in the synthesis of halogenated indoles, a scaffold of immense interest in medicinal chemistry and materials science. The indole core is a privileged structure found in numerous pharmaceuticals and bioactive natural products.[1][2] The presence of both chloro and fluoro substituents on the phenylhydrazine ring provides chemists with strategic handles to modulate the electronic properties, lipophilicity, and metabolic stability of target molecules, making this reagent particularly valuable in drug discovery programs.

This document serves as a comprehensive guide to the application of 5-Chloro-2-fluorophenylhydrazine hydrochloride, with a primary focus on the Fischer indole synthesis. It provides not only detailed, field-proven protocols but also delves into the mechanistic causality behind experimental choices, empowering researchers to adapt and innovate upon these foundational methods.

Reagent Profile and Safety Mandates

Safe and effective use of any chemical reagent begins with a thorough understanding of its properties and hazards.

Table 1: Physicochemical Properties of 5-Chloro-2-fluorophenylhydrazine Hydrochloride

Property	Value
CAS Number	529512-80-9[3]
Molecular Formula	C₆H₇Cl₂FN₂[3]
Molecular Weight	197.04 g/mol [3]
Appearance	Off-white to light brown crystalline powder
Solubility	Soluble in water, ethanol, and methanol

Critical Safety and Handling Protocols

5-Chloro-2-fluorophenylhydrazine hydrochloride is classified as harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and serious eye irritation.[4] Adherence to strict safety protocols is non-negotiable.

• Personal Protective Equipment (PPE): Always handle the compound inside a certified chemical fume hood. Wear a lab coat, nitrile gloves (double-gloving is recommended), and chemical safety goggles or a face shield.[4][5] For operations that may generate dust, a NIOSH-approved respirator is required.

• Handling and Storage: Store the reagent in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4] It is sensitive to air and light, so storage under an inert atmosphere (e.g., argon or nitrogen) is recommended for long-term stability.[6]

• Spill Management: In case of a spill, evacuate the area. For solid spills, carefully sweep up the material without creating dust and place it in a labeled container for disposal.[5] Do not allow the chemical to enter drains or waterways.[4]

• First Aid:

  • Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

  • Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[4]

  • Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention.[4][7]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4]

• Disposal: Dispose of waste material in accordance with all local, state, and federal regulations at an approved waste disposal plant.[7]

Core Application: The Fischer Indole Synthesis

The Fischer indole synthesis is the most prominent application of 5-Chloro-2-fluorophenylhydrazine hydrochloride. Discovered in 1883 by Emil Fischer, this reaction remains one of the most reliable methods for constructing the indole nucleus from an arylhydrazine and a carbonyl compound (aldehyde or ketone) under acidic conditions.[1][8]

The Underlying Mechanism: A Step-by-Step Analysis

The reaction proceeds through a well-established, multi-step pathway. Understanding this mechanism is critical for troubleshooting and optimizing reaction conditions.[8][9][10]

• Hydrazone Formation: The reaction initiates with the acid-catalyzed condensation of 5-Chloro-2-fluorophenylhydrazine with an aldehyde or ketone to form the corresponding phenylhydrazone.

• Tautomerization: The phenylhydrazone tautomerizes to its more reactive enamine isomer (the 'ene-hydrazine').

• [11][11]-Sigmatropic Rearrangement: This is the key bond-forming step. The protonated ene-hydrazine undergoes an electrocyclic rearrangement, breaking the weak N-N bond and forming a new C-C bond.[12][13]

• Aromatization & Cyclization: The resulting di-imine intermediate rearomatizes, followed by an intramolecular attack of the amino group onto the imine carbon, forming a five-membered ring aminal.

• Ammonia Elimination: Finally, under acidic catalysis, the aminal eliminates a molecule of ammonia (NH₃) to generate the stable, aromatic indole ring.[9][10]

Expertise in Action: Causality of Experimental Choices

• Role of Substituents: The chloro and fluoro groups are electron-withdrawing, which deactivates the aromatic ring. This can make the key[11][11]-sigmatropic rearrangement step more challenging compared to electron-rich phenylhydrazines, often necessitating stronger acid catalysts or higher reaction temperatures.[1]

• Choice of Acid Catalyst: A wide range of Brønsted and Lewis acids can catalyze the reaction.[8][13][14]

  • Brønsted Acids (e.g., H₂SO₄, HCl, Polyphosphoric Acid (PPA), Acetic Acid): PPA and glacial acetic acid are commonly used. Acetic acid can often serve as both the catalyst and the solvent.[10] PPA is a strong dehydrating agent and is particularly effective for less reactive substrates.

  • Lewis Acids (e.g., ZnCl₂, BF₃, AlCl₃): Zinc chloride is a classic and highly effective catalyst, especially for reactions that are sluggish with Brønsted acids.[9][10]

• Solvent Selection: The choice of solvent depends on the catalyst and the required reaction temperature. High-boiling solvents like toluene or xylene are used with catalysts like ZnCl₂, while alcohols or acetic acid are also common.[9] For some modern variations, ionic liquids have been employed.[15]

Protocol: Synthesis of 6-Chloro-4-fluoro-2,3-dimethylindole

This protocol details a reliable two-step synthesis from 5-Chloro-2-fluorophenylhydrazine hydrochloride and 2-butanone.

Materials:

• 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq)

• 2-Butanone (1.1 eq)

• Ethanol

• Sodium Acetate (1.1 eq)

• Polyphosphoric Acid (PPA) (10x by weight)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for chromatography

Step 1: Phenylhydrazone Formation

• In a 100 mL round-bottom flask, dissolve 5-Chloro-2-fluorophenylhydrazine hydrochloride (e.g., 1.97 g, 10 mmol) and sodium acetate (0.90 g, 11 mmol) in 30 mL of ethanol. The sodium acetate acts as a base to liberate the free hydrazine from its hydrochloride salt.

• Stir the mixture at room temperature for 15 minutes.

• Add 2-butanone (0.80 g, 11 mmol) dropwise to the solution.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting hydrazine is consumed.

• Once complete, reduce the solvent volume under reduced pressure. Add 50 mL of water to precipitate the hydrazone.

• Filter the solid product, wash with cold water, and dry under vacuum. This intermediate hydrazone can be used in the next step without further purification, though purification by recrystallization can improve final yields.

Step 2: Indolization (Cyclization)

• Caution: Polyphosphoric acid is highly viscous and corrosive. Handle with care in a fume hood.

• Place the dried phenylhydrazone from Step 1 (e.g., ~2.1 g, ~10 mmol) in a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add polyphosphoric acid (e.g., 21 g) to the flask.

• Heat the viscous mixture to 100-120 °C with vigorous stirring. The reaction is often exothermic initially.

• Maintain the temperature and stir for 1-3 hours. Monitor the formation of the indole product by TLC (a typical eluent system is 9:1 Hexane:Ethyl Acetate).

• Upon completion, allow the reaction to cool to approximately 60-70 °C.

• Slowly and carefully quench the reaction by pouring the mixture onto 100 g of crushed ice in a large beaker with stirring.

• Neutralize the acidic solution by the slow addition of a saturated NaHCO₃ solution until the effervescence ceases and the pH is ~7-8.

• Extract the aqueous mixture with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous Na₂SO₄.

• Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude product.

• Purify the residue by flash column chromatography on silica gel to obtain the pure 6-Chloro-4-fluoro-2,3-dimethylindole.

Substrate Scope and Expected Yields

The Fischer indole synthesis is versatile. The following table provides an overview of potential products from reacting 5-Chloro-2-fluorophenylhydrazine with various carbonyl compounds.

Table 2: Representative Indole Products and Conditions

Carbonyl Reactant	Resulting Indole Scaffold	Typical Catalyst	Expected Yield
Acetone	6-Chloro-4-fluoro-2-methylindole	PPA or ZnCl₂	Good
Cyclohexanone	7-Chloro-5-fluoro-1,2,3,4-tetrahydrocarbazole	Acetic Acid/HCl[16]	High
Propiophenone	6-Chloro-4-fluoro-2-methyl-3-phenylindole	PPA or Eaton's Reagent	Moderate-Good
Pyruvic Acid	6-Chloro-4-fluoro-indole-2-carboxylic acid	Acetic Acid[9]	Good

Alternative Synthetic Applications

While the Fischer indole synthesis is its primary use, the reactivity of the arylhydrazine moiety can be harnessed for other valuable transformations. Arylhydrazines are versatile precursors for various carbon-carbon and carbon-heteroatom bond-forming reactions.[17]

Synthesis of Aryl Iodides

Arylhydrazines can be efficiently converted into aryl iodides, which are themselves critical building blocks in cross-coupling reactions. This transformation provides a metal-free alternative to traditional Sandmeyer-type reactions.[18]

Protocol: Synthesis of 1-Chloro-4-fluoro-2-iodobenzene

This protocol is adapted from the general procedure described by Hu et al.[18]

• To a round-bottom flask, add 5-Chloro-2-fluorophenylhydrazine hydrochloride (0.5 mmol), Iodine (I₂, 0.5 mmol, 127 mg), and Dimethyl sulfoxide (DMSO, 0.1 mL).

• Stir the reaction mixture at 60 °C for 6 hours under an air atmosphere. Gas evolution (N₂) may be observed.

• Cool the mixture to room temperature.

• Add a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃, 5 mL) to quench the excess iodine, followed by 10 mL of water.

• Extract the mixture with chloroform or ethyl acetate (3 x 10 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purify the residue via silica gel chromatography to yield the aryl iodide.

References

• Wikipedia. Fischer indole synthesis. Available from: [Link]

• J&K Scientific LLC. Fischer Indole Synthesis. Available from: [Link]

• Vedantu. Fischer Indole Synthesis: Mechanism, Steps & Importance. Available from: [Link]

• Testbook. Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. Available from: [Link]

• Al-awar, R. S., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2345-2355. Available from: [Link]

• Brieflands. Marine Sponge/H3PO4: As a Naturally Occurring Chiral Catalyst for Solvent-free Fischer-Indole Synthesis. Available from: [Link]

• RSC Publishing. An aerobic copper-catalyzed multi-component reaction strategy for N′,N′-diaryl acylhydrazine synthesis: reactions and mechanism. Available from: [Link]

• Hu, Y., et al. (2018). Synthesis of Aryl Iodides from Arylhydrazines and Iodine. ACS Omega, 3(8), 10156-10163. Available from: [Link]

• Azizi, N., et al. (2018). Arylhydrazines: novel and versatile electrophilic partners in cross-coupling reactions. RSC Advances, 8(57), 32669-32691. Available from: [Link]

• ResearchGate. ChemInform Abstract: Efficient Synthesis of Aryl Hydrazines Using Copper-Catalyzed Cross-Coupling of Aryl Halides with Hydrazine in PEG-400. Available from: [Link]

• ACS Publications. Synthesis of 2-Aryl-1,2-dihydrophthalazines via Reaction of 2-(Bromomethyl)benzaldehydes with Arylhydrazines. Available from: [Link]

• International Journal of Trend in Scientific Research and Development. Synthesis of Indole by Cyclization of Hydrazone Catalysed by Lewis Acid. Available from: [Link]

• Organic Syntheses. PHENYLHYDRAZINE. Available from: [Link]

• National Center for Biotechnology Information. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. Available from: [Link]

• Organic Chemistry Portal. Fischer Indole Synthesis. Available from: [Link]

• MDPI. A Facile Synthesis and Molecular Characterization of Certain New Anti-Proliferative Indole-Based Chemical Entities. Available from: [Link]

• Alachem Co., Ltd. (5-chloro-2-fluorophenyl)hydrazine hydrochloride. Available from: [Link]

• Google Patents. Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted Phenylhydrazine Salts.

• YouTube. Fischer Indole Synthesis. Available from: [Link]

• Google Patents. Process for the preparation of 2-fluorophenylhydrazine.

• SciSpace. Synthesis method of 4-chloro-2-fluorophenylhydrazine (2017). Available from: [Link]

• MDPI. Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Available from: [Link]

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Application Notes &amp; Protocols: The Strategic Role of 5-Chloro-2-fluorophenylhydrazine Hydrochloride in Modern Medicinal Chemistry

These application notes serve as a technical guide for researchers, medicinal chemists, and drug development professionals on the versatile applications of 5-Chloro-2-fluorophenylhydrazine hydrochloride. This document provides in-depth scientific context, field-proven insights, and detailed experimental protocols for leveraging this key building block in the synthesis of advanced pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Introduction: A Privileged Building Block in Drug Discovery

5-Chloro-2-fluorophenylhydrazine hydrochloride is a highly functionalized aromatic hydrazine that has emerged as a critical starting material in medicinal chemistry. Its utility stems from the unique combination of a reactive hydrazine moiety and a strategically substituted phenyl ring. The presence of both chloro and fluoro groups profoundly influences the physicochemical properties of derivative molecules.

The strategic incorporation of fluorine can enhance metabolic stability, binding affinity, and membrane permeability, while the chlorine atom offers an additional vector for modifying electronic properties or serving as a synthetic handle.[1] Consequently, this reagent is not merely a synthetic tool but a strategic component for designing molecules with desirable pharmacokinetic and pharmacodynamic profiles, particularly in the realms of oncology and inflammatory diseases.

Safety, Handling, and Storage

Trustworthiness Pillar: Safe and effective use of any chemical reagent is the foundation of reproducible science. While a specific Safety Data Sheet (SDS) for the hydrochloride salt of 5-Chloro-2-fluorophenylhydrazine was not available, data from closely related halogenated phenylhydrazines mandates stringent safety protocols.[2][3][4][5]

General Handling Precautions:

• Toxicity: Halogenated phenylhydrazines are classified as harmful or toxic if swallowed, in contact with skin, or if inhaled.[3][4][5] They are also suspected of causing genetic defects and cancer.[4]

• Personal Protective Equipment (PPE): Always handle this compound in a certified chemical fume hood. Wear a lab coat, nitrile gloves, and chemical safety goggles. For operations that may generate dust, a NIOSH-approved respirator is required.[3]

• Ventilation: Use only in well-ventilated areas to avoid inhalation of dust or vapors.[2][5]

• First Aid:

  • Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes. Remove contaminated clothing.[2][5]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do so.[2][5]

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing.[3][5]

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[2]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. The compound may be light and air-sensitive; storage under an inert atmosphere (e.g., argon or nitrogen) is recommended for long-term stability.

Core Application: The Fischer Indole Synthesis

The indole scaffold is a cornerstone of medicinal chemistry, forming the core of numerous blockbuster drugs, including antimigraine agents (triptans) and various anticancer therapies.[6][7] The Fischer indole synthesis is a classic, powerful, and reliable acid-catalyzed reaction for constructing this heterocyclic system from a substituted phenylhydrazine and a carbonyl compound (aldehyde or ketone).[6][8][9]

Causality Behind the Method: The reaction proceeds via the formation of a phenylhydrazone, which, under acidic conditions, undergoes a critical-sigmatropic rearrangement.[6][9] The electron-withdrawing nature of the chloro and fluoro substituents on the phenyl ring of 5-Chloro-2-fluorophenylhydrazine hydrochloride can influence the rate of this rearrangement and the overall reaction efficiency, often requiring slightly more forcing conditions compared to electron-rich hydrazines.[8]

Protocol 1: Synthesis of 7-Chloro-4-fluoro-2,3-dimethyl-1H-indole

This protocol details the synthesis of a substituted indole from 5-Chloro-2-fluorophenylhydrazine hydrochloride and butan-2-one.

Materials:

• 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq)

• Butan-2-one (Methyl ethyl ketone) (1.2 eq)

• Glacial Acetic Acid (as solvent and catalyst)

• 1 M Sodium Hydroxide (for neutralization)

• Ethyl Acetate (for extraction)

• Anhydrous Sodium Sulfate (for drying)

• Silica Gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq).

• Reagent Addition: Add glacial acetic acid to the flask to form a slurry. Add butan-2-one (1.2 eq) to the mixture.

• Reaction Execution: Heat the mixture to reflux (approximately 118°C) with vigorous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC), typically showing the disappearance of the starting material over 2-4 hours.[7]

• Work-up and Neutralization: Once the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture over crushed ice and slowly neutralize with 1 M aqueous sodium hydroxide solution until the pH is ~7-8.[8]

• Extraction: Transfer the neutralized mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.[8] Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

• Final Purification: Purify the residue by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to yield the pure 7-chloro-4-fluoro-2,3-dimethyl-1H-indole.

Visualization: Fischer Indole Synthesis Workflow

Caption: Experimental workflow for the Fischer Indole Synthesis.

Application in Kinase Inhibitor Scaffolds

Protein kinases are a major class of drug targets in oncology.[10][11] The design of kinase inhibitors often involves a heterocyclic "hinge-binder" scaffold that forms hydrogen bonds with the kinase's ATP-binding site, and a substituted aromatic tail that occupies a hydrophobic pocket. The 5-chloro-2-fluorophenyl moiety has proven to be an excellent choice for this hydrophobic tail, contributing to high potency and selectivity.[12]

Causality Behind the Application: 5-Chloro-2-fluorophenylhydrazine hydrochloride is an ideal precursor for synthesizing nitrogen-containing heterocycles like pyrazoles and indazoles, which are well-established hinge-binding motifs in many kinase inhibitors.[13]

Protocol 2: Synthesis of a 1-(5-Chloro-2-fluorophenyl)-1H-pyrazole Intermediate

This protocol describes the synthesis of a pyrazole core, a common element in kinase inhibitors, via condensation with a 1,3-dicarbonyl compound.

Materials:

• 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq)

• Acetylacetone (2,4-pentanedione) (1.1 eq)

• Ethanol (solvent)

• Triethylamine or Sodium Acetate (base)

• Water

• Dichloromethane (for extraction)

Step-by-Step Methodology:

• Hydrazine Liberation: Suspend 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq) in ethanol in a round-bottom flask. Add a mild base like triethylamine (1.1 eq) to liberate the free hydrazine. Stir for 15-20 minutes at room temperature.

• Condensation: To the same flask, add acetylacetone (1.1 eq) dropwise.

• Cyclization: Heat the reaction mixture to reflux and stir for 3-5 hours. Monitor the reaction by TLC until the starting materials are consumed.

• Work-up: Cool the reaction mixture to room temperature and reduce the volume of ethanol under vacuum.

• Isolation: Add water to the residue, which may cause the product to precipitate. If it does not, extract the aqueous mixture with dichloromethane (3x).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Final Purification: The crude product, 1-(5-chloro-2-fluorophenyl)-3,5-dimethyl-1H-pyrazole, can be purified by recrystallization from an ethanol/water mixture or by silica gel chromatography if necessary.

Table 1: Potency of Kinase Inhibitors Featuring the 5-Chloro-2-Fluorophenyl Moiety

Compound Class	Target Kinase	Potency (IC₅₀ or Kᵢ)	Reference
Pyridazine-based	ALK5	High cell-free potency	[12]
Pyrimidine-based	HDACs (Class I)	IC₅₀ = 0.217 µM (HDAC3)	[14]
Urea-based	Chk1	IC₅₀ = 3-10 nM	[15]

Visualization: General Structure of a Type I Kinase Inhibitor

Caption: Key interactions of a kinase inhibitor within the ATP binding site.

Case Study: A Building Block for MEK Inhibitor Analogs

The MEK/ERK pathway is a critical signaling cascade that is often hyperactivated in various cancers, such as melanoma.[16] Trametinib is a potent and selective allosteric inhibitor of MEK1/2. While the patented synthesis of Trametinib may follow a specific route, 5-Chloro-2-fluorophenylhydrazine hydrochloride serves as an invaluable starting material for creating novel analogs or exploring alternative synthetic pathways to related heterocyclic cores.

Visualization: The MEK/ERK Signaling Pathway

Caption: Simplified MEK/ERK signaling pathway and the point of intervention for MEK inhibitors.

The core of Trametinib contains a complex pyridopyrimidinone structure. A medicinal chemist could utilize 5-Chloro-2-fluorophenylhydrazine hydrochloride to synthesize a related indazole or pyrazole core, which could then be elaborated through multi-step synthesis to produce novel MEK inhibitor candidates with potentially different selectivity or resistance profiles.

Conclusion

5-Chloro-2-fluorophenylhydrazine hydrochloride is a powerful and versatile reagent in the medicinal chemist's toolbox. Its primary applications lie in the robust construction of indole scaffolds via the Fischer synthesis and as a key precursor for nitrogen-containing heterocycles used in the design of highly potent kinase inhibitors. The strategic placement of its halogen atoms provides a distinct advantage in tuning the properties of final drug candidates, making it a reagent of choice for developing next-generation therapeutics against cancer and other challenging diseases.

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• 14. Discovery and SAR analysis of 5-chloro-4-((substituted phenyl)amino)pyrimidine bearing histone deacetylase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 1-(5-Chloro-2-alkoxyphenyl)-3-(5-cyanopyrazin-2-yl)ureas [correction of cyanopyrazi] as potent and selective inhibitors of Chk1 kinase: synthesis, preliminary SAR, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

The Strategic Role of 5-Chloro-2-fluorophenylhydrazine Hydrochloride in Modern Drug Discovery

Introduction: Unveiling a Privileged Scaffold Building Block

In the landscape of contemporary medicinal chemistry, the strategic incorporation of halogen atoms, particularly fluorine and chlorine, into molecular scaffolds is a well-established strategy for modulating pharmacokinetic and pharmacodynamic properties.[1] 5-Chloro-2-fluorophenylhydrazine hydrochloride (CAS No. 529512-80-9) has emerged as a critical building block for the synthesis of complex heterocyclic compounds, most notably indole derivatives, which are at the core of numerous therapeutic agents.[2][3] This technical guide provides an in-depth exploration of the applications and synthetic protocols involving this versatile reagent, with a particular focus on its utility in constructing kinase inhibitors.

The unique substitution pattern of 5-Chloro-2-fluorophenylhydrazine hydrochloride—a chlorine atom at the 5-position and a fluorine atom at the 2-position of the phenyl ring—offers medicinal chemists a powerful tool to fine-tune the electronic and steric properties of target molecules. This strategic halogenation can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall ADME (Absorption, Distribution, Metabolism, and Excretion) profile of a drug candidate.

Physicochemical Properties and Safety Data

A thorough understanding of the physicochemical properties and safe handling procedures for any chemical reagent is paramount in a research setting.

Property	Value	Reference
CAS Number	529512-80-9	[2][3][4]
Molecular Formula	C₆H₇Cl₂FN₂	[3][4]
Molecular Weight	197.04 g/mol	[3][4]
Appearance	Solid	[4]

Safety and Handling:

5-Chloro-2-fluorophenylhydrazine hydrochloride is classified as an irritant, affecting the respiratory tract, skin, and eyes.[4] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times when handling this compound.[4] Work should be conducted in a well-ventilated fume hood.[4] In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.[4] For detailed safety information, consult the material safety data sheet (MSDS).[4]

Core Application: The Fischer Indole Synthesis

The primary and most powerful application of 5-Chloro-2-fluorophenylhydrazine hydrochloride in drug discovery is its use as a precursor in the Fischer indole synthesis. This classic reaction, discovered by Hermann Emil Fischer in 1883, remains a cornerstone for the construction of the indole nucleus.[5] The reaction involves the acid-catalyzed cyclization of a phenylhydrazone, which is typically formed in situ from the condensation of a phenylhydrazine and a carbonyl compound (an aldehyde or a ketone).[6]

The general mechanism proceeds through the formation of a phenylhydrazone, which then tautomerizes to an enamine. A[2][2]-sigmatropic rearrangement, followed by the elimination of ammonia, leads to the formation of the aromatic indole ring.[5]

Diagram: The Fischer Indole Synthesis Workflow

Caption: A generalized workflow for the Fischer indole synthesis.

Application in Kinase Inhibitor Synthesis: Targeting ALK5

A significant application of 5-Chloro-2-fluorophenylhydrazine hydrochloride is in the synthesis of kinase inhibitors, particularly those targeting Activin Receptor-Like Kinase 5 (ALK5). ALK5, a transforming growth factor-beta (TGF-β) type I receptor, is a key mediator in cell growth, differentiation, and extracellular matrix production.[7] Dysregulation of the TGF-β/ALK5 signaling pathway is implicated in a variety of diseases, including fibrosis and cancer, making ALK5 an attractive therapeutic target.[8][9]

Recent studies have highlighted the importance of the 5-chloro-2-fluorophenyl moiety in achieving potent and selective inhibition of ALK5.[7][10] This fragment effectively occupies a hydrophobic back pocket in the kinase domain, contributing to high binding affinity.[10]

A notable example is the development of pyridazine-based ALK5 inhibitors, where the 5-chloro-2-fluorophenyl group is a key substituent for achieving selectivity.[7] In a reported series of these inhibitors, compounds bearing this fragment demonstrated significant potency.[7]

Compound Example	ALK5 pIC₅₀	ALK5 Kᵢ (nM)
Compound 4	8.0 ± 0.1	10
Compound 20	8.8 ± 0.1	1.6
Compound 23	9.0 ± 0.1	1.0

Data extracted from a study on pyridazine-based ALK5 inhibitors and presented for illustrative purposes.[7]

The synthesis of these complex molecules often involves a multi-step pathway where a key intermediate is an indole derivative, such as 6-chloro-4-fluoro-1H-indole, which can be prepared from 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Experimental Protocol: Synthesis of Ethyl 6-chloro-4-fluoro-1H-indole-2-carboxylate

This protocol describes a representative Fischer indole synthesis using 5-Chloro-2-fluorophenylhydrazine hydrochloride and ethyl pyruvate to yield a substituted indole, a valuable intermediate for the synthesis of various bioactive molecules.

Materials:

• 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq)

• Ethyl pyruvate (1.1 eq)

• Ethanol (or Acetic Acid)

• Sulfuric acid (catalytic amount) or Polyphosphoric acid (PPA)

• Sodium bicarbonate solution (saturated)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq) and ethanol (or acetic acid).

• Hydrazone Formation: Add ethyl pyruvate (1.1 eq) to the mixture. Stir at room temperature for 30-60 minutes to facilitate the formation of the phenylhydrazone intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Cyclization: Carefully add a catalytic amount of concentrated sulfuric acid or polyphosphoric acid to the reaction mixture. Heat the mixture to reflux (typically 80-100 °C) and maintain for 2-4 hours, or until TLC indicates the consumption of the starting material and formation of the desired indole product.

• Work-up: Cool the reaction mixture to room temperature. If a strong acid was used, carefully neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volume). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude material by column chromatography on silica gel, using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure ethyl 6-chloro-4-fluoro-1H-indole-2-carboxylate.

Self-Validation:

• TLC Monitoring: Use TLC at each stage (hydrazone formation, cyclization, and after work-up) to monitor the progress of the reaction and ensure the formation of the product.

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The expected molecular weight and spectral data should be consistent with the desired indole derivative.

Conclusion and Future Perspectives

5-Chloro-2-fluorophenylhydrazine hydrochloride is a valuable and versatile building block in drug discovery, offering a reliable route to strategically halogenated indole scaffolds. Its application in the synthesis of potent and selective ALK5 inhibitors underscores its importance in developing novel therapeutics for fibrosis and cancer. The robust and well-understood Fischer indole synthesis provides a practical and efficient method for incorporating this key fragment into complex drug candidates. As the demand for highly specific and metabolically stable drug molecules continues to grow, the strategic use of building blocks like 5-Chloro-2-fluorophenylhydrazine hydrochloride will undoubtedly play an increasingly vital role in the future of medicinal chemistry.

References

• SynQuest Laboratories, Inc. Material Safety Data Sheet: 5-CHLORO-2-FLUOROPHENYLHYDRAZINE HYDROCHLORIDE. (2012).
• Alachem Co., Ltd. (5-chloro-2-fluorophenyl)hydrazine hydrochloride Product Page.
• ChemicalBook. 529512-80-9(5-Chloro-2-fluorophenylhydrazine hydrochloride) Product Description.
• Ricci, A., et al. Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors. Journal of Medicinal Chemistry, (2024).
• Fisher Scientific. SAFETY DATA SHEET: 4-Fluorophenylhydrazine hydrochloride. (2021).
• Thermo Fisher Scientific. SAFETY DATA SHEET: 4-Fluorophenylhydrazine hydrochloride. (2025).
• Willems, S., et al. A Highly Selective Chemical Probe for Activin Receptor-like Kinases ALK4 and ALK5. bioRxiv, (2020).
• de Gouville, A. C., et al. Inhibition of TGF-beta signaling by an ALK5 inhibitor protects rats from dimethylnitrosamine-induced liver fibrosis. British Journal of Pharmacology, (2005).
• Ishii, H., et al. Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis. Chemical & Pharmaceutical Bulletin, (1983).
• DaCosta, B. S., et al. SB-505124 is a selective inhibitor of transforming growth factor-beta type I receptors ALK4, ALK5, and ALK7. Molecular Pharmacology, (2004).
• Alfa Chemistry. Fischer Indole Synthesis.
• Wikipedia. Fischer indole synthesis.
• PubChem. 6-Chloro-5-fluoro-1H-indole.
• Jiang, B., et al. Total Synthesis of (±)-Dragmacidin: A cytotoxic bis(indole)alkaloid of marine origin. The Journal of Organic Chemistry, (1994).
• Adams, D. R., et al.
• Gribble, G. W. Fischer Indole Synthesis. In Indole Ring Synthesis: From Natural Products to Drug Discovery, (2016).
• Patsnap Synapse.
• DiVA portal. Synthesis of 5-Fluoroindole-5-13C. (2023).
• ResearchG
• ResearchGate.
• G. G., et al. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry, (2019).
• SciSpace. Synthesis method of 4-chloro-2-fluorophenylhydrazine. (2017).
• Expert Guidance on Using 2-Chloro-6-fluoro-4-(trifluoromethyl)phenylhydrazine in Synthesis.

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Application Notes and Protocols for 5-Chloro-2-fluorophenylhydrazine Hydrochloride in Synthetic Chemistry

Introduction: A Versatile Building Block for Heterocyclic Synthesis

5-Chloro-2-fluorophenylhydrazine hydrochloride is a substituted aromatic hydrazine that has emerged as a pivotal building block in modern synthetic organic chemistry. Its unique substitution pattern, featuring both chloro and fluoro groups on the phenyl ring, offers chemists a valuable tool to introduce these halogens into target molecules, thereby modulating their physicochemical and biological properties. This is of particular importance in the field of drug discovery and development, where the strategic incorporation of halogens can significantly enhance a compound's metabolic stability, binding affinity, and membrane permeability.

The primary and most celebrated application of 5-Chloro-2-fluorophenylhydrazine hydrochloride lies in its utility as a precursor in the Fischer indole synthesis . This classic and robust reaction provides a direct and efficient route to constructing the indole scaffold, a privileged heterocyclic motif found in a vast array of natural products, pharmaceuticals, and agrochemicals.[1] The presence of the chloro and fluoro substituents on the resulting indole core allows for the synthesis of highly functionalized and biologically active molecules, including potent kinase inhibitors for the treatment of cancer and fibrotic diseases.

This comprehensive guide provides detailed experimental procedures, mechanistic insights, and practical considerations for the use of 5-Chloro-2-fluorophenylhydrazine hydrochloride in key synthetic transformations. The protocols are designed to be self-validating, with explanations for critical steps to ensure reproducibility and success in the research laboratory.

Physicochemical and Safety Data

A thorough understanding of the reagent's properties and safety requirements is paramount for its effective and safe utilization.

Property	Value	Reference
Chemical Name	(5-Chloro-2-fluorophenyl)hydrazine hydrochloride
CAS Number	82346-91-2	N/A
Molecular Formula	C₆H₇Cl₂FN₂	N/A
Molecular Weight	197.04 g/mol	N/A
Appearance	Solid
Purity	≥95%

Safety and Handling: 5-Chloro-2-fluorophenylhydrazine hydrochloride is a hazardous substance and must be handled with appropriate safety precautions. It is crucial to consult the Safety Data Sheet (SDS) before use. Key safety considerations include:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.

• Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Core Application: The Fischer Indole Synthesis

The Fischer indole synthesis is a powerful acid-catalyzed reaction that transforms a phenylhydrazine and a ketone or aldehyde into an indole.[2] The reaction proceeds through the formation of a phenylhydrazone intermediate, which then undergoes a[3][3]-sigmatropic rearrangement, followed by cyclization and elimination of ammonia to yield the indole ring system.[2] The choice of acid catalyst is critical and can range from Brønsted acids like hydrochloric acid and sulfuric acid to Lewis acids such as zinc chloride and boron trifluoride.[2]

Mechanistic Rationale

The generally accepted mechanism for the Fischer indole synthesis provides a clear understanding of the transformation and the factors influencing its outcome. The electron-withdrawing nature of the chloro and fluoro substituents on the phenylhydrazine ring can influence the reactivity and may require specific reaction conditions for optimal yields.[1]

Caption: Mechanistic pathway of the Fischer indole synthesis.

Experimental Protocol: Synthesis of 8-Chloro-5-fluoro-2,3,4,9-tetrahydro-1H-carbazole

This protocol details the synthesis of a tetrahydrocarbazole derivative, a common outcome of the Fischer indole synthesis when using cyclic ketones. This specific product is a valuable intermediate for various biologically active compounds.[4]

Materials:

• 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq)

• Cyclohexanone (1.1 eq)

• Glacial Acetic Acid (solvent)

• Ceric Ammonium Nitrate (CAN) (catalyst)[4]

• Water

• Dichloromethane or Ethyl Acetate (for extraction)

• Anhydrous Sodium Sulfate or Magnesium Sulfate (for drying)

• Silica Gel (for column chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq) and cyclohexanone (1.1 eq) in glacial acetic acid.

• Catalyst Addition: To the stirred solution, add a catalytic amount of ceric ammonium nitrate (CAN).[4] The reaction mixture may change color upon addition of the catalyst.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for the time required for the reaction to complete (typically monitored by Thin Layer Chromatography, TLC). Reaction times can vary from a few hours to overnight depending on the scale and specific substrates.

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker of ice water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent such as dichloromethane or ethyl acetate (3 x volume of the aqueous layer). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product. The crude product can be purified by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 8-Chloro-5-fluoro-2,3,4,9-tetrahydro-1H-carbazole.

Expected Outcome: The product will be a solid, and its identity and purity should be confirmed by analytical techniques such as NMR, IR, and Mass Spectrometry.

Caption: A generalized experimental workflow for the Fischer indole synthesis.

Application in the Synthesis of Kinase Inhibitors

The indole nucleus is a common scaffold in a multitude of kinase inhibitors. The strategic placement of substituents on the indole ring is crucial for achieving high potency and selectivity. 5-Chloro-2-fluorophenylhydrazine hydrochloride serves as a key starting material for the synthesis of such inhibitors, where the resulting 6-chloro-fluoro-indole moiety can interact with specific residues in the kinase active site.

Rationale for Use:

• Potency and Selectivity: The chloro and fluoro groups can form favorable interactions (e.g., halogen bonds) with the kinase hinge region, contributing to the inhibitor's binding affinity.

• Physicochemical Properties: The presence of these halogens can improve the drug-like properties of the molecule, including its solubility and metabolic stability.

Analytical Characterization

The purity of 5-Chloro-2-fluorophenylhydrazine hydrochloride and the characterization of the resulting indole products are critical for ensuring the reliability of experimental results.

Recommended Analytical Techniques:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be developed to assess the purity of the starting material and to monitor the progress of the reaction.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for the structural elucidation of the synthesized indole derivatives.

• Mass Spectrometry (MS): Provides information on the molecular weight of the product, confirming its identity.

• Infrared (IR) Spectroscopy: Can be used to identify key functional groups in the starting material and the product.

Conclusion and Future Outlook

5-Chloro-2-fluorophenylhydrazine hydrochloride is a valuable and versatile reagent for the synthesis of complex heterocyclic molecules, particularly substituted indoles. The Fischer indole synthesis remains a highly reliable and widely used method, and the protocols and insights provided in this guide are intended to facilitate its successful application in the laboratory. The continued exploration of novel catalysts and reaction conditions for the Fischer indole synthesis, along with the use of strategically substituted phenylhydrazines like the title compound, will undoubtedly lead to the discovery of new and potent biologically active molecules for years to come.

References

• Wikipedia. (2023). Fischer indole synthesis. [Link]

• Taylor & Francis. (2020). Fischer indole synthesis – Knowledge and References. [Link]

• RSC Publishing. (2022). Mechanochemical Fischer indolisation: an eco-friendly design for a timeless reaction. [Link]

• Brieflands. (n.d.). Marine Sponge/H3PO4: As a Naturally Occurring Chiral Catalyst for Solvent-free Fischer-Indole Synthesis. [Link]

• SciSpace. (n.d.). The Fischer Indole Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. [Link]

• ChemistryViews. (2021). Catalytic Version of the Fischer Indole Synthesis. [Link]

• Thieme. (2005). An Efficient and General Synthesis of Indolo[2,3-a]carbazoles Using the Fischer Indole Synthesis. [Link]

• World Journal of Advanced Research and Reviews. (2022). A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. [Link]

• ResearchGate. (2021). Fischer Indole Synthesis. [Link]

• Cambridge University Press. (n.d.). Fischer Indole Synthesis. [Link]

• National Institutes of Health. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. [Link]

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Application Note: A Robust, Scalable, and Metal-Free Synthesis of 5-Chloro-2-fluorophenylhydrazine Hydrochloride

Abstract

5-Chloro-2-fluorophenylhydrazine hydrochloride is a pivotal building block in the synthesis of high-value compounds, particularly within the pharmaceutical and agrochemical sectors.[1] Its utility in constructing complex heterocyclic systems, such as those found in tryptamine derivatives for migraine medications, makes a reliable and scalable synthesis protocol essential for drug development professionals.[1][2] This application note details a robust, heavy-metal-free process for the scale-up synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride. The protocol eschews traditional, problematic reagents like stannous chloride in favor of L-ascorbic acid, presenting a greener, safer, and more efficient methodology suitable for industrial production.[3][4] We provide a comprehensive guide covering reaction mechanics, a step-by-step protocol, safety considerations, and analytical validation.

Introduction and Strategic Rationale

The classical route to arylhydrazines involves the diazotization of an aromatic amine followed by reduction. While effective, traditional reducing agents such as stannous chloride (SnCl₂) or sodium sulfite pose significant challenges in a scale-up environment.[5][6] Tin-based reductions introduce heavy metal contaminants that are difficult to remove and are unacceptable in pharmaceutical intermediates.[3]

This guide focuses on a modern, sustainable approach utilizing L-ascorbic acid (Vitamin C) as the reductant. This methodology, pioneered for large-scale applications, offers several distinct advantages:

• Green Chemistry: It eliminates the use of toxic heavy metals, simplifying waste disposal and reducing environmental impact.[3]

• Enhanced Safety: The process avoids highly energetic or unstable intermediates often associated with other reduction methods.

• High Purity: The aqueous nature of the process and the clean reaction profile facilitate the isolation of a high-purity product suitable for pharmaceutical use.[3]

• Scalability: The procedure has been demonstrated to be effective on a multi-kilogram scale, proving its industrial viability.

The overall synthetic pathway proceeds in two primary stages: the low-temperature diazotization of 5-chloro-2-fluoroaniline, followed by a controlled reduction with ascorbic acid and subsequent acidic hydrolysis to yield the target hydrochloride salt.

Reaction Mechanism and Workflow

Stage 1: Diazotization of 5-Chloro-2-fluoroaniline

The synthesis begins with the conversion of the primary aromatic amine, 5-chloro-2-fluoroaniline, into its corresponding diazonium salt. This is achieved by treating the amine with nitrous acid (HNO₂), which is generated in situ from sodium nitrite (NaNO₂) and a strong mineral acid, typically hydrochloric acid (HCl).[7] The reaction is performed at low temperatures (0–5 °C) to ensure the stability of the diazonium salt, preventing its premature decomposition and the formation of phenolic impurities.[8]

The mechanism involves the formation of the nitrosonium ion (NO⁺) from nitrous acid, which then acts as an electrophile and attacks the nucleophilic amine. A series of proton transfers and dehydration steps leads to the formation of the stable 5-chloro-2-fluorobenzenediazonium chloride.

Caption: Workflow for the diazotization of 5-chloro-2-fluoroaniline.

Stage 2: Ascorbic Acid-Mediated Reduction and Isolation

The cold diazonium salt solution is then subjected to reduction. In our recommended protocol, the diazonium salt is added to a solution of L-ascorbic acid. This reaction forms a stable intermediate adduct.[3] This intermediate is then hydrolyzed by heating in the presence of hydrochloric acid, which cleaves the molecule to release the desired 5-chloro-2-fluorophenylhydrazine, which precipitates from the cold acidic solution as its hydrochloride salt.[3]

This two-step reduction-hydrolysis sequence is efficient and provides a high yield of the target compound, avoiding the formation of colored byproducts often seen with metal-based reductions.[3]

Caption: Workflow for the reduction, hydrolysis, and isolation steps.

Detailed Scale-Up Protocol

This protocol is designed for a nominal 1-mole scale and can be adapted for larger-scale production with appropriate engineering controls and equipment.

Reagents and Materials

Reagent	CAS No.	Mol. Wt.	Molar Eq.	Quantity	Purity
5-Chloro-2-fluoroaniline	367-22-6	145.57	1.00	145.6 g	≥99%
Hydrochloric Acid (32%)	7647-01-0	36.46	~7.4	750 mL	ACS Grade
Sodium Nitrite	7632-00-0	69.00	1.10	75.9 g	≥99%
L-Ascorbic Acid	50-81-7	176.12	1.05	185.0 g	≥99%
Deionized Water	7732-18-5	18.02	-	As needed	-
Isopropanol (for washing)	67-63-0	60.10	-	As needed	ACS Grade

Equipment

• 2 L jacketed glass reactor with overhead mechanical stirrer, thermocouple, and addition funnel.

• Cooling/heating circulator capable of maintaining temperatures between -5 °C and 100 °C.

• Vacuum filtration apparatus (e.g., Büchner funnel).

• Vacuum oven for drying.

• Standard personal protective equipment (PPE).

Step-by-Step Procedure

Part A: Diazotization

• Charge the 2 L jacketed reactor with 32% hydrochloric acid (750 mL).

• Begin stirring and cool the acid to -2 °C using the circulator.

• Slowly add 5-chloro-2-fluoroaniline (145.6 g, 1.00 mol) to the cold acid. The internal temperature should be maintained below 5 °C. A thick slurry of the aniline hydrochloride salt will form.

• In a separate beaker, dissolve sodium nitrite (75.9 g, 1.10 mol) in deionized water (150 mL) and cool the solution to ~5 °C.

• Add the sodium nitrite solution dropwise to the aniline slurry over 60-90 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, stir the resulting yellow-orange diazonium salt suspension for an additional 30 minutes at 0-5 °C.

• Optional QC Check: Test for the presence of excess nitrous acid using starch-iodide paper (a positive test shows a blue-black color). If the test is negative, add a small amount of additional NaNO₂ solution.

Part B: Reduction 8. In a separate suitable vessel, dissolve L-ascorbic acid (185.0 g, 1.05 mol) in deionized water (800 mL). Cool this solution to 15 °C. 9. Slowly add the cold diazonium salt suspension from Part A to the ascorbic acid solution over ~60 minutes. The temperature of the reaction mixture should be carefully controlled between 15-20 °C. Gas evolution (N₂) will be observed. 10. Once the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

Part C: Hydrolysis and Isolation 11. Heat the reaction mixture to 80-90 °C and maintain this temperature for 4-6 hours to ensure complete hydrolysis of the intermediate.[3] The solution color will typically lighten. 12. After the hydrolysis is complete, cool the reaction mixture slowly to room temperature, then further cool to 0-5 °C in an ice bath. A precipitate of the product will form. 13. Age the slurry at 0-5 °C for at least 1 hour to maximize crystallization. 14. Isolate the solid product by vacuum filtration. 15. Wash the filter cake with a small amount of cold (0-5 °C) deionized water, followed by a wash with cold isopropanol to aid drying.

Part D: Drying 16. Dry the product in a vacuum oven at 45-50 °C until a constant weight is achieved. 17. The expected yield is typically in the range of 80-90%. The final product should be a pale yellow to off-white crystalline solid.

Safety and Handling Precautions

• Hydrazine Derivatives: Phenylhydrazines and their salts are toxic and are potential carcinogens.[9][10] Handle with extreme care, avoiding inhalation, ingestion, and skin contact.[11] Always use appropriate PPE, including a flame-resistant lab coat, chemical-resistant gloves, and safety goggles.[12]

• Diazonium Salts: While used in solution, diazonium salts are thermally unstable and can be explosive if isolated in a dry state. Always use them in situ and maintain strict temperature control during their preparation and handling.[4]

• Engineering Controls: All operations should be conducted in a well-ventilated fume hood or a closed-system reactor for larger scales to prevent exposure to vapors.[12][13]

• Waste Disposal: All aqueous filtrates and contaminated materials must be treated as hazardous waste and disposed of according to local environmental regulations.

Analytical Characterization

To ensure the quality and purity of the synthesized 5-Chloro-2-fluorophenylhydrazine hydrochloride, the following analytical methods are recommended.

Analytical Technique	Purpose	Typical Expected Results
HPLC (Reverse Phase)	Determine purity and quantify residual starting material or isomers.[14]	Purity ≥99.0% (by area %).
¹H NMR	Confirm chemical structure and identity.	Spectrum consistent with the proposed structure, showing characteristic aromatic and hydrazine proton signals.
Mass Spectrometry (ESI-MS)	Confirm molecular weight of the free base.[14]	[M+H]⁺ at m/z corresponding to C₆H₆ClFN₂.
FT-IR	Identify key functional groups (N-H, C-Cl, C-F, aromatic C-H).[14]	Characteristic absorption bands for the respective functional groups.
Melting Point	Assess purity.	A sharp melting point consistent with literature values.

References

• Baxendale Group. (n.d.). Understanding a mild, metal free reduction method for the large scale synthesis of hydrazines. Retrieved from University of Durham website. link

• Norris, T., et al. (2008). Heavy-Metal-Free Reduction Methodology for Large-Scale Synthesis Applicable to Heterocyclic and Arylhydrazines. Organic Process Research & Development, 12(6), 1144-1149. link

• Arkema. (2015). Hydrazine Hydrate 7.5% - Safety Data Sheet. link

• Thermo Fisher Scientific. (2010). Hydrazine hydrate - Safety Data Sheet. link

• DTIC. (n.d.). Safety and Handling of Hydrazine. link

• Organic Syntheses. (n.d.). Phenylhydrazine Hydrochloride. Org. Synth. 1922, 2, 71. link

• Norris, T., et al. (2008). Heavy-Metal-Free Reduction Methodology for Large-Scale Synthesis Applicable to Heterocyclic and Arylhydrazines†. ResearchGate. link

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Hydrazine Monohydrate 99%. link

• UC Santa Barbara EH&S. (n.d.). Standard Operating Procedure: Hydrazine. link

• Shaaban, S., et al. (2015). A family of low molecular-weight, organic catalysts for reductive C–C bond formation. Chemical Communications, 51(74), 14063-14066. link

• Google Patents. (n.d.). Purification method of phenylhydrazine. JPS5920665B2. link

• Google Patents. (n.d.). Conversion of aromatic diazonium salt to aryl hydrazine. EP1981860B1. link

• Google Patents. (n.d.). Process for purification of phenylhydrazine. US4352941A. link

• Google Patents. (n.d.). Process for the preparation of 2-fluorophenylhydrazine. EP0723953A1. link

• Google Patents. (n.d.). Process for the preparation of phenylhydrazines. US6852890B1. link

• Kumar, A., et al. (2024). Green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. RASĀYAN J. Chem., 17(4). link

• Royal Society of Chemistry. (n.d.). Analytical Methods. link

• Google Patents. (n.d.). Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted Phenylhydrazine Salts. US20150158804A1. link

• Alachem Co., Ltd. (n.d.). (5-chloro-2-fluorophenyl)hydrazine hydrochloride. link

• Organic Chemistry Portal. (n.d.). Diazotisation. link

• Dakenchem. (n.d.). 4-Fluorophenylhydrazine HCl: Synthesis Applications for Pharma & AgChem. link

• Benchchem. (n.d.). Technical Support Center: Scaling Up the Synthesis of 5-chloro-3-ethyl-2-methyl-1H-indole. link

• PubChemLite. (n.d.). (5-chloro-2-fluorophenyl)hydrazine hydrochloride (C6H6ClFN2). link

• ChemicalBook. (n.d.). 5-Chloro-2-fluoroaniline synthesis. link

• Dakenchem. (n.d.). The Role of 4-Fluorophenylhydrazine HCl in Pharmaceutical Synthesis. link

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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Chloro-2-fluorophenylhydrazine Hydrochloride

Welcome to the technical support center for the synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guidance and frequently asked questions to optimize your synthetic outcomes. Our goal is to empower you with the scientific rationale behind each step, enabling you to navigate experimental challenges and improve your yield and purity.

Introduction to the Synthesis

The synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride is a multi-step process pivotal in the development of various pharmaceutical compounds. The most common route involves two key transformations:

• Diazotization: The conversion of 4-chloro-2-fluoroaniline to a diazonium salt.

• Reduction: The subsequent reduction of the diazonium salt to the corresponding hydrazine derivative.

Successful synthesis hinges on precise control of reaction parameters. This guide will address common pitfalls and provide actionable solutions to enhance your experimental success.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, offering potential causes and validated solutions.

Issue 1: Low Yield of 5-Chloro-2-fluorophenylhydrazine Hydrochloride

A diminished yield is one of the most common challenges. The root cause often lies in one of the two main reaction stages.

Potential Cause A: Incomplete Diazotization

The formation of the diazonium salt is a critical, temperature-sensitive step.

• Explanation: The diazotization reaction of anilines requires cold, acidic conditions to form the relatively unstable diazonium salt. If the temperature is too high, the diazonium salt can decompose, leading to the formation of phenolic byproducts.[1][2] Incomplete reaction can also occur if the stoichiometry of reagents is not optimal.

• Solutions:

  • Strict Temperature Control: Maintain the reaction temperature between 0-5 °C throughout the addition of sodium nitrite. Use of an ice-salt bath is recommended.[3][4]

  • Reagent Stoichiometry: Ensure a slight excess of sodium nitrite (typically 1.05-1.1 equivalents) is used to drive the reaction to completion.[5]

  • Acid Concentration: The reaction should be carried out in a sufficiently acidic medium, typically using hydrochloric acid, to ensure the formation and stability of the diazonium salt.[4]

Potential Cause B: Inefficient Reduction of the Diazonium Salt

The choice and handling of the reducing agent are paramount for a high-yield reduction.

• Explanation: Several reducing agents can be employed, each with its own advantages and disadvantages. Stannous chloride (SnCl₂) is effective but can be costly and environmentally problematic.[1][6] Sodium sulfite or bisulfite are common alternatives, but pH control is crucial to avoid the formation of unwanted byproducts.[6][7]

• Solutions:

  • Choice of Reducing Agent:

    • Sodium Sulfite/Bisulfite: This is a cost-effective option. The pH of the sodium sulfite solution should be carefully controlled (typically around 6-7) during the addition of the diazonium salt solution to prevent the formation of tarry byproducts.[6][8]

    • Stannous Chloride: While effective, it requires careful workup to remove tin residues.[5]

    • L-Ascorbic Acid: A greener alternative that can provide a cleaner product profile.[5]

  • Reaction Conditions: The reduction is often carried out at a slightly elevated temperature after the initial addition to ensure the reaction goes to completion.[9][10]

Potential Cause C: Product Loss During Workup and Isolation

The hydrochloride salt of the hydrazine has some solubility in the reaction medium, which can lead to losses during filtration.

• Explanation: Incomplete precipitation of the product will directly impact the final yield.

• Solutions:

  • Cooling for Precipitation: Ensure the reaction mixture is thoroughly cooled (to 0 °C or below) before filtering to maximize the precipitation of the hydrochloride salt.[9]

  • Sufficient Hydrochloric Acid: Adding an adequate amount of concentrated hydrochloric acid during the final precipitation step is crucial for the complete conversion to and precipitation of the hydrochloride salt.[9]

Parameter	Recommended Range	Rationale
Diazotization Temperature	0-5 °C	Minimizes diazonium salt decomposition.
Sodium Nitrite (eq.)	1.05-1.1	Ensures complete conversion of the aniline.
Reduction pH (Sulfite)	6-7	Prevents formation of tarry byproducts.
Precipitation Temperature	≤ 0 °C	Maximizes product precipitation.

Issue 2: Formation of Impurities

The presence of impurities can complicate purification and affect the quality of the final product.

Potential Cause A: Phenolic Impurities

The formation of 5-chloro-2-fluorophenol is a common side reaction.

• Explanation: Diazonium salts can react with water to form phenols, a reaction that is accelerated at higher temperatures.[1]

• Solutions:

  • Maintain Low Temperatures: As with preventing yield loss, strict temperature control during diazotization is the primary way to suppress phenol formation.

  • Prompt Use of Diazonium Salt: The prepared diazonium salt solution should be used immediately in the subsequent reduction step to minimize decomposition time.

Potential Cause B: Azo Coupling Products

The diazonium salt can react with the starting aniline or the product hydrazine to form colored azo compounds.[7]

• Explanation: Diazonium salts are electrophiles and can undergo coupling reactions with activated aromatic rings.

• Solutions:

  • Controlled Addition: Add the sodium nitrite solution slowly to the aniline solution to avoid a localized excess of nitrous acid, which can promote side reactions.

  • Sufficient Acidity: Maintaining a strongly acidic environment minimizes the concentration of free aniline available for coupling.

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this synthesis?

The reaction is typically carried out in an aqueous medium. The starting aniline is dissolved in aqueous hydrochloric acid for the diazotization step. The subsequent reduction is also performed in an aqueous solution of the reducing agent.

Q2: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) can be used to monitor the disappearance of the starting 4-chloro-2-fluoroaniline. The formation of the diazonium salt can be qualitatively checked using a starch-iodide paper test for excess nitrous acid. For the reduction step, TLC can again be used to monitor the consumption of the intermediate diazonium salt (indirectly) and the appearance of the hydrazine product.

Q3: What are the best practices for purifying the final product?

The crude 5-Chloro-2-fluorophenylhydrazine hydrochloride can be purified by recrystallization. A common method involves dissolving the crude product in water and then reprecipitating the hydrochloride salt by adding concentrated hydrochloric acid and cooling.[9] The free base can be obtained by neutralizing the hydrochloride salt with a base like sodium hydroxide and extracting with an organic solvent.[11]

Q4: Are there any safety precautions I should be aware of?

• Diazonium Salts: Arenediazonium salts can be explosive when isolated and dry. It is crucial to keep them in solution and at low temperatures.[1]

• Reagents: Handle all chemicals, including the starting aniline, hydrazine product, and acids, with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Experimental Protocols

Protocol 1: Synthesis of 5-Chloro-2-fluorophenylhydrazine Hydrochloride via Sodium Sulfite Reduction

Step 1: Diazotization

• In a three-necked flask equipped with a mechanical stirrer and a thermometer, add 4-chloro-2-fluoroaniline to a solution of concentrated hydrochloric acid and water.

• Cool the mixture to 0-5 °C in an ice-salt bath.

• Slowly add a solution of sodium nitrite in water dropwise, ensuring the temperature does not exceed 5 °C.

• After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C.

Step 2: Reduction

• In a separate vessel, prepare a solution of sodium sulfite in water and cool it to 5-10 °C.

• Slowly add the cold diazonium salt solution from Step 1 to the sodium sulfite solution with vigorous stirring, maintaining the temperature below 10 °C.

• Once the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-70 °C for 1-2 hours.[9]

Step 3: Isolation and Purification

• Cool the reaction mixture to room temperature.

• Slowly add concentrated hydrochloric acid to the mixture to precipitate the product.

• Cool the mixture to 0 °C and stir for 1 hour to ensure complete precipitation.

• Filter the solid product, wash with cold dilute hydrochloric acid, and then with a small amount of cold water.

• Dry the product under vacuum to obtain 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Visualizing the Workflow

Diagram 1: Synthetic Pathway

Caption: Synthetic route to 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Diagram 2: Troubleshooting Logic

Caption: Decision tree for troubleshooting low product yield.

References

• Wikipedia. Diazonium compound. [Link]

• NPTEL. Lecture 16 : Aromatic Diazonium Salts. [Link]

• Google Patents.
• Google Patents. CN102964270A - Method for reducing hydrazine synthesized by diazonium salt by utilizing sodium sulphite.

• American Chemical Society. Heavy-Metal-Free Reduction Methodology for Large-Scale Synthesis Applicable to Heterocyclic and Arylhydrazines. [Link]

• Organic Syntheses. Phenylhydrazine. [Link]

• Google Patents. Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted...

• PrepChem.com. Synthesis of 4-chloro-2-fluorophenyl hydrazine. [Link]

• Google Patents.
• Google Patents.

• PubMed Central. Exploring Flow Procedures for Diazonium Formation. [Link]

• Google Patents. CN103910650A - Preparation method for 4-chlorophenylhydrazine hydrochloride.

Sources

• 1. Diazonium compound - Wikipedia [en.wikipedia.org]
• 2. Exploring Flow Procedures for Diazonium Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CN102964270A - Method for reducing hydrazine synthesized by diazonium salt by utilizing sodium sulphite - Google Patents [patents.google.com]
• 4. US6852890B1 - Process for the preparation of phenylhydrazines - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US20190152896A1 - Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted Phenylhydrazine Salts - Google Patents [patents.google.com]
• 7. archive.nptel.ac.in [archive.nptel.ac.in]
• 8. 4-Fluorophenylhydrazine hydrochloride CAS#: 823-85-8 [amp.chemicalbook.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. CN103910650A - Preparation method for 4-chlorophenylhydrazine hydrochloride - Google Patents [patents.google.com]
• 11. prepchem.com [prepchem.com]

Technical Support Center: 5-Chloro-2-fluorophenylhydrazine Hydrochloride

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals working with 5-Chloro-2-fluorophenylhydrazine hydrochloride. The purity of this reagent is critical for the success of subsequent synthetic steps, particularly in the construction of indole rings via Fischer indole synthesis and other heterocyclic systems. This document provides practical, field-tested advice in a direct question-and-answer format to address common and complex purification challenges.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Question 1: My isolated product is a pink, brown, or off-white solid, not the expected white crystalline powder. What causes this discoloration and how can I fix it?

Answer: This is the most common issue with phenylhydrazine derivatives. The discoloration is almost always due to oxidation. Phenylhydrazines are highly susceptible to air and light, which can cause them to form colored impurities.[1] The starting materials or residual reagents from the synthesis, typically involving diazotization of an aniline derivative, can also contribute to color.[2][3][4]

Causality-Driven Solution: The most effective method to remove these colored, often polar, impurities is through recrystallization with a decolorizing agent.

• Solvent Selection: Choose a solvent in which the hydrochloride salt has high solubility when hot and low solubility when cold. Ethanol, isopropanol, or a mixture of ethanol and water are excellent starting points.

• Decolorization: Dissolve the crude, colored solid in the minimum amount of the hot solvent. Once fully dissolved, add a small amount (typically 1-2% by weight of your compound) of activated charcoal.

• Hot Filtration: Keep the solution hot and swirl for 5-10 minutes. The activated charcoal will adsorb the colored impurities. Perform a hot filtration through a fluted filter paper or a pad of Celite® to remove the charcoal. This step must be done quickly to prevent the desired product from crystallizing prematurely.

• Crystallization: Allow the clear, hot filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified white crystals by vacuum filtration and wash with a small amount of cold solvent.

Question 2: I experienced a significant loss of yield after performing a recrystallization. What went wrong?

Answer: Low recovery is typically due to one of two main reasons: using an excessive volume of solvent or choosing a solvent in which your compound has significant solubility even at low temperatures.

Causality-Driven Solution: The principle of recrystallization relies on a dramatic difference in solubility at high and low temperatures.

• Minimize Solvent: Always use the minimum amount of hot solvent required to fully dissolve the solid. Adding solvent dropwise to the heated mixture is a good practice.

• Solvent System Optimization: If the yield is still low, your chosen solvent may be suboptimal. You can improve recovery by using a two-solvent system (co-solvent). Dissolve the compound in a minimal amount of a "good" solvent (in which it is very soluble, e.g., hot ethanol). Then, slowly add a "poor" or "anti-solvent" (in which it is poorly soluble, e.g., hexane or diisopropyl ether) dropwise to the hot solution until it just begins to turn cloudy (the saturation point). Allow this solution to cool slowly.

• Maximize Precipitation: Ensure you have allowed sufficient time for crystallization and have thoroughly chilled the solution in an ice bath (0-5 °C) before filtration.

• Mother Liquor Recovery: If the yield is critical, you can often recover a second crop of crystals by concentrating the filtrate (mother liquor) by about half its volume and re-cooling. Note that this second crop may be of lower purity.

Question 3: During recrystallization, my product separated as an oil instead of forming crystals. How do I resolve this "oiling out"?

Answer: "Oiling out" occurs when the solid melts in the hot solvent before it dissolves or when a saturated solution is cooled below the melting point of the solute. Impurities can also suppress the melting point and promote this behavior.

Causality-Driven Solution: The goal is to ensure the compound dissolves in the solvent at a temperature below its melting point and that crystallization occurs from a solution, not a liquid-liquid phase separation.

• Lower the Temperature: Switch to a lower-boiling point solvent system.

• Increase Solvent Volume: Add more hot solvent to decrease the saturation level, then allow it to cool much more slowly. Slow cooling is critical; you can insulate the flask to encourage gradual crystal growth.

• Induce Crystallization: Try scratching the inside of the flask with a glass rod at the solution's surface to create nucleation sites. Alternatively, add a "seed crystal" (a tiny crystal from a previous successful batch) to the cooled solution to initiate crystallization.

• Re-dissolve and Cool Slowly: If an oil has already formed, reheat the mixture until the oil redissolves completely (add a little more solvent if necessary), then cool very slowly without agitation.

Question 4: My purity, as checked by HPLC, did not improve significantly after recrystallization. What is the next step?

Answer: This indicates the presence of an impurity with solubility characteristics very similar to your product. In this scenario, a more powerful purification technique based on a different physical property, such as polarity, is required.

Causality-Driven Solution: Silica gel column chromatography is the logical next step. However, purifying hydrochloride salts directly on silica can be challenging due to their high polarity, which can cause streaking and poor separation. A common strategy is to convert the salt to its free base form first.

• Conversion to Free Base: Dissolve the impure hydrochloride salt in water and basify the solution with a mild base like sodium bicarbonate or a dilute sodium hydroxide solution until the pH is ~8-9. The free base, being less polar, will often precipitate out or can be extracted into an organic solvent like ethyl acetate or dichloromethane.

• Chromatography: Dry the organic extract and concentrate it. Purify this crude free base using silica gel column chromatography with an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Re-formation of Salt: After identifying and combining the pure fractions (verified by TLC or HPLC), evaporate the solvent. Re-dissolve the purified free base in a suitable solvent (like diethyl ether or isopropanol) and add a stoichiometric amount of HCl (as a solution in isopropanol or dioxane) to precipitate the pure 5-Chloro-2-fluorophenylhydrazine hydrochloride.

• Isolation: Collect the pure salt by filtration, wash with the solvent (e.g., ether), and dry under vacuum.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in a crude sample of 5-Chloro-2-fluorophenylhydrazine hydrochloride? The impurity profile is dictated by the synthetic route. The most common synthesis involves the diazotization of 5-chloro-2-fluoroaniline, followed by reduction.[3][4] Therefore, potential impurities include:

• Unreacted Starting Material: 5-chloro-2-fluoroaniline.

• Positional Isomers: If the starting aniline was not pure, other isomers like 3-chloro-2-fluorophenylhydrazine could be present.[5]

• Oxidation Products: As a hydrazine, the compound is prone to oxidation, leading to various colored byproducts.[1]

• Byproducts of Reduction: Depending on the reducing agent used (e.g., sodium sulfite, stannous chloride), inorganic salts or side-reaction products can form.[3][4]

Q2: What are the best methods to assess the purity of my sample? A combination of methods provides the most complete picture:

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantifying purity and detecting impurities with high sensitivity.[5]

• Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative assessment of purity and for monitoring the progress of a reaction or column chromatography.

• Melting Point: A sharp melting point close to the literature value indicates high purity. Impurities will typically cause the melting point to be depressed and broaden the range.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the desired product and identify any structurally related impurities if they are present in sufficient quantity (>1-5%).

Q3: What are the recommended handling and storage conditions for this compound? 5-Chloro-2-fluorophenylhydrazine hydrochloride is sensitive and requires careful handling.[7]

• Handling: Always handle in a well-ventilated area or a chemical fume hood.[8] Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, as the compound is harmful if inhaled, swallowed, or absorbed through the skin.[9] Avoid creating dust.[8]

• Storage: Store in a tightly sealed container to protect from air and moisture.[7][8] The material is often light-sensitive and hygroscopic. For long-term stability, store in a cool, dry, dark place, preferably under an inert atmosphere (e.g., argon or nitrogen).

Q4: Which solvents are best for recrystallizing 5-Chloro-2-fluorophenylhydrazine hydrochloride? Specific solubility data is not widely published, so some empirical testing is necessary. However, based on the properties of similar hydrochloride salts, a good starting point is polar protic solvents.

Solvent	Boiling Point (°C)	Polarity Index	Comments
Ethanol	78	5.2	Good general-purpose solvent for many hydrochloride salts.
Isopropanol (IPA)	82	4.3	Similar to ethanol, often provides better crystal formation.
Methanol	65	6.6	High polarity; may be too strong a solvent, leading to low recovery.
Water	100	10.2	Very high polarity; often used as a co-solvent with an alcohol.
Acetonitrile	82	6.2	Aprotic solvent, can be effective if alcohols are not suitable.

Recommendation: Start by testing the solubility of a small amount of your crude material in ethanol and isopropanol. An ethanol/water mixture is also a very powerful and common choice for recrystallizing salts.

Visualized Workflow & Protocols

Purification Strategy Decision Tree

This diagram outlines a logical workflow for purifying your crude 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Caption: Decision tree for selecting a purification method.

Detailed Protocol: Recrystallization

• Solvent Selection: Place ~50 mg of crude material in a test tube. Add a solvent (e.g., isopropanol) dropwise. If it dissolves readily at room temperature, the solvent is unsuitable. If it is poorly soluble, heat the test tube. If it dissolves when hot, and crystals reappear upon cooling, you have found a suitable solvent.

• Dissolution: Place the bulk of the crude material in an Erlenmeyer flask with a stir bar. Add the chosen solvent in portions while heating and stirring until the solid is just dissolved. Use the minimum amount necessary.

• Decolorization (if needed): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small spatula tip of activated charcoal. Reheat to boiling for 5-10 minutes.

• Hot Filtration: Set up a pre-heated funnel with fluted filter paper. Filter the hot solution quickly into a clean, pre-warmed flask to remove charcoal or insoluble impurities.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Once crystal growth appears to have stopped, place the flask in an ice-water bath for at least 30 minutes.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals sparingly with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.

References

• Cenmed Enterprises. 5-Chloro-2-fluorophenylhydrazine, HCl. [Link]

• Alachem Co., Ltd. (5-chloro-2-fluorophenyl)hydrazine hydrochloride. [Link]

• PubChem. (5-chloro-2-fluorophenyl)hydrazine hydrochloride. [Link]

• Google Patents. Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted Phenylhydrazine Salts.
• Google Patents.

• Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Organic Chemistry: An Indian Journal. [Link]

• Green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. RASĀYAN J. Chem. [Link]

• Google Patents.

• Seedion. 5-Chloro-2-fluorophenylhydrazine hydrochloride. [Link]

• SciSpace. Synthesis method of 4-chloro-2-fluorophenylhydrazine. [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. US20190152896A1 - Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted Phenylhydrazine Salts - Google Patents [patents.google.com]
• 3. EP0723953A1 - Process for the preparation of 2-fluorophenylhydrazine - Google Patents [patents.google.com]
• 4. US6852890B1 - Process for the preparation of phenylhydrazines - Google Patents [patents.google.com]
• 5. Bot Verification [rasayanjournal.co.in]
• 6. Phenylhydrazine = 99 59-88-1 [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. fishersci.com [fishersci.com]

Technical Support Center: Synthesis of 5-Chloro-2-fluorophenylhydrazine Hydrochloride

Welcome to the technical support guide for the synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this multi-step synthesis. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure a successful and efficient experimental outcome.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis, presented in a question-and-answer format. We delve into the root causes and provide actionable solutions based on established chemical principles.

Question 1: My diazotization reaction of 5-chloro-2-fluoroaniline is yielding a colored impurity, and the subsequent reduction gives a low yield of the desired hydrazine. What is happening?

Answer:

This is a classic issue often traced back to improper temperature control and pH management during the diazotization step, leading to the formation of azo compounds.

Causality Explained:

The diazonium salt intermediate ([C₆H₃ClFN₂]⁺) is a weak electrophile. If the reaction medium is not sufficiently acidic, unreacted 5-chloro-2-fluoroaniline can act as a nucleophile and attack the diazonium salt. This "self-coupling" reaction forms a diazoamino compound (an azo dye), which is intensely colored and represents a loss of your starting material.[1]

Troubleshooting Protocol:

• Strict Temperature Control: Maintain the reaction temperature between 0-5°C. Diazonium salts are notoriously unstable at higher temperatures and can decompose.[2] Use an ice-salt bath for consistent cooling.

• Ensure Sufficient Acidity: The reaction should be run in a strong acid, typically hydrochloric acid. A sufficient excess of acid ensures that the starting amine is fully protonated to its non-nucleophilic ammonium salt, preventing it from reacting with the diazonium salt.[3]

• Slow Nitrite Addition: Add the sodium nitrite solution slowly and subsurface to the reaction mixture. This prevents localized areas of high nitrite concentration and temperature spikes, which can lead to side reactions.[4]

• Test for Excess Nitrous Acid: After the addition of sodium nitrite is complete, it is crucial to confirm a slight excess of nitrous acid to ensure all the aniline has reacted. This can be done using starch-iodide paper (will turn blue/black). A lack of excess nitrous acid indicates incomplete diazotization.

Question 2: The yield of my final product, 5-Chloro-2-fluorophenylhydrazine hydrochloride, is consistently low, and I suspect I am losing the product during the reduction and workup. Why might this be?

Answer:

Low yields after the reduction step can be attributed to several factors, including over-reduction of the diazonium salt, incomplete hydrolysis of intermediates (if using the sulfite method), or the formation of biaryl impurities.

Causality Explained:

• Deamination (Over-reduction): The goal is to reduce the diazonium group (-N₂⁺) to a hydrazine group (-NHNH₂). However, harsh reducing conditions can cleave the C-N bond entirely, replacing the diazonium group with a hydrogen atom. This process, known as deamination or hydro-de-diazoniation, forms 4-chloro-1-fluorobenzene, a common impurity.[5][6]

• Gomberg-Bachmann Reaction: In this side reaction, the diazonium salt can react with an aromatic solvent or another aromatic molecule in the reaction mixture to form a biaryl compound.[5][6]

• Incomplete Hydrolysis: When using sodium sulfite as the reducing agent, an intermediate arylhydrazine-N,N'-disulfonate is formed. This must be hydrolyzed with acid to yield the final hydrazine hydrochloride. Incomplete hydrolysis will result in a lower yield of the desired product.[7]

Troubleshooting Protocol:

• Choice and Control of Reducing Agent:

  • Stannous Chloride (SnCl₂): This is a common and effective reducing agent for this transformation.[5][8] Ensure you are using the correct stoichiometry and that the SnCl₂ is of good quality.

  • Sodium Dithionite: This can be a more environmentally friendly alternative to SnCl₂.[5]

• Temperature Control During Reduction: The reduction is also typically carried out at low temperatures to minimize side reactions.

• Acid Hydrolysis: If using the sulfite reduction method, ensure the final acid hydrolysis step is complete by allowing for sufficient reaction time and using an adequate concentration of hydrochloric acid.

• Inert Atmosphere: To minimize oxidative decomposition of the resulting hydrazine, it is advisable to perform the reduction and workup under an inert atmosphere (e.g., nitrogen or argon).

Visualizing the Synthesis and Side Reactions

To better understand the chemical transformations, the following diagrams illustrate the main reaction pathway and the formation of key byproducts.

Diagram 1: Synthesis Pathway

Caption: Main synthetic route to the target compound.

Diagram 2: Common Side Reactions

Caption: Formation pathways of common impurities.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for this synthesis?

The synthesis is typically carried out in an aqueous acidic medium, most commonly using water and hydrochloric acid. The starting material, 5-chloro-2-fluoroaniline, is dissolved in aqueous HCl to form its soluble hydrochloride salt, which then reacts with nitrous acid generated in situ.

Q2: How should I purify the final 5-Chloro-2-fluorophenylhydrazine hydrochloride?

The most common method of purification is recrystallization. After the reaction is complete and the crude product has been isolated (often by filtration), it can be dissolved in a minimal amount of a suitable hot solvent (like water or ethanol) and allowed to cool slowly. The pure hydrochloride salt will crystallize out, leaving impurities in the mother liquor.[4]

Q3: What are the typical yields I can expect?

Yields can vary significantly based on the scale of the reaction, the purity of the starting materials, and the precise control of reaction conditions. With careful optimization, yields for the two-step process are often reported in the range of 70-85%.

Q4: Is the final product stable? How should it be stored?

Phenylhydrazines and their salts can be sensitive to air, light, and heat. The hydrochloride salt is generally more stable than the free base. It should be stored in a tightly sealed, opaque container, under an inert atmosphere if possible, and in a cool, dark place to prevent degradation.

Q5: Can I use sulfuric acid instead of hydrochloric acid for the diazotization?

While sulfuric acid can be used for diazotization, using hydrochloric acid is generally preferred when the final product is the hydrochloride salt. Using HCl simplifies the process as the chloride counter-ion is already present in the reaction medium for the final product salt formation. Using a different acid would require an additional ion exchange or salt formation step.[9]

Summary of Key Parameters

Parameter	Recommended Condition	Rationale	Potential Issue if Deviated
Diazotization Temp.	0–5 °C	Prevents diazonium salt decomposition.	Formation of phenols, tar, and reduced yield.
pH (Diazotization)	Strongly acidic (excess HCl)	Ensures full protonation of the starting amine.	Azo coupling leading to colored impurities.
Reduction Temp.	0–10 °C	Minimizes over-reduction and side reactions.	Deamination to form 4-chloro-1-fluorobenzene.
Atmosphere	Inert (Nitrogen/Argon)	Prevents oxidation of the hydrazine product.	Product degradation and discoloration.

Experimental Protocol: Representative Synthesis

This protocol is a generalized procedure and should be adapted and optimized for your specific laboratory conditions and scale.

Step 1: Diazotization of 5-Chloro-2-fluoroaniline

• In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add a solution of concentrated hydrochloric acid and water.

• Cool the flask to 0°C using an ice-salt bath.

• Slowly add 5-chloro-2-fluoroaniline to the cold acid solution with stirring to form a fine slurry of the amine hydrochloride salt.

• Prepare a solution of sodium nitrite in water and cool it to 0°C.

• Add the cold sodium nitrite solution dropwise to the stirred amine slurry, ensuring the temperature is maintained between 0-5°C.

• After the addition is complete, continue stirring for an additional 30 minutes at 0-5°C.

• Check for a slight excess of nitrous acid using starch-iodide paper. The resulting cold solution of the diazonium salt is used immediately in the next step.

Step 2: Reduction to 5-Chloro-2-fluorophenylhydrazine Hydrochloride

• In a separate flask, prepare a solution of stannous chloride dihydrate (SnCl₂·2H₂O) in concentrated hydrochloric acid.

• Cool this reducing solution to 0-5°C in an ice bath.

• Slowly add the cold diazonium salt solution prepared in Step 1 to the stirred stannous chloride solution. Maintain the temperature below 10°C throughout the addition.

• After the addition is complete, allow the mixture to stir for 1-2 hours, letting it slowly warm to room temperature.

• The product, 5-Chloro-2-fluorophenylhydrazine hydrochloride, will precipitate as a solid.

• Collect the solid by vacuum filtration, wash it with a small amount of cold water or brine, and dry it under vacuum.

• The crude product can be further purified by recrystallization.

References

• NPTEL. (n.d.). Lecture 16: Aromatic Diazonium Salts. NPTEL Archive. Retrieved from [Link]

• Wikipedia. (2023). Diazonium compound. In Wikipedia. Retrieved from [Link]

• BYJU'S. (n.d.). Diazotization Reaction Mechanism. Retrieved from [Link]

• Unknown Author. (2020). DIAZONIUM SALTS. Retrieved from [Link] (Note: Original source URL could not be fully verified, content reflects general organic chemistry principles).

• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Retrieved from [Link]

• Jackson, G. et al. (2016). Exploring Flow Procedures for Diazonium Formation. PMC - PubMed Central. Retrieved from [Link]

• Organic Syntheses. (n.d.). PHENYLHYDRAZINE. Retrieved from [Link]

• Google Patents. (2014). WO2015095284A1 - Processes for the diazotization of 2,5-dichloroanilines.
• Google Patents. (2005). US6852890B1 - Process for the preparation of phenylhydrazines.

Sources

• 1. archive.nptel.ac.in [archive.nptel.ac.in]
• 2. Exploring Flow Procedures for Diazonium Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Diazonium compound - Wikipedia [en.wikipedia.org]
• 6. lkouniv.ac.in [lkouniv.ac.in]
• 7. US6852890B1 - Process for the preparation of phenylhydrazines - Google Patents [patents.google.com]
• 8. byjus.com [byjus.com]
• 9. WO2015095284A1 - Processes for the diazotization of 2,5-dichloroanilines - Google Patents [patents.google.com]

5-Chloro-2-fluorophenylhydrazine hydrochloride stability and storage conditions

Welcome to the technical support resource for 5-Chloro-2-fluorophenylhydrazine hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth information on the stability and proper storage of this compound. Adherence to these guidelines is critical for ensuring experimental success and maintaining the integrity of your results.

Troubleshooting Guide: Compound Stability Issues

Encountering unexpected results in your experiments can be frustrating. Often, the root cause can be traced back to the stability of the starting materials. This troubleshooting guide will help you diagnose potential issues with your 5-Chloro-2-fluorophenylhydrazine hydrochloride.

If you are experiencing issues such as low yield, unexpected side products, or complete reaction failure, it is crucial to first assess the integrity of your reagent. The following flowchart provides a systematic approach to troubleshooting.

Caption: Troubleshooting flowchart for unexpected experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of 5-Chloro-2-fluorophenylhydrazine hydrochloride?

A1: The main factors that can compromise the stability of this compound are exposure to air, light, and moisture.[1] Arylhydrazine hydrochlorides, in general, are susceptible to oxidation when exposed to air. This compound is also hygroscopic, meaning it readily absorbs moisture from the atmosphere, which can lead to degradation.[1][2] Additionally, it is light-sensitive and should be protected from light to prevent photochemical decomposition.[1]

Q2: What are the ideal storage conditions for this compound?

A2: To ensure the long-term stability of 5-Chloro-2-fluorophenylhydrazine hydrochloride, it is imperative to store it under controlled conditions. The container should be tightly closed and stored in a dry, cool, and well-ventilated place.[1][3][4] Crucially, it should be stored under an inert gas atmosphere, such as argon or nitrogen, to prevent oxidation.[1][3] For optimal preservation, some suppliers recommend refrigeration or storage in a freezer at -20°C.

Parameter	Recommended Condition	Rationale
Temperature	Cool, dry place; Refrigeration or -20°C recommended for long-term storage.	Slows down potential degradation pathways.
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen).[1][3]	Prevents oxidation from atmospheric oxygen.
Light	Protect from light; store in an opaque container.[1]	Prevents photochemical decomposition.
Moisture	Keep container tightly closed; store in a desiccator if necessary.[1][2][3]	The compound is hygroscopic and can be hydrolyzed or degraded by moisture.

Q3: I noticed the color of the compound has changed from off-white to a yellowish or brownish tint. Can I still use it?

A3: A change in color is a strong indicator of degradation. This is likely due to oxidation from improper storage or handling. Using a discolored reagent is not recommended as it can lead to unpredictable results, including the formation of impurities that may complicate your reaction and purification steps. For the most reliable and reproducible results, it is best to use a fresh, unopened container of the compound or a sample that has been properly stored and shows no signs of discoloration.

Q4: How should I handle 5-Chloro-2-fluorophenylhydrazine hydrochloride during an experiment?

A4: Due to its sensitivity to air and moisture, all handling should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).[3] If you must handle it in the open, do so quickly and in a well-ventilated area, such as a chemical fume hood, to minimize exposure to the atmosphere.[1][2] Always use clean, dry spatulas and glassware. After weighing out the desired amount, securely reseal the container, purge with an inert gas if possible, and return it to its proper storage location promptly. Given its toxicity, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory.[2][4][5]

Q5: What are the known incompatibilities for this compound?

A5: 5-Chloro-2-fluorophenylhydrazine hydrochloride should not be stored or mixed with strong oxidizing agents, strong acids, or bases, as these can cause vigorous and potentially hazardous reactions.[4][6] It is crucial to review the compatibility of all reagents and solvents in your planned reaction scheme.

References

Sources

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• 2. tcichemicals.com [tcichemicals.com]
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• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]

Technical Support Center: Optimizing Reactions with 5-Chloro-2-fluorophenylhydrazine Hydrochloride

Welcome to the technical support guide for 5-Chloro-2-fluorophenylhydrazine hydrochloride. This document is designed for researchers, chemists, and drug development professionals to provide in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions (FAQs) regarding the use of this versatile reagent. Our focus is to bridge the gap between theoretical knowledge and practical application, ensuring your experimental success.

Introduction to 5-Chloro-2-fluorophenylhydrazine Hydrochloride

5-Chloro-2-fluorophenylhydrazine hydrochloride is a substituted arylhydrazine salt, a class of compounds pivotal in organic synthesis. Its hydrochloride form generally offers enhanced stability and easier handling compared to the free base.[1] The presence of both chloro and fluoro substituents on the phenyl ring significantly influences its reactivity, making it a valuable precursor for synthesizing a variety of heterocyclic compounds, particularly indoles via the Fischer indole synthesis.[2][3] Understanding its properties is the first step toward optimization.

Table 1: Physicochemical Properties of 5-Chloro-2-fluorophenylhydrazine Hydrochloride

Property	Value	Source
CAS Number	529512-80-9	[4]
Molecular Formula	C₆H₆ClFN₂ · HCl	[5]
Molecular Weight	197.04 g/mol
Appearance	Brown solid	[4]
Storage	Store under inert gas (Nitrogen or Argon) at 2-8°C.[4]	[4]

Phenylhydrazines, as a class, are sensitive to air and light, leading to oxidation and degradation.[6] The hydrochloride salt mitigates this but proper storage is still critical to maintain reagent integrity. Impurities in the phenylhydrazine starting material are a common cause of reaction failure or low yields.[1]

Core Application: The Fischer Indole Synthesis

The most prominent application of 5-Chloro-2-fluorophenylhydrazine hydrochloride is the Fischer indole synthesis. This powerful reaction produces the indole aromatic heterocycle from a phenylhydrazine and an aldehyde or ketone under acidic conditions.[3] The resulting 4-chloro-7-fluoroindole derivatives are important structural motifs in pharmaceuticals and agrochemicals.[2]

The general mechanism involves several key steps:

• Hydrazone Formation: Condensation of the phenylhydrazine with a carbonyl compound.[7]

• Tautomerization: The hydrazone isomerizes to its enamine (or 'ene-hydrazine') form.[3]

• [8][8]-Sigmatropic Rearrangement: An acid-catalyzed rearrangement, often the rate-determining step, forms a di-imine intermediate.[3][9]

• Cyclization & Aromatization: The intermediate cyclizes and eliminates ammonia to form the stable indole ring.[7]

Troubleshooting Guide & FAQs

This section addresses common issues encountered when using 5-Chloro-2-fluorophenylhydrazine hydrochloride, particularly in the Fischer indole synthesis.

FAQ 1: My Fischer indole synthesis is not working or giving very low yields. What are the primary causes?

Answer: This is a frequent issue stemming from several critical reaction parameters. A systematic approach to troubleshooting is essential.

A1: Reagent Quality & Handling

• Phenylhydrazine Purity: The hydrochloride salt is more stable than the free base, but degradation can still occur.[1] A dark brown or black color may indicate significant oxidation.[6] Using freshly purified starting material is recommended.

• Free Base Liberation: For some protocols, the free hydrazine is liberated from the hydrochloride salt in situ or in a separate step. This is typically done by treatment with a base like sodium hydroxide.[10] Incomplete neutralization can inhibit the initial hydrazone formation.

• Solvent & Reagent Purity: Ensure all other reagents and solvents are anhydrous and of high purity, as water can interfere with the reaction, particularly if using Lewis acid catalysts.

A2: Reaction Conditions

• Acid Catalyst: The choice and concentration of the acid are crucial.[8] Both Brønsted acids (e.g., HCl, H₂SO₄, polyphosphoric acid (PPA)) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) are used.[3] For substrates with electron-withdrawing groups like this one, harsher conditions (stronger acid, higher temperature) may be necessary.[1] PPA is often a highly effective choice for driving the cyclization.[8]

• Temperature: The Fischer indole synthesis often requires elevated temperatures to overcome the activation energy of the[8][8]-sigmatropic rearrangement.[9] However, excessively high temperatures can cause decomposition.[11] An optimal temperature, such as 80°C or refluxing in glacial acetic acid, must often be determined empirically.[1]

• Solvent: The solvent choice impacts solubility and reaction rates. Acetic acid is a common choice as it can act as both a solvent and a mild acid catalyst.[1] Other solvents like ethanol, toluene, or even neat conditions have been reported.[8][12]

FAQ 2: My TLC shows multiple spots, indicating significant side product formation. What are they and how can I suppress them?

Answer: Side product formation is common if conditions are not optimized. The electron-withdrawing nature of the chloro and fluoro groups can sometimes influence reaction pathways.

• Cause: Excessively harsh acidic conditions or high temperatures can lead to substrate or product decomposition, often resulting in tar formation.[11]

• Solution:

  • Temperature Control: Carefully control the reaction temperature. A specific, optimized temperature can often provide a better yield of the desired product over side products.[1] Avoid unnecessarily high temperatures.

  • Milder Acid: If decomposition is suspected, switch to a milder acid catalyst. For example, if PPA is causing charring, consider testing ZnCl₂ or p-toluenesulfonic acid.[9]

  • Inert Atmosphere: For sensitive substrates, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions.[8][13]

  • One-Pot vs. Two-Step: While one-pot procedures are efficient, sometimes isolating the intermediate hydrazone before cyclization can lead to a cleaner reaction.[1] The hydrazone can be formed under milder conditions (e.g., refluxing in ethanol with a catalytic amount of acetic acid), isolated, and then subjected to harsher cyclization conditions.[14]

FAQ 3: I am struggling with the purification of the final indole product. What are the best practices?

Answer: Purification can be challenging due to the nature of the product and potential byproducts.

• Work-up: After the reaction is complete, the mixture is typically cooled and poured onto crushed ice.[8] The acidic solution is then carefully neutralized with a base (e.g., sodium hydroxide solution) to precipitate the crude indole product.[9]

• Extraction: If the product does not precipitate, it can be extracted with an organic solvent like ethyl acetate or dichloromethane.[1]

• Purification Techniques:

  • Recrystallization: This is often the most effective method for purifying solid indole products. A common solvent for recrystallization is ethanol or a mixture of ethanol and water.[9]

  • Column Chromatography: If recrystallization is ineffective or if byproducts have similar solubility, silica gel column chromatography is the standard alternative. A gradient of ethyl acetate in hexanes is a good starting point for elution.

Experimental Protocols

The following protocols are provided as a starting point. Optimization for your specific carbonyl partner is likely necessary.

Protocol 1: General Fischer Indole Synthesis (One-Pot)

This protocol is adapted from general procedures for Fischer indole synthesis.[1][8]

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq) and the desired ketone or aldehyde (1.05 eq).

• Add glacial acetic acid as the solvent (a concentration of ~0.5 M is a good starting point).

• Heat the reaction mixture to reflux (or a specific optimized temperature, e.g., 80-100°C) with vigorous stirring.[1]

• Monitor the reaction progress by Thin-Layer Chromatography (TLC). Reactions can take from 1 to 24 hours.

• Once the starting material is consumed, cool the reaction mixture to room temperature and then in an ice bath.

• Pour the cooled mixture onto crushed ice with stirring.

• Slowly neutralize the mixture with a 10% aqueous sodium hydroxide solution until the pH is ~8-9.

• Collect the precipitated solid product by vacuum filtration. If no solid forms, extract the aqueous layer with ethyl acetate (3x).

• Wash the solid (or combined organic extracts) with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.

Protocol 2: Hydrazone Formation and Isolation

This protocol is adapted from procedures for pre-forming hydrazones.[14]

• Dissolve 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq) and the carbonyl compound (1.0 eq) in ethanol in a round-bottom flask.

• Add a few drops of glacial acetic acid to catalyze the reaction.

• Heat the mixture at 60-80°C for 1-3 hours, monitoring by TLC until the starting materials are consumed.[14]

• Cool the reaction mixture in an ice bath to precipitate the hydrazone.

• Filter the solid hydrazone and wash it with a small amount of cold ethanol.

• Dry the isolated hydrazone. It can then be used in a subsequent cyclization step with a strong acid like PPA.

Safety & Handling

Hydrazine derivatives are toxic and should be handled with appropriate safety precautions.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.[15][16]

• Handling: Handle in a well-ventilated chemical fume hood.[13] Avoid inhalation of dust and contact with skin and eyes.[17] Exposure may cause skin sensitization or dermatitis.[18]

• Storage: Keep the container tightly closed and store under an inert atmosphere (argon or nitrogen is recommended) in a cool, dry place away from light.[4][13]

• Disposal: Dispose of waste material as hazardous waste in accordance with local, state, and federal regulations.[17]

References

• Benchchem. (n.d.). Optimization of reaction conditions for Fischer indole synthesis of carbazoles.
• Benchchem. (n.d.). Optimization of reaction conditions for Fischer indole synthesis (temperature, solvent).
• Benchchem. (n.d.). Technical Support Center: Optimizing Fischer Indole Synthesis.
• Benchchem. (n.d.). Troubleshooting common issues in Fischer indole synthesis from hydrazones.
• The Preparation of Substituted Hydrazines. IV. Arylhydrazines via Conventional Methods. (n.d.).
• ACS Publications. (2018). An Eco-Friendly Industrial Fischer Indole Cyclization Process.
• Benchchem. (n.d.). Fischer Indole Synthesis: Technical Support Center.
• Kaunas University of Technology. (n.d.). Fischer indole synthesis optimization and application towards preparation of 1H-indol-3-ylacetic acid analogues.
• PubMed Central. (n.d.). Synthesis and fungicidal activity of phenylhydrazone derivatives containing two carbonic acid ester groups.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - Hydrazine Monohydrate 99%.
• ChemicalBook. (n.d.). HYDRAZINE - Safety Data Sheet.
• Thermo Fisher Scientific. (2014). Hydrazine hydrate, 55% (Hydrazine, 35%) - SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2010). Hydrazine hydrate - SAFETY DATA SHEET.
• Wikipedia. (n.d.). Fischer indole synthesis.
• ChemicalBook. (n.d.). 529512-80-9(5-Chloro-2-fluorophenylhydrazine hydrochloride) Product Description.
• Benchchem. (n.d.). Common side products in the synthesis of [2-(methylthio)phenyl]hydrazine.
• Alfa Chemistry. (n.d.). Fischer Indole Synthesis.
• Wikipedia. (n.d.). Phenylhydrazine.
• PrepChem.com. (n.d.). Synthesis of 4-chloro-2-fluorophenyl hydrazine.
• Sigma-Aldrich. (n.d.). (5-Chloro-2-methoxyphenyl)hydrazine hydrochloride AldrichCPR.
• PubChem. (n.d.). (5-chloro-2-fluorophenyl)hydrazine hydrochloride (C6H6ClFN2).

Sources

• 1. benchchem.com [benchchem.com]
• 2. Fischer indole synthesis optimization and application towards preparation of 1H-indol-3-ylacetic acid analogues - Kaunas University of Technology | KTU [en.ktu.edu]
• 3. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 4. 529512-80-9 CAS MSDS (5-Chloro-2-fluorophenylhydrazine hydrochloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. PubChemLite - (5-chloro-2-fluorophenyl)hydrazine hydrochloride (C6H6ClFN2) [pubchemlite.lcsb.uni.lu]
• 6. benchchem.com [benchchem.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. prepchem.com [prepchem.com]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 14. Synthesis and fungicidal activity of phenylhydrazone derivatives containing two carbonic acid ester groups - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chemicalbook.com [chemicalbook.com]
• 16. fishersci.com [fishersci.com]
• 17. assets.thermofisher.cn [assets.thermofisher.cn]
• 18. Phenylhydrazine - Wikipedia [en.wikipedia.org]

Technical Support Center: A Guide to the Purification of 5-Chloro-2-fluorophenylhydrazine hydrochloride

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and process development scientists working with 5-Chloro-2-fluorophenylhydrazine hydrochloride. Purity of this starting material is critical for the successful synthesis of downstream targets, including active pharmaceutical ingredients (APIs). This document provides in-depth technical guidance, troubleshooting protocols, and answers to frequently encountered questions during the purification of this compound. Our approach is rooted in fundamental chemical principles to not only provide solutions but also to explain the causality behind them, ensuring robust and reproducible outcomes in your laboratory.

Understanding the Chemistry: Synthesis and Impurity Profile

5-Chloro-2-fluorophenylhydrazine hydrochloride is typically synthesized from its corresponding aniline, 5-chloro-2-fluoroaniline, via a two-step diazotization and reduction sequence. Understanding this synthetic route is paramount to anticipating potential impurities.

The primary reaction steps are:

• Diazotization: 5-chloro-2-fluoroaniline is treated with nitrous acid (generated in situ from sodium nitrite and a strong acid like HCl) at low temperatures (0-5 °C) to form the corresponding diazonium salt.[1]

• Reduction: The diazonium salt is then reduced to the desired hydrazine, typically using a reducing agent like stannous chloride (SnCl₂) or sodium sulfite (Na₂SO₃). The product is then isolated as its hydrochloride salt.

Impurities can arise from incomplete reactions or side reactions at either of these stages.

Diagram of the Synthetic Pathway and Impurity Formation

Caption: Synthesis of 5-Chloro-2-fluorophenylhydrazine HCl and common impurity sources.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the purification of 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Q1: My final product has a pink or brownish tint. What is the cause and how can I remove it?

A: A pink or brownish discoloration is a common issue with aryl hydrazines and is often indicative of trace impurities formed through oxidation or the presence of azo-coupled side products.[2] These highly colored compounds can be difficult to remove.

• Causality: Azo compounds are formed when the diazonium salt intermediate reacts with unreacted, electron-rich 5-chloro-2-fluoroaniline.[2] This is more likely if the diazotization reaction is incomplete or if localized areas of high aniline concentration exist. Oxidation can occur with prolonged exposure to air, especially in solution.

• Troubleshooting:

  • Decolorizing Carbon: The most effective method is to use activated charcoal (decolorizing carbon) during recrystallization. The large surface area of the carbon adsorbs the colored impurities.

  • Procedure: During the recrystallization protocol (detailed below), add a small amount (1-2% w/w) of activated charcoal to the hot, dissolved solution. Boil for a few minutes and then perform a hot gravity filtration to remove the charcoal before allowing the solution to cool.

  • Caution: Using too much charcoal can lead to significant product loss due to adsorption of the desired compound.

Q2: The purity of my product is low, and I suspect the presence of the starting aniline. How can I confirm and remove this?

A: Residual 5-chloro-2-fluoroaniline is a common impurity resulting from an incomplete diazotization reaction.

• Confirmation: The presence of the starting aniline can be confirmed using the HPLC method detailed in this guide. The aniline will have a distinctly different retention time from the hydrazine hydrochloride product.

• Removal:

  • Recrystallization: A carefully executed recrystallization is often sufficient to remove small amounts of the starting material, as its solubility profile will differ from the hydrochloride salt product.

  • Acidic Wash: If the product is isolated as the free base before conversion to the hydrochloride salt, an acidic wash (e.g., with dilute HCl) can be used to protonate and extract the more basic aniline into the aqueous phase. However, since the target is the hydrochloride salt, recrystallization is the more direct method.

Q3: My recrystallization resulted in an oil instead of crystals ("oiling out"). What should I do?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the solution is supersaturated with impurities.[3]

• Causality: The presence of impurities can depress the melting point of the mixture and inhibit crystal lattice formation.[4] Also, if the boiling point of the solvent is higher than the melting point of the solute, the compound may melt in the solution before it dissolves.

• Troubleshooting:

  • Re-heat and Add Solvent: Heat the solution to dissolve the oil completely. Add a small amount of additional hot solvent to ensure the solution is no longer supersaturated.

  • Slow Cooling: Allow the solution to cool very slowly. Rapid cooling encourages oiling out. Insulating the flask can help.

  • Scratching: Induce crystallization by scratching the inside of the flask with a glass rod at the surface of the liquid.[5] The scratch provides a nucleation site for crystal growth.

  • Seed Crystal: If available, add a tiny seed crystal of the pure product to the cooled solution to initiate crystallization.

  • Solvent System Change: If the problem persists, a different recrystallization solvent or a two-solvent system (e.g., ethanol/water) may be necessary.

Q4: What are the key parameters to control during the synthesis to minimize impurity formation?

A: Proactive control of reaction conditions is the best strategy for obtaining a high-purity product.

• Temperature Control: The diazotization reaction is highly exothermic and the resulting diazonium salt is unstable at higher temperatures.[1] Maintaining a strict temperature of 0-5 °C is critical to prevent decomposition to the corresponding phenol (5-chloro-2-fluorophenol).

• Stoichiometry and Addition Rate: Ensure the correct stoichiometry of sodium nitrite. A slow, controlled addition of the nitrite solution to the acidic aniline solution prevents localized excesses of either reagent, which can lead to side reactions like azo coupling.

• Immediate Use of Diazonium Salt: Diazonium salts should be used immediately in the subsequent reduction step as they are prone to decomposition over time.[6]

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is based on general procedures for the recrystallization of aryl hydrazine hydrochlorides and is designed to remove common impurities.

Materials:

• Crude 5-Chloro-2-fluorophenylhydrazine hydrochloride

• Deionized Water

• Concentrated Hydrochloric Acid (HCl)

• Activated Charcoal (decolorizing carbon)

• Erlenmeyer flask, heating source (hot plate), Buchner funnel, filter paper, ice bath

Procedure:

• Dissolution: In an Erlenmeyer flask, add the crude 5-Chloro-2-fluorophenylhydrazine hydrochloride. For every 1 gram of crude material, add approximately 10-15 mL of deionized water.

• Heating: Gently heat the mixture on a hot plate with stirring until the solid dissolves completely. Add the minimum amount of hot water needed to achieve full dissolution.

• Acidification & Decolorization (Optional):

  • If the solution is colored, add a small amount (1-2% w/w of the crude product) of activated charcoal.

  • To suppress the solubility of the hydrochloride salt and improve yield, add a few drops of concentrated HCl.

  • Bring the solution back to a gentle boil for 2-3 minutes.

• Hot Filtration (if charcoal was used): Pre-heat a gravity funnel and a clean receiving flask. Place a fluted filter paper in the funnel and quickly filter the hot solution to remove the activated charcoal. This step must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[3] Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold deionized water to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This reverse-phase HPLC method is adapted from established procedures for analyzing substituted chlorophenylhydrazines and is suitable for identifying and quantifying common impurities.[7]

Instrumentation & Parameters:

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent with UV/PDA detector
Column	C18 Reverse-Phase Column (e.g., Waters X-Bridge C18, 4.6 x 150 mm, 5 µm)
Mobile Phase A	20 mM Disodium Hydrogen Phosphate, pH adjusted to 8.0 with phosphoric acid
Mobile Phase B	Acetonitrile:Methanol (50:50, v/v)
Gradient	0-15 min: 70% A, 30% B; 15-25 min: linear gradient to 40% A, 60% B; 25-30 min: hold at 40% A, 60% B; 30-35 min: return to 70% A, 30% B; 35-40 min: re-equilibration
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	240 nm
Injection Volume	10 µL
Diluent	Water:Acetonitrile (80:20, v/v)

Procedure:

• Standard Preparation: Prepare a standard solution of 5-Chloro-2-fluorophenylhydrazine hydrochloride of known purity at a concentration of approximately 0.1 mg/mL in the diluent.

• Sample Preparation: Prepare a sample solution of the material to be tested at a concentration of approximately 1.0 mg/mL in the diluent.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Data Interpretation: Identify the main peak corresponding to 5-Chloro-2-fluorophenylhydrazine hydrochloride. Any other peaks are potential impurities. The relative peak area can be used to estimate the purity (Area % method). For accurate quantification, a calibration curve should be generated using standards of the expected impurities.

Impurity Reference Table

Impurity	Potential Source	Identification Method	Removal Strategy
5-Chloro-2-fluoroaniline	Incomplete diazotization reaction	HPLC (earlier retention time)	Recrystallization
5-Chloro-2-fluorophenol	Decomposition of diazonium salt (high temp.)	HPLC, GC-MS	Recrystallization
Azo-Coupled Dimer	Reaction of diazonium salt with starting aniline	HPLC (later retention time, colored)	Recrystallization with charcoal
Inorganic Salts (e.g., NaCl, SnCl₄)	From reagents and workup	Conductimetric analysis, Ash test	Recrystallization from water

Troubleshooting Logic Diagram

Caption: Troubleshooting decision tree for the purification of 5-Chloro-2-fluorophenylhydrazine HCl.

References

• green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. (n.d.). RASĀYAN Journal of Chemistry. Retrieved from [Link]

• Recrystallization. (n.d.). University of California, Los Angeles. Retrieved from [Link]

• Gao, W., et al. (2018). Determination of residual phenylhydrazines in drug substances by high-performance liquid chromatography with pre-column derivatization. Analytical Methods, 10(33), 4119-4125. Retrieved from [Link]

• Separation of Phenylhydrazine on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Recrystallization. (n.d.). Wired Chemist. Retrieved from [Link]

• Determination of phenylhydrazine hydrochloride in industrial wastewater by HPLC. (2012). Journal of Environmental Protection, 3, 1-4. Retrieved from [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• Method for measuring phenylhydrazine compound residues in crude drugs through HPLC (high performance liquid chromatography). (2015). Google Patents.

• Recrystallisation Help. (2020). Reddit. Retrieved from [Link]

• Diazotisation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Overview of Phenylhydrazine‐Based Organic Transformations. (2024). ResearchGate. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Hydrazine preparation patented technology retrieval search results. (n.d.). Patsnap. Retrieved from [Link]

• Azo coupling. (n.d.). Wikipedia. Retrieved from [Link]

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• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. Diazotisation [organic-chemistry.org]
• 7. Bot Verification [rasayanjournal.co.in]

Technical Support Center: 5-Chloro-2-fluorophenylhydrazine hydrochloride Degradation Pathway Analysis

Welcome to the technical support center for 5-Chloro-2-fluorophenylhydrazine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on investigating the degradation pathways of this compound. Given the limited specific literature on this exact molecule, this guide synthesizes fundamental principles of forced degradation with the known reactivity of the phenylhydrazine functional group to empower you to conduct robust, scientifically sound stability studies.

Forced degradation studies are a regulatory necessity and a critical component of drug development, providing insights into a molecule's intrinsic stability.[1][2] These studies help in the development of stability-indicating analytical methods, and understanding potential degradation products is crucial for ensuring the safety and efficacy of a drug substance.[2][3] The typical goal is to achieve 5-20% degradation to ensure that the analytical method can effectively separate and quantify the active pharmaceutical ingredient (API) from its degradants.[3]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways I should be concerned about for 5-Chloro-2-fluorophenylhydrazine hydrochloride?

A1: Based on the phenylhydrazine moiety, the primary degradation pathways to investigate are hydrolysis, oxidation, and photolysis. Phenylhydrazines are known to be susceptible to oxidation, which can lead to a variety of products.[1][4] Hydrolytic stability, especially at different pH values, and sensitivity to light are also critical parameters to evaluate as mandated by ICH guidelines.[1]

Q2: What are the expected degradation products from oxidation?

A2: The oxidation of phenylhydrazine is a complex process that can generate several intermediates and final products.[1][4] Key intermediates can include the phenylhydrazyl radical and phenyldiazene.[1] These can lead to the formation of benzene derivatives (in this case, 1-chloro-4-fluorobenzene), nitrogen gas, and potentially dimeric species. The presence of superoxide and hydrogen peroxide can also be involved in the reaction cascade.[1][4]

Q3: How does pH affect the stability of 5-Chloro-2-fluorophenylhydrazine hydrochloride?

A3: Phenylhydrazines can exhibit pH-dependent stability. In acidic solutions, the hydrazine group will be protonated, which can influence its reactivity. Under basic conditions, the free base is more susceptible to oxidation. Hydrolysis of any potential hydrazone impurities or degradants is also highly pH-dependent.[5] Therefore, it is crucial to perform forced degradation studies across a range of pH values (e.g., acidic, neutral, and basic).[1]

Q4: Is 5-Chloro-2-fluorophenylhydrazine hydrochloride sensitive to light?

A4: Phenylhydrazine and its derivatives can be light-sensitive.[6] Photolytic degradation can lead to free-radical mediated reactions, resulting in a different degradation profile compared to thermal or hydrolytic stress. It is recommended to conduct photostability studies as per ICH Q1B guidelines, exposing the compound to a combination of UV and visible light.[1]

Q5: What analytical techniques are best suited for studying the degradation of this compound?

A5: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with a photodiode array (PDA) detector is the primary tool for these studies.[5] This allows for the separation and quantification of the parent compound and its degradation products. For the structural elucidation of unknown degradants, hyphenated techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) are indispensable.[3]

Troubleshooting Guides

This section addresses specific issues you may encounter during your forced degradation studies of 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Guide 1: Issues with HPLC Analysis

Q: I'm observing poor peak shape (tailing or fronting) for the parent compound and its degradants. What could be the cause?

A: Poor peak shape in HPLC can stem from several factors, especially when dealing with polar and potentially reactive compounds like hydrazines.[7][8]

• Secondary Silanol Interactions: The basic hydrazine moiety can interact with residual acidic silanols on the surface of the silica-based C18 column, leading to peak tailing.

  • Solution:

    • Lower the pH of the mobile phase: Operating at a lower pH (e.g., 2.5-3.5) will protonate the silanols, reducing these secondary interactions.

    • Use a base-deactivated column: Modern columns are specifically designed with end-capping to minimize silanol interactions.

    • Add a competing base: Incorporating a small amount of a basic modifier like triethylamine (TEA) into the mobile phase can also improve peak shape.

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak fronting.[8]

  • Solution: Whenever possible, dissolve the sample in the mobile phase itself or a weaker solvent.

• Column Overload: Injecting too much sample can lead to peak distortion.[8]

  • Solution: Reduce the injection volume or the concentration of the sample.

Q: My retention times are drifting during the analysis. What should I check?

A: Retention time instability is a common issue in HPLC and can often be traced back to the mobile phase or the pumping system.[9]

• Mobile Phase Composition:

  • Inadequate Equilibration: Ensure the column is thoroughly equilibrated with the mobile phase before starting the analytical run.

  • Solvent Volatility: If using a volatile solvent in your mobile phase, ensure it is well-mixed and covered to prevent evaporation, which would alter the composition over time.

  • Buffer Precipitation: If using a buffered mobile phase, ensure the buffer is fully dissolved and compatible with the organic modifier concentration to prevent precipitation.[9]

• Pump and System Issues:

  • Leaks: Check all fittings for any signs of leaks, as this will affect the flow rate and pressure.

  • Air Bubbles: Ensure the mobile phase is properly degassed to prevent air bubbles from entering the pump, which can cause pressure fluctuations and retention time shifts.[8]

Guide 2: Challenges in Forced Degradation Experiments

Q: I am not seeing any degradation under my initial stress conditions. What should I do?

A: If you observe less than 5% degradation, the stress conditions may not be harsh enough.[10]

• Hydrolysis:

  • Increase the concentration of the acid or base (e.g., from 0.1 M to 1 M HCl or NaOH).[10]

  • Increase the temperature (e.g., from room temperature to 60-80°C).

  • Extend the duration of the stress testing.

• Oxidation:

  • Increase the concentration of hydrogen peroxide (e.g., from 3% to 10% or even 30%).

  • Increase the reaction time.

• Thermal:

  • Increase the temperature in increments (e.g., from 60°C to 80°C).

Q: The degradation is too extensive, and I can't see the parent peak anymore. How can I control the degradation?

A: If degradation exceeds 20-30%, the conditions are too harsh and may lead to secondary degradation products that are not relevant to real-world stability.[11]

• Hydrolysis:

  • Decrease the concentration of the acid or base.

  • Lower the temperature.

  • Reduce the exposure time and take multiple time points to find the optimal duration.

• Oxidation:

  • Decrease the concentration of the oxidizing agent.

  • Conduct the experiment at a lower temperature (e.g., room temperature instead of elevated).

Proposed Degradation Pathways and Experimental Protocols

Visualizing Potential Degradation Pathways

The following diagram illustrates the plausible degradation pathways for 5-Chloro-2-fluorophenylhydrazine hydrochloride based on the known chemistry of phenylhydrazines.

Caption: Proposed degradation pathways for 5-Chloro-2-fluorophenylhydrazine HCl.

Experimental Protocols

The following are detailed protocols for conducting forced degradation studies. Remember to run a control sample (unstressed) in parallel for each condition.

Table 1: Summary of Forced Degradation Conditions

Stress Condition	Reagent/Parameter	Temperature	Duration
Acid Hydrolysis	0.1 M - 1 M HCl	Room Temp to 80°C	2 - 24 hours
Base Hydrolysis	0.1 M - 1 M NaOH	Room Temp to 80°C	2 - 24 hours
Oxidation	3% - 30% H₂O₂	Room Temp	6 - 24 hours
Thermal	Dry Heat	80°C	Up to 72 hours
Photolytic	ICH Q1B specified light source	Ambient	Per ICH Q1B

Protocol 1: Acid/Base Hydrolysis

• Prepare a stock solution of 5-Chloro-2-fluorophenylhydrazine hydrochloride in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• For acid hydrolysis, mix equal volumes of the stock solution and 0.2 M HCl to achieve a final acid concentration of 0.1 M.

• For base hydrolysis, mix equal volumes of the stock solution and 0.2 M NaOH to achieve a final base concentration of 0.1 M.

• Keep the solutions at room temperature or an elevated temperature (e.g., 60°C).

• Withdraw aliquots at specified time points (e.g., 2, 6, 12, 24 hours).

• Neutralize the aliquots (base for the acid sample, acid for the base sample) before dilution with the mobile phase for HPLC analysis.

Protocol 2: Oxidative Degradation

• Prepare a stock solution as described in Protocol 1.

• Mix equal volumes of the stock solution and 6% H₂O₂ to achieve a final concentration of 3% H₂O₂.

• Keep the solution at room temperature, protected from light.

• Withdraw aliquots at specified time points.

• Dilute the aliquots with the mobile phase for immediate HPLC analysis.

Protocol 3: Photolytic Degradation

• Expose a solution of the compound, as well as the solid material, to a light source that complies with ICH Q1B guidelines (providing both UV and visible light).

• Ensure a control sample is shielded from light with aluminum foil.

• Analyze the samples after the specified exposure duration.

Workflow for Degradation Study

The following diagram outlines the general workflow for conducting and analyzing a forced degradation study.

Sources

• 1. The oxidation of phenylhydrazine: superoxide and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oxidation of hydrazine derivatives. Part I. Oxidation of phenyl-hydrazine with lead tetra-acetate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 3. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 4. The oxidation of phenylhydrazine: superoxide and mechanism. | Semantic Scholar [semanticscholar.org]
• 5. Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring [pharmacia.pensoft.net]
• 6. 苯肼 盐酸盐 ≥99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. helixchrom.com [helixchrom.com]
• 8. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 9. realab.ua [realab.ua]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. pharmtech.com [pharmtech.com]

Technical Support Center: Safe Disposal of 5-Chloro-2-fluorophenylhydrazine hydrochloride

Introduction

5-Chloro-2-fluorophenylhydrazine hydrochloride is a substituted hydrazine derivative used in complex organic synthesis, particularly in the development of pharmaceutical compounds. Due to its chemical structure—a halogenated aromatic ring coupled with a hydrazine salt—this compound and its associated waste streams require careful and informed management. Hydrazine derivatives are recognized for their potential toxicity, and many are suspected carcinogens.[1] Improper disposal not only poses a significant risk to personnel but can also lead to long-term environmental contamination.

This guide provides a comprehensive, question-and-answer-based framework for the safe handling and disposal of waste containing 5-Chloro-2-fluorophenylhydrazine hydrochloride. It is intended for researchers, chemists, and laboratory managers in the drug development and chemical research sectors. The protocols herein are grounded in established chemical safety principles and regulatory standards.

Section 1: Hazard Identification & Immediate Safety (FAQ)

This section addresses the most immediate questions regarding the risks associated with 5-Chloro-2-fluorophenylhydrazine hydrochloride and the primary safety measures to be implemented.

Q1: What are the primary hazards of 5-Chloro-2-fluorophenylhydrazine hydrochloride?

A1: The primary hazards stem from its classification as a substituted hydrazine and a halogenated aromatic compound. Based on data from similar compounds, the risks include:

• High Acute Toxicity: Phenylhydrazine and its derivatives are toxic if swallowed, inhaled, or absorbed through the skin.[2]

• Carcinogenicity: Many hydrazine derivatives are suspected of causing cancer.[1][3] The International Agency for Research on Cancer (IARC) classifies hydrazine itself as a Group 2B carcinogen, meaning it is possibly carcinogenic to humans.[4]

• Skin and Eye Corrosivity: The compound can cause severe skin burns and eye damage upon direct contact.[3][5]

• Sensitization: It may cause an allergic skin reaction upon repeated exposure.[5]

• Environmental Hazard: As a halogenated organic compound, it can be harmful to aquatic life with long-lasting effects.[5]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this chemical and its waste?

A2: A multi-layered approach to PPE is essential to prevent exposure. The following should be considered the minimum requirement:

• Hand Protection: Nitrile or other chemical-resistant gloves are required. Given the compound's ability to be absorbed through the skin, ensure gloves are inspected before use and changed frequently, especially after direct contact with waste.[3]

• Eye and Face Protection: Splash-proof chemical safety goggles and a face shield must be worn, particularly when handling liquid waste or performing neutralization procedures where splashing can occur.[3][5]

• Body Protection: A lab coat is mandatory. For larger quantities or in case of a significant spill, a chemically resistant apron or suit is recommended.[3]

• Respiratory Protection: All handling of solid material or solutions must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.[1][3]

Q3: What is the correct immediate response to a spill?

A3: The immediate response should focus on containment and personnel safety.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Control Vapors: If applicable, ensure the fume hood is operating correctly to contain any airborne dust or vapors.

• Don Appropriate PPE: Before attempting to clean the spill, don the full PPE described in Q2.

• Contain the Spill: For liquid spills, surround the area with a non-combustible absorbent material like sand, earth, or vermiculite.[6] Do not use combustible materials like paper towels or sawdust.[5] For solid spills, gently cover the material to prevent dust from becoming airborne.

• Collect the Waste: Carefully sweep or scoop the contained material into a clearly labeled, sealable hazardous waste container.[7]

• Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap and water. Collect all cleaning materials as hazardous waste.

• Final Disposal: The collected waste must be disposed of through a licensed hazardous waste management company.[8]

Section 2: Waste Segregation, Collection, and Labeling (FAQ)

Proper segregation is the foundation of a safe and compliant waste management program. Mixing incompatible waste streams can lead to dangerous chemical reactions and complicates the final disposal process.

Q4: How should I collect and store waste containing 5-Chloro-2-fluorophenylhydrazine hydrochloride in the lab?

A4: All waste streams—including mother liquors, contaminated solvents, reaction byproducts, and contaminated consumables (e.g., gloves, weighing paper)—must be collected as hazardous waste.

• Use Designated Containers: Use clearly labeled, chemically compatible, and sealable containers. Glass bottles are often suitable for liquid waste, while high-density polyethylene (HDPE) drums are good for solid waste.

• Segregate Waste Streams:

  • Solid Waste: Contaminated gloves, paper towels, silica gel, etc., should be collected in a separate, lined container.

  • Halogenated Organic Solvents: Solutions of the compound in solvents like dichloromethane or chloroform should be collected in a designated "Halogenated Organic Waste" container.

  • Non-Halogenated Organic Solvents: Solutions in solvents like THF, hexanes, or ethyl acetate should be collected in a "Non-Halogenated Organic Waste" container.

  • Aqueous Waste: Dilute aqueous solutions should be collected separately. Do not mix with organic solvent waste.

• Storage Conditions: Store waste containers in a cool, dry, well-ventilated secondary containment area, away from heat, ignition sources, and incompatible materials like strong oxidizing agents.[9]

Q5: Can I mix this waste with other laboratory wastes?

A5: No. Due to its specific hazards, this waste must be carefully segregated.

• DO NOT mix with strong oxidizing agents (e.g., nitric acid, permanganates, hypochlorites in high concentration) as this can lead to a violent, exothermic, and potentially explosive reaction.[2] While dilute oxidizers are used for neutralization (see Section 3), uncontrolled mixing is extremely dangerous.

• DO NOT mix with strong bases in an uncontrolled manner.[7]

• DO NOT mix with acidic waste unless part of a specific neutralization protocol. The hydrochloride salt is stable in acid, but mixing the free base with acid will be exothermic.

Q6: How must the hazardous waste container be labeled?

A6: Proper labeling is a regulatory requirement and critical for safety. The label must include:

• The words "Hazardous Waste."

• The full chemical name: "5-Chloro-2-fluorophenylhydrazine hydrochloride."

• An accurate list of all other components in the container (e.g., "Methanol," "Water," "Silica Gel").

• The approximate percentage of each component.

• The relevant hazard pictograms: Toxic, Health Hazard (for carcinogenicity), Irritant, and Environmentally Hazardous.[10]

• The date accumulation started and the name of the responsible researcher/laboratory.

Section 3: Chemical Treatment & Neutralization (Troubleshooting Guide)

For certain waste streams, particularly dilute aqueous solutions, chemical neutralization can be a viable pre-treatment step to reduce the hazard before collection by a waste disposal vendor. This should only be performed by trained personnel in a controlled laboratory setting.

Problem: I have a dilute aqueous waste stream (<1% w/v) from my experiment. Can this be treated in the lab before final disposal?

Solution: Yes, dilute aqueous solutions of hydrazines can be chemically degraded via oxidation. This process breaks the hydrazine functional group and can cleave the aromatic ring, resulting in less toxic byproducts. Sodium hypochlorite (household bleach) is a readily available and effective oxidizing agent for this purpose.[6][11][12]

Experimental Protocol: Oxidation of Dilute Aqueous Waste

Causality: This protocol utilizes sodium hypochlorite (NaOCl), a strong oxidizing agent, to break the nitrogen-nitrogen bond in the hydrazine moiety and oxidize the aromatic ring. The reaction should be performed under basic conditions to ensure the hydrazine is in its more reactive free base form and to control the reaction rate. An excess of the oxidizing agent is used to ensure complete destruction of the hazardous compound.

Step-by-Step Methodology:

• Preparation: Conduct the entire procedure in a certified chemical fume hood. Ensure a magnetic stir bar, stir plate, and pH meter/strips are available. Prepare a 10% sodium hydroxide (NaOH) solution.

• Alkalinization: Place the container with the dilute aqueous waste on a stir plate and begin gentle stirring. Slowly add the 10% NaOH solution dropwise until the pH of the waste solution is between 10 and 11. This converts the hydrochloride salt to the free base, which is more susceptible to oxidation.

• Oxidation: For every 100 mL of waste solution, slowly add 20-30 mL of standard household bleach (approx. 5-8% sodium hypochlorite). The addition should be done in small portions to control the reaction, which may be exothermic. Monitor the temperature of the solution; if it rises by more than 10-15°C, pause the addition and allow it to cool.

• Reaction Time: Continue stirring the solution at room temperature for at least 2 hours to ensure the reaction goes to completion.[12]

• Neutralization of Excess Oxidant: After 2 hours, check for the presence of excess hypochlorite using potassium iodide-starch paper (it will turn blue/black). If excess oxidant is present, add a small amount of a reducing agent like sodium bisulfite or sodium thiosulfate solution dropwise until the test is negative. This step is crucial to prevent the release of chlorinated compounds into the sewer system.

• Final pH Adjustment: Check the pH of the final solution. Neutralize it to a pH between 6 and 8 by adding a dilute acid (e.g., 1M HCl or 1M H2SO4) dropwise.

• Disposal: The treated, neutralized aqueous solution can now be collected in a container labeled "Treated Aqueous Waste" for disposal via your institution's hazardous waste program. While the primary hazard has been reduced, it should not be poured down the drain without explicit permission from your institution's Environmental Health & Safety (EHS) office, as it may still contain regulated organic byproducts.[7]

Self-Validation System: The use of potassium iodide-starch paper to test for both the initial excess of the oxidizing agent and its subsequent quenching provides a reliable in-process check to ensure the protocol is followed correctly and safely.

Problem: My solid waste (e.g., contaminated silica gel, filter paper) is contaminated with 5-Chloro-2-fluorophenylhydrazine hydrochloride. How should this be handled?

Solution: Solid waste cannot be effectively treated with the aqueous protocol above. The primary and safest method for disposal is direct packaging for high-temperature incineration by a certified hazardous waste vendor.

• Containment: Place all contaminated solid materials into a dedicated, labeled, and sealable hazardous waste container (e.g., a plastic-lined drum).

• Minimize Exposure: Do not allow the waste to dry out if it is wet with solvent, as this can lead to the generation of hazardous dust.

• Final Disposal: The sealed container must be disposed of via your institution's EHS-approved waste vendor. Incineration is the preferred method for halogenated organic compounds.[11]

Section 4: Visual Workflows & Diagrams

Visual aids can simplify complex decision-making processes and clarify chemical pathways.

Diagram 1: Waste Disposal Decision Workflow

This diagram outlines the logical steps a researcher should follow from the point of waste generation to its final, safe disposal.

Caption: Decision workflow for proper segregation and disposal of waste.

Diagram 2: Simplified Chemical Degradation Pathway

This diagram illustrates the conceptual chemical transformation during the oxidation of 5-Chloro-2-fluorophenylhydrazine.

Caption: Conceptual pathway for chemical degradation via oxidation.

Section 5: Final Disposal and Regulatory Compliance

Q7: What are the approved final disposal methods for this type of chemical waste?

A7: The universally accepted and most environmentally sound disposal method for halogenated organic compounds and carcinogenic materials is high-temperature incineration in a licensed hazardous waste facility.[11] This process ensures the complete destruction of the molecule, preventing its release into the environment. Landfilling of this type of waste is highly restricted or prohibited under regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[13]

Q8: How do I ensure my disposal practices are compliant with regulations?

A8: Regulatory compliance is non-negotiable.

• Consult Your EHS Office: Your institution's Environmental Health & Safety (EHS) department is your primary resource. They provide specific guidance, training, and waste pickup services.

• Follow Federal and Local Rules: In the United States, the Environmental Protection Agency (EPA) classifies hydrazine-containing wastes as hazardous.[11] Generators of this waste must adhere to all EPA regulations for treatment, storage, and disposal.[8] State and local regulations may be even more stringent.

• Maintain Records: Keep meticulous records of all hazardous waste generated, including the chemical composition, quantity, and date of disposal. This is a legal requirement and good laboratory practice.

References

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Hydrazines - Production, Import, Use, and Disposal. Retrieved from NCBI Bookshelf. [Link]

• International Programme on Chemical Safety. (1991). Hydrazine (HSG 56, 1991). INCHEM. [Link]

• Defense Technical Information Center. (n.d.). Safety and Handling of Hydrazine. DTIC. [Link]

• University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template. Environmental Health & Safety. [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet - Hydrazine. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Hydrazine Monohydrate 99%. Cole-Parmer. [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Hydrazines - Regulations and Guidelines. Retrieved from NCBI Bookshelf. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet - Phenylhydrazine hydrochloride. Carl ROTH. [Link]

• Organic Syntheses. (n.d.). Phenylhydrazine. [Link]

• Cenmed Enterprises. (n.d.). 5-Chloro-2-fluorophenylhydrazine, HCl. [Link]

• MDPI. (2019). Harmless Treatment of Phenylhydrazine Hydrochloride Production Effluent: From Lab Scale to Pilot Scale. Water, 11(3), 614. [Link]

• U.S. Government Publishing Office. (n.d.). eCFR — Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. [Link]

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• 4. TABLE 7-1, Regulations and Guidelines Applicable to Hydrazine - Toxicological Profile for Hydrazines - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 6. files.dep.state.pa.us [files.dep.state.pa.us]
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• 9. fishersci.co.uk [fishersci.co.uk]
• 10. tcichemicals.com [tcichemicals.com]
• 11. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Hydrazines - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. apps.dtic.mil [apps.dtic.mil]
• 13. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]

Reference Data & Comparative Studies

A Comparative Guide for Synthetic Strategy: 5-Chloro-2-fluorophenylhydrazine hydrochloride vs. 4-Chloro-2-fluorophenylhydrazine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, the Fischer indole synthesis remains a cornerstone for the construction of the indole nucleus, a privileged scaffold in medicinal chemistry. The choice of the starting substituted phenylhydrazine is critical, dictating not only the substitution pattern of the final indole but also influencing reaction efficiency and regioselectivity. This guide provides an in-depth technical comparison of two isomeric building blocks: 5-Chloro-2-fluorophenylhydrazine hydrochloride and 4-Chloro-2-fluorophenylhydrazine.

This document will delve into their chemical properties, comparative reactivity in the context of the Fischer indole synthesis, and provide practical, experimentally-grounded protocols to guide your synthetic decisions.

At a Glance: Physicochemical Properties

A foundational understanding of the physical and chemical properties of these isomers is paramount for their effective use in synthesis. The positional difference of the chloro substituent significantly influences their electronic character and, consequently, their reactivity.

Property	5-Chloro-2-fluorophenylhydrazine hydrochloride	4-Chloro-2-fluorophenylhydrazine
Molecular Formula	C₆H₇Cl₂FN₂	C₆H₆ClFN₂
Molecular Weight	197.04 g/mol	160.58 g/mol [1]
Appearance	Solid	Pale tan solid[2]
Melting Point	Not explicitly found	57-63 °C[2]
CAS Number	529512-80-9	64548-20-5[1]
PubChem CID	2773731[3]	2782934[1]

The Decisive Factor: Reactivity in the Fischer Indole Synthesis

The Fischer indole synthesis is an acid-catalyzed reaction proceeding through a phenylhydrazone intermediate, which then undergoes a[4][4]-sigmatropic rearrangement.[5] The electronic nature of the substituents on the phenylhydrazine ring plays a crucial role in the facility of this rearrangement. Both chloro and fluoro groups are electron-withdrawing, which generally hinders the reaction by decreasing the electron density of the aniline nitrogen, making the key rearrangement step less favorable.[6]

However, the positional isomerism between the 5-chloro and 4-chloro analogues introduces subtle but significant differences in their reactivity profiles.

Electronic Effects:

• 5-Chloro-2-fluorophenylhydrazine: The chloro group is at the meta position relative to the hydrazine moiety, exerting a primarily inductive electron-withdrawing effect. The fluoro group at the ortho position also contributes a strong inductive effect.

• 4-Chloro-2-fluorophenylhydrazine: The chloro group is at the para position, allowing for both inductive and resonance electron-withdrawing effects. The ortho-fluoro group provides a strong inductive pull.

The cumulative electron-withdrawing effect is expected to be more pronounced in the 4-chloro isomer due to the resonance contribution of the para-chloro substituent. This would suggest that, all else being equal, the Fischer indole synthesis might proceed more sluggishly with 4-chloro-2-fluorophenylhydrazine compared to its 5-chloro counterpart.

Regiochemical Outcomes:

The substitution pattern on the phenylhydrazine directly dictates the substitution on the resulting indole.

• 5-Chloro-2-fluorophenylhydrazine will lead to 6-chloro-7-fluoroindoles .

• 4-Chloro-2-fluorophenylhydrazine will yield a mixture of 5-chloro-7-fluoroindoles and 7-chloro-5-fluoroindoles , depending on the cyclization direction, which can be influenced by the steric bulk of the ketone or aldehyde used.

Experimental Workflow: Fischer Indole Synthesis

Caption: Generalized workflow for the Fischer Indole Synthesis.

Experimental Protocols & Comparative Data

To provide a tangible comparison, we present hypothetical but experimentally sound protocols for the synthesis of substituted indoles from both isomers using ethyl pyruvate as a common carbonyl partner.

Protocol 1: Synthesis of Ethyl 6-chloro-7-fluoro-1H-indole-2-carboxylate

Materials:

• 5-Chloro-2-fluorophenylhydrazine hydrochloride

• Ethyl pyruvate

• Polyphosphoric acid (PPA)

• Ethanol

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a stirred solution of 5-Chloro-2-fluorophenylhydrazine hydrochloride (1.0 eq) in ethanol, add ethyl pyruvate (1.1 eq).

• Heat the mixture to reflux for 2 hours to form the hydrazone in situ.

• Cool the reaction mixture and remove the ethanol under reduced pressure.

• To the crude hydrazone, add polyphosphoric acid (10 eq by weight) and heat the mixture to 100-110 °C for 1 hour.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the acidic solution with a saturated sodium bicarbonate solution until effervescence ceases.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired indole.

Protocol 2: Synthesis of Ethyl 5-chloro-7-fluoro-1H-indole-2-carboxylate

Materials:

• 4-Chloro-2-fluorophenylhydrazine

• Ethyl pyruvate

• Eaton's reagent (7.7 wt% P₂O₅ in methanesulfonic acid)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flask, dissolve 4-Chloro-2-fluorophenylhydrazine (1.0 eq) and ethyl pyruvate (1.1 eq) in dichloromethane.

• Stir the mixture at room temperature for 1 hour to form the hydrazone.

• Cool the mixture to 0 °C and slowly add Eaton's reagent (10 eq).

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Carefully pour the reaction mixture onto a mixture of ice and saturated sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography.

Comparative Performance (Hypothetical Data):

Phenylhydrazine Isomer	Product	Typical Yield	Reaction Time	Notes
5-Chloro-2-fluorophenylhydrazine HCl	Ethyl 6-chloro-7-fluoro-1H-indole-2-carboxylate	60-70%	3-4 hours	Generally clean reaction with a single major product.
4-Chloro-2-fluorophenylhydrazine	Ethyl 5-chloro-7-fluoro-1H-indole-2-carboxylate	45-55%	5-7 hours	Reaction may be slower due to increased electron deficiency. Potential for isomeric byproducts depending on the ketone.

Spectroscopic Characterization

Below is a summary of the expected and reported NMR data for the starting materials.

NMR Data for Starting Phenylhydrazines:

Compound	1H NMR (DMSO-d₆)	13C NMR (DMSO-d₆)
5-Chloro-2-fluorophenylhydrazine hydrochloride	δ ~10.4 (br s, 3H, NHNH₂⁺), 7.3-7.0 (m, 3H, Ar-H)	No specific data found.
4-Chloro-2-fluorophenylhydrazine	Spectra available, but specific peak assignments require further analysis.	Spectra available, but specific peak assignments require further analysis.

Conclusion for the Synthetic Chemist

The choice between 5-Chloro-2-fluorophenylhydrazine hydrochloride and 4-Chloro-2-fluorophenylhydrazine is fundamentally a strategic one, dictated by the desired final indole substitution pattern.

• For the synthesis of 6-chloro-7-fluoroindoles , 5-Chloro-2-fluorophenylhydrazine hydrochloride is the required starting material. The reaction is anticipated to proceed with reasonable efficiency.

• For the synthesis of 5-chloro-7-fluoroindoles , 4-Chloro-2-fluorophenylhydrazine is the necessary precursor. Researchers should be prepared for potentially longer reaction times and lower yields due to the enhanced electron-withdrawing nature of the substituents. Careful selection of the carbonyl partner and reaction conditions is crucial to manage regioselectivity.

This guide serves as a foundational resource. It is imperative to consult specific literature precedents for the synthesis of your target indole to optimize reaction conditions and maximize yields.

References

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• LookChem. Cas 259860-04-3,1H-Indole, 6-chloro-7-fluoro. [Link]

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• Wikipedia. Fischer indole synthesis. [Link]

• Scientia Iranica. Synthesis of methyl-, fluoro-, and chloro-substituted 6-hydroxyisoindolin-1-ones. [Link]

• National Center for Biotechnology Information. 5-Fluoro-3-(1H-indol-3-ylmethyl). [Link]

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• Organic Chemistry Portal. Fischer Indole Synthesis. [Link]

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• MDPI. New 3H-Indole Synthesis by Fischer's Method. Part I.. [Link]

• ACS Omega. Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. [Link]

• National Center for Biotechnology Information. Synthesis of the Indole-Based Inhibitors of Bacterial Cystathionine γ-Lyase NL1-NL3. [Link]

• Google Patents. CN106279156A - A kind of synthetic method of 5 chlorine 7 azaindoles.

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Analytical methods for 5-Chloro-2-fluorophenylhydrazine hydrochloride characterization

An In-Depth Comparative Guide to the Analytical Characterization of 5-Chloro-2-fluorophenylhydrazine Hydrochloride

As a critical starting material and intermediate in the synthesis of pharmaceuticals and other fine chemicals, the identity, purity, and stability of 5-Chloro-2-fluorophenylhydrazine hydrochloride (Molecular Formula: C₆H₇Cl₂FN₂, Molecular Weight: 197.04 g/mol ) must be unequivocally established.[1][2] A multi-faceted analytical approach is not merely a quality control requirement but a foundational element of process understanding and regulatory compliance. This guide provides a comparative analysis of essential analytical techniques, offering field-proven insights and detailed protocols for researchers, analytical scientists, and drug development professionals.

The Analytical Strategy: An Integrated Approach

No single technique can fully characterize a chemical entity. A robust analytical workflow integrates orthogonal methods, where each technique provides a unique and complementary piece of the puzzle. The primary goals are to confirm the molecular structure, quantify the main component, identify and quantify impurities, and assess physicochemical properties like thermal stability.

Caption: Integrated workflow for comprehensive characterization.

Chromatographic Methods: The Cornerstone of Purity Analysis

Chromatographic techniques are indispensable for separating the main compound from process-related impurities, isomers, and degradation products.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is the premier method for assay determination and impurity profiling of moderately polar, non-volatile compounds like phenylhydrazine salts.

Causality of Method Design: The choice of a C18 (octadecylsilyl) stationary phase is driven by the aromatic nature of the analyte, promoting retention via hydrophobic interactions. A buffered mobile phase is critical because phenylhydrazines are basic; controlling the pH ensures consistent ionization state and, therefore, reproducible retention times. Acetonitrile is often preferred over methanol as the organic modifier for its lower viscosity and favorable UV transparency.

Detailed Experimental Protocol: RP-HPLC for Purity

• Instrumentation: HPLC or UPLC system with a UV/PDA detector.

• Column: Waters X-Bridge C18, 150 mm x 4.6 mm, 3.5 µm, or equivalent.

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 240 nm (based on typical absorbance maxima for substituted phenyl rings).

• Injection Volume: 5 µL.

• Sample Preparation: Accurately weigh ~10 mg of the sample into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of water and acetonitrile. This yields a concentration of 0.1 mg/mL.

Data Interpretation & Comparison:

The primary output is a chromatogram showing peaks over time. The area of the main peak relative to the total area of all peaks provides the area percent purity. This HPLC method is superior to Gas Chromatography for this analyte due to the compound's salt form and relatively low volatility, which avoids thermal degradation.[3][4]

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Primary Use	Purity assay, impurity quantification, stability testing.	Identification of volatile/semi-volatile impurities.
Analyte Suitability	Excellent for non-volatile salts.[5]	Requires derivatization or high inlet temperatures, risking degradation.
Quantitation	Highly precise and accurate with UV detection.	Good for trace analysis but can be less precise than HPLC.
Identification	Based on retention time; confirmation requires MS detector (LC-MS).	Provides structural information from mass spectra.[6]
Advantage	Robust, reproducible, and the industry standard for pharmaceutical purity.	High sensitivity and specificity for amenable compounds.

Gas Chromatography-Mass Spectrometry (GC-MS)

While less suitable for the primary assay, GC-MS is a powerful tool for identifying residual solvents or volatile synthetic byproducts that would not be detected by HPLC.

Causality of Method Design: A direct injection of the hydrochloride salt is ill-advised. The analysis typically requires either a derivatization step to increase volatility and thermal stability or a liquid-liquid extraction into an organic solvent after basifying the sample to liberate the free base. A polar capillary column (e.g., a wax-type or mid-polarity phenyl-methylpolysiloxane) is often used to handle the polar nature of the free hydrazine.

Spectroscopic Methods: The Definitive Proof of Identity

Spectroscopy provides a fingerprint of the molecule, confirming its structure and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structural elucidation. For 5-Chloro-2-fluorophenylhydrazine, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

Data Interpretation:

• ¹H NMR: The aromatic region will show three distinct protons. Due to the substitution pattern, complex splitting (doublets of doublets, etc.) is expected due to coupling between adjacent protons (³JHH) and coupling to the fluorine atom (³JHF, ⁴JHF). The N-H protons of the hydrazine and hydrochloride salt will appear as broad signals, often in the downfield region (>8 ppm), and their position can be concentration and solvent-dependent.[7][8]

• ¹³C NMR: Six distinct signals are expected for the aromatic carbons. The carbon directly attached to the fluorine will show a large one-bond coupling constant (¹JCF, typically >240 Hz). Carbons two and three bonds away will show smaller C-F couplings.

• ¹⁹F NMR: A single resonance is expected, and its chemical shift is highly sensitive to the electronic environment. This provides a clean and simple confirmation of the fluorine's presence.

Self-Validation: The combination of these three NMR experiments provides a self-validating dataset. The splitting patterns observed in the ¹H and ¹³C spectra must be consistent with the presence and position of the fluorine atom confirmed by the ¹⁹F spectrum.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is a rapid and cost-effective technique for confirming the presence of key functional groups, serving as a quick identity check.

Causality of Method Design: The analysis is typically performed on the solid sample using an Attenuated Total Reflectance (ATR) accessory, which requires minimal sample preparation.

Expected Vibrational Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3300-3000	N-H stretching	Hydrazine (-NH-NH₂)
3100-3000	C-H stretching	Aromatic Ring
1600-1450	C=C stretching	Aromatic Ring
1250-1150	C-F stretching	Aryl-Fluoride
850-750	C-Cl stretching	Aryl-Chloride
880-800	C-H out-of-plane bending	Substituted Benzene

Note: These are approximate ranges. The spectrum of the hydrochloride salt will show broad features due to the -NH₃⁺ group.[9][10]

Thermal Analysis: Assessing Stability and Physical Form

Thermal methods like DSC and TGA are crucial for understanding the material's behavior at different temperatures, which is vital for drying, storage, and formulation.[11]

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is heated, cooled, or held isothermally. It is used to determine the melting point, which is a key indicator of purity.

Experimental Protocol:

• Accurately weigh 2-5 mg of the sample into an aluminum DSC pan.

• Crimp the pan with a lid (a pinhole may be used to allow volatiles to escape).

• Place the pan in the DSC cell alongside an empty reference pan.

• Heat the sample at a constant rate, typically 10 °C/min, under a nitrogen purge.

• Record the heat flow versus temperature.

Data Interpretation: A sharp endothermic peak represents the melting of a crystalline solid. The onset temperature of this peak is taken as the melting point. Broad peaks or the presence of multiple thermal events before decomposition may indicate the presence of impurities or different polymorphic forms.[12][13]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to assess thermal stability and decomposition patterns.

Data Interpretation: The TGA thermogram plots percent weight loss against temperature. A stable compound will show a flat baseline until the onset of decomposition, at which point a sharp drop in mass occurs. Weight loss at lower temperatures (<150 °C) can indicate the presence of residual water or solvents.[12]

Caption: Logical flow for HPLC method development.

Conclusion and Recommendations

For the comprehensive characterization of 5-Chloro-2-fluorophenylhydrazine hydrochloride, a hierarchical testing strategy is recommended.

• Identity Confirmation: Utilize NMR (¹H, ¹³C, ¹⁹F) as the primary tool for definitive structural confirmation, supported by FT-IR for a rapid functional group check and Mass Spectrometry to confirm the molecular weight of the free base.

• Purity and Assay: Employ a validated gradient RP-HPLC method as the primary technique for quantifying the main component and profiling related substance impurities. This method offers the best balance of precision, robustness, and suitability for the analyte.

• Volatiles and Stability: Use GC-MS to screen for residual solvents and volatile impurities. DSC and TGA are essential for establishing the melting point and thermal decomposition profile, providing critical data for handling and storage protocols.

By integrating these orthogonal analytical techniques, researchers and developers can build a complete and scientifically sound characterization package, ensuring the quality and consistency of this vital chemical intermediate.

References

• Cenmed Enterprises. 5-Chloro-2-fluorophenylhydrazine, HCl (C007B-599830). Available at: [Link]

• Alachem Co., Ltd. 529512-80-9 | (5-chloro-2-fluorophenyl)hydrazine hydrochloride. Available at: [Link]

• RASĀYAN J. Chem. Green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. (2024). Available at: [Link]

• Semantic Scholar. Determination of phenylhydrazine hydrochloride in industrial wastewater by HPLC. (2012). Available at: [Link]

• Indo American Journal of Pharmaceutical Sciences. A REVIEW ON APPLICATIONS OF THERMOGRAVIMETRIC METHODS OF ANALYSIS (TGA, DTA, DSC). (2024). Available at: [Link]

• The Royal Society of Chemistry. Supporting Information for - The Royal Society of Chemistry. Available at: [Link]

• Analytical Methods, RSC Publishing. Analytical Methods. Available at: [Link]

• PubChem. 4-Fluorophenylhydrazine hydrochloride | C6H8ClFN2 | CID 69981. Available at: [Link]

• PubChemLite. (5-chloro-2-fluorophenyl)hydrazine hydrochloride (C6H6ClFN2). Available at: [Link]

• Penn State Materials Research Institute. Thermal Analysis. Available at: [Link]

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• MDPI. Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals. (2023). Available at: [Link]

• Google Patents. CN107064368A - The method that derivatization HPLC methods determine hydrazine hydrate.

• NIST WebBook. Phenylhydrazine hydrochloride. Available at: [Link]

• SpectraBase. 5-Chloro-2-fluorobenzoyl chloride - Optional[FTIR] - Spectrum. Available at: [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Analysis of 5-Chloro-2-fluorophenylhydrazine Hydrochloride

In the landscape of modern drug discovery and development, the precise characterization of chemical intermediates is paramount. 5-Chloro-2-fluorophenylhydrazine hydrochloride is a key building block in the synthesis of a variety of pharmacologically active molecules. Its structural integrity directly impacts the quality, efficacy, and safety of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparative analysis of the Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 5-Chloro-2-fluorophenylhydrazine hydrochloride, offering field-proven insights for researchers, scientists, and drug development professionals. While direct experimental spectra for this specific compound are not widely published in peer-reviewed literature, this guide will leverage data from closely related analogs to provide a robust predictive analysis and a framework for its characterization.

The Critical Role of Spectroscopic Analysis

The unequivocal identification and purity assessment of reagents like 5-Chloro-2-fluorophenylhydrazine hydrochloride are non-negotiable in a regulated research and development environment. NMR spectroscopy provides detailed information about the molecular structure and connectivity of atoms, while mass spectrometry elucidates the molecular weight and elemental composition, and offers insights into the molecule's fragmentation patterns. Together, they form a powerful toolkit for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is an indispensable technique for the structural elucidation of organic molecules. For 5-Chloro-2-fluorophenylhydrazine hydrochloride, ¹H, ¹³C, and ¹⁹F NMR are the most relevant experiments. The hydrochloride salt form means the hydrazine moiety will likely be protonated, which will influence the chemical shifts of nearby protons and carbons. The analysis is typically conducted in a deuterated solvent such as DMSO-d₆ or D₂O.

Experimental Protocol: NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR data is crucial for accurate analysis.

Caption: A typical workflow for acquiring and processing NMR data.

¹H NMR Spectroscopy: A Comparative Prediction

Based on the analysis of related compounds, the ¹H NMR spectrum of 5-Chloro-2-fluorophenylhydrazine hydrochloride in DMSO-d₆ is predicted to exhibit distinct signals for the aromatic protons and the hydrazine protons. The electron-withdrawing effects of the chlorine and fluorine atoms, along with their positions, will significantly influence the chemical shifts.

Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (Hz)	Rationale for Prediction
Aromatic H (position 3)	7.2 - 7.4	dd	J(H-F) ≈ 8-10, J(H-H) ≈ 2-3	Ortho-coupling to fluorine and meta-coupling to the proton at position 6.
Aromatic H (position 4)	7.0 - 7.2	t	J(H-H) ≈ 8-9	Ortho-coupling to protons at positions 3 and 5 (which is a chlorine).
Aromatic H (position 6)	7.3 - 7.5	d	J(H-H) ≈ 2-3	Meta-coupling to the proton at position 3.
-NH-NH₃⁺	8.0 - 11.0	br s	-	Broad signals due to proton exchange and quadrupolar effects of nitrogen. The exact shift is highly dependent on concentration and residual water.

Comparison with Analogs:

• 4-Fluorophenylhydrazine hydrochloride: In this analog, the aromatic protons appear as two multiplets around 7.1 ppm.[1][2] The presence of the chloro group in our target molecule is expected to induce further downfield shifts.

• 3-Fluorophenylhydrazine hydrochloride: The aromatic protons show more complex splitting patterns between 6.7 and 7.3 ppm.[3]

• 1-[2-Chloro-5-(trifluoromethyl)phenyl]hydrazine hydrochloride: This compound shows aromatic protons in the range of 7.0 to 7.5 ppm.[4]

¹³C NMR Spectroscopy: Predicted Chemical Shifts

The ¹³C NMR spectrum will provide valuable information about the carbon framework. The carbon atoms directly bonded to fluorine will exhibit a large one-bond coupling constant (¹JC-F).

Carbon	Predicted Chemical Shift (ppm)	Predicted Coupling (¹JC-F in Hz)	Rationale for Prediction
C-1 (C-NHNH₃⁺)	140 - 145	~10-15	Attached to nitrogen, deshielded.
C-2 (C-F)	150 - 155	~240-250	Directly attached to fluorine, significant downfield shift and large C-F coupling.
C-3	115 - 120	~20-25	Ortho to fluorine, shows a smaller ²JC-F coupling.
C-4	125 - 130	~5-10	Meta to fluorine, smaller ³JC-F coupling.
C-5 (C-Cl)	120 - 125	~0-5	Attached to chlorine, downfield shift.
C-6	118 - 123	~0-5	Para to fluorine, small ⁴JC-F coupling.

Comparison with Analogs:

• 4-Fluorophenylhydrazine hydrochloride: The carbon attached to fluorine shows a chemical shift around 157 ppm with a large ¹JC-F.[5]

• Phenylhydrazine hydrochloride: The aromatic carbons resonate between 113 and 148 ppm.[6] The substituents in our target molecule will alter this pattern.

¹⁹F NMR Spectroscopy: A Key Identifier

¹⁹F NMR is a highly sensitive technique that provides a distinct signal for the fluorine atom. The chemical shift is sensitive to the electronic environment.

Nucleus	Predicted Chemical Shift (ppm) vs. CFCl₃	Rationale for Prediction
Aromatic F	-110 to -130	The chemical shift of fluorine on an aromatic ring is influenced by the other substituents. The presence of the ortho-hydrazine and para-chloro groups will determine the precise shift.

Comparison with Analogs:

• The ¹⁹F chemical shift for monofluorobenzene is -113.15 ppm.[7] The substituents on 5-Chloro-2-fluorophenylhydrazine hydrochloride will cause a deviation from this value.

Mass Spectrometry (MS) Analysis

Mass spectrometry is a destructive analytical technique that provides information about the mass-to-charge ratio (m/z) of ions. This allows for the determination of the molecular weight and can provide structural information through the analysis of fragmentation patterns.

Experimental Protocol: MS Data Acquisition

Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules like hydrochloride salts, while electron ionization (EI) can be used for the free base and provides more extensive fragmentation.

Caption: A generalized workflow for mass spectrometry analysis.

Predicted Mass Spectrum and Fragmentation

The monoisotopic mass of the free base of 5-Chloro-2-fluorophenylhydrazine is approximately 160.02 Da.[8] In positive ion mode ESI-MS, the protonated molecule [M+H]⁺ would be expected at m/z 161.03. The presence of chlorine will result in a characteristic isotopic pattern, with the M+2 peak being about one-third the intensity of the M peak.

Predicted Fragmentation Pattern (Electron Ionization):

Under EI conditions, the molecule is expected to undergo fragmentation. Key predicted fragments are listed below.

m/z	Predicted Fragment	Fragmentation Pathway
160/162	[C₆H₆ClFN₂]⁺	Molecular ion
125/127	[C₆H₄ClF]⁺	Loss of -NHNH₂ radical
99/101	[C₅H₃Cl]⁺	Loss of F and HCN from the [C₆H₄ClF]⁺ fragment
75	[C₆H₅]⁺	Loss of Cl and F from the phenyl ring

Comparison with Analogs:

• 4-Fluorophenylhydrazine: The mass spectrum shows a molecular ion at m/z 126 and significant fragments at m/z 95 (loss of -NHNH₂) and m/z 83.[2]

• The fragmentation of halogenated aromatic compounds often involves the loss of the halogen atoms and cleavage of side chains.[9]

Conclusion: A Framework for Confident Characterization

This guide provides a comprehensive, albeit predictive, analysis of the NMR and mass spectral data for 5-Chloro-2-fluorophenylhydrazine hydrochloride. By leveraging established principles of spectroscopy and comparative data from structurally similar molecules, researchers can establish a robust framework for the characterization of this important chemical intermediate. The predicted data presented in the tables, along with the standardized experimental workflows, offer a reliable starting point for in-house spectral acquisition and interpretation. Ultimately, the meticulous application of these analytical techniques ensures the quality and consistency of the starting materials, which is a cornerstone of successful and reproducible drug development. While a definitive analysis awaits the public availability of experimental spectra, the insights provided herein should empower researchers to proceed with a high degree of confidence in their analytical endeavors.

References

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A Comparative Guide to HPLC Purity Analysis of 5-Chloro-2-fluorophenylhydrazine hydrochloride

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of drug safety and efficacy. 5-Chloro-2-fluorophenylhydrazine hydrochloride is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Its purity profile can directly influence the impurity profile of the final drug product, making robust analytical control essential. This guide provides an in-depth comparison of high-performance liquid chromatography (HPLC) methods for the purity assessment of 5-Chloro-2-fluorophenylhydrazine hydrochloride, contextualized with alternative analytical technologies, to empower researchers in making informed decisions for their analytical workflows.

The Analytical Challenge of Phenylhydrazines

Phenylhydrazine and its derivatives present a unique set of analytical challenges. These compounds are often polar and possess weak chromophores, leading to poor retention on traditional reversed-phase columns and low sensitivity with UV detection. Furthermore, their inherent reactivity can lead to degradation during analysis, necessitating careful method development. A common and effective strategy to overcome these hurdles is pre-column derivatization, which enhances both chromatographic retention and detectability.

Primary Analytical Approach: Reversed-Phase HPLC with UV Detection

A well-established and robust method for the analysis of substituted phenylhydrazines is reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with a UV detector. This technique is widely accessible in quality control laboratories and offers a good balance of performance and cost-effectiveness.

Causality Behind Experimental Choices

The selection of a C18 stationary phase is predicated on its hydrophobicity, which provides a retentive surface for the phenylhydrazine moiety, especially after derivatization. A gradient elution with a buffered aqueous mobile phase and an organic modifier like acetonitrile allows for the effective separation of the main component from its potential impurities, which may have a wide range of polarities. The use of a buffer is critical to maintain a consistent pH and ensure reproducible retention times, particularly for ionizable compounds.

The detection wavelength is chosen based on the UV absorbance maximum of the analyte. For phenylhydrazine derivatives, this is typically in the lower UV region. However, to enhance sensitivity and specificity, derivatization can be employed to shift the absorbance maximum to a higher wavelength, reducing interference from other components in the sample matrix.

Experimental Protocol: RP-HPLC-UV

This protocol is adapted from a validated method for chlorophenylhydrazine isomers and is expected to provide excellent performance for 5-Chloro-2-fluorophenylhydrazine hydrochloride.[1]

Chromatographic Conditions:

• Column: Waters X-Bridge C18, 5 µm, 4.6 x 250 mm

• Mobile Phase A: 0.01 M Phosphate Buffer, pH 3.0

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • 0-10 min: 30% B

  • 10-30 min: 30-60% B

  • 30-40 min: 60% B

  • 40.1-50 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 239 nm

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 25 mg of 5-Chloro-2-fluorophenylhydrazine hydrochloride and transfer to a 50 mL volumetric flask.

• Dissolve in and dilute to volume with a mixture of water and acetonitrile (50:50 v/v).

• Filter the solution through a 0.45 µm nylon syringe filter before injection.

Comparative Analysis with Alternative Techniques

While RP-HPLC-UV is a workhorse for purity analysis, other techniques can offer advantages in terms of sensitivity, specificity, and analysis time. Here, we compare the primary HPLC method with an alternative HPLC approach involving derivatization and Gas Chromatography-Mass Spectrometry (GC-MS).

Alternative 1: RP-HPLC-UV with Pre-Column Derivatization

To address the low UV absorbance of some hydrazine-related impurities, a pre-column derivatization step can be introduced. Derivatization with a reagent like salicylaldehyde forms a hydrazone with a strong chromophore, significantly enhancing detection sensitivity.[2]

Derivatization Protocol:

• To 1 mL of the prepared sample solution, add 50 µL of a 1% salicylaldehyde solution in methanol.

• Vortex the mixture and allow it to react at room temperature for 20 minutes.

• The derivatized sample is then ready for injection into the HPLC system.

The chromatographic conditions would be similar to the primary HPLC method, but the detection wavelength would be shifted to the absorbance maximum of the hydrazone derivative, typically around 360 nm.[2] This approach is particularly useful for detecting trace levels of hydrazine impurities that might otherwise go unnoticed.

Alternative 2: Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile and thermally stable impurities, GC-MS offers excellent separation efficiency and definitive identification through mass spectral data. Hydrazines are often derivatized to improve their volatility and thermal stability for GC analysis. A common derivatization involves reaction with acetone to form the corresponding acetone azine.[3][4]

GC-MS Protocol:

• Derivatization: Dissolve the sample in acetone, which serves as both the solvent and the derivatizing agent.[3][4]

• Injection: Inject the derivatized sample into the GC inlet.

• Separation: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms) to separate the components.

• Detection: A mass spectrometer is used as the detector, providing both quantitative data and mass spectra for impurity identification.

GC-MS is highly sensitive and specific, making it an excellent tool for identifying and quantifying trace-level volatile impurities that may not be amenable to HPLC analysis.

Performance Comparison

The choice of analytical method depends on the specific requirements of the analysis, such as the need for high sensitivity for genotoxic impurities or high throughput for routine quality control.

Parameter	RP-HPLC-UV	RP-HPLC-UV (with Derivatization)	GC-MS (with Derivatization)
Principle	Reversed-phase chromatography with UV detection.	Pre-column derivatization followed by RP-HPLC-UV.	Gas chromatography with mass spectrometric detection.
Target Analytes	Main component and non-volatile impurities.	Main component and trace-level hydrazine impurities.	Volatile and semi-volatile impurities.
Sensitivity	Moderate (ppm levels).	High (sub-ppm levels for derivatized impurities).[2]	Very High (ppb levels).[4]
Specificity	Good, based on retention time.	Very good, based on retention time and selective detection.	Excellent, based on retention time and mass spectrum.
Analysis Time	~50 minutes per sample.	~60 minutes per sample (including derivatization).	~30 minutes per sample.
Advantages	Simple, robust, widely available.	Enhanced sensitivity for specific impurities.[5]	Definitive identification of impurities, high sensitivity.
Disadvantages	May lack sensitivity for certain impurities.	Additional sample preparation step, potential for artifacts.	Not suitable for non-volatile or thermally labile compounds.

Emerging Alternative: Capillary Electrophoresis

Capillary electrophoresis (CE) is a high-resolution separation technique that offers an orthogonal separation mechanism to HPLC.[6][7][8] It is particularly well-suited for the analysis of polar and charged molecules. For phenylhydrazine analysis, CE can provide very high separation efficiency and short analysis times. Different modes of CE, such as capillary zone electrophoresis (CZE) and micellar electrokinetic chromatography (MEKC), can be employed to optimize the separation of the main component from its impurities.[9] While less common in routine QC labs compared to HPLC, CE is a powerful tool for method development and for resolving complex impurity profiles.[10]

Conclusion

The purity analysis of 5-Chloro-2-fluorophenylhydrazine hydrochloride is a critical aspect of quality control in pharmaceutical manufacturing. A well-validated RP-HPLC-UV method provides a reliable and robust platform for routine analysis. For enhanced sensitivity in detecting trace-level hydrazine impurities, the incorporation of a pre-column derivatization step is highly recommended. For the comprehensive identification of volatile impurities, GC-MS stands out as a superior technique. The choice of the most appropriate method will ultimately be guided by the specific analytical needs, regulatory requirements, and the nature of the potential impurities. By understanding the strengths and limitations of each technique, researchers can develop a comprehensive analytical strategy to ensure the quality and safety of their pharmaceutical products.

References

• Dolan, J. W. (2012). Capillary Electrophoresis for the Analysis of Small-Molecule Pharmaceuticals. LCGC North America, 30(11), 974-981.
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• Patel, K., et al. (2024). CAPILLARY ELECTROPHORESIS AND IT'S ROLE IN PHARMACEUTICAL INDUSTRY. International Journal of Novel Research and Development, 9(7).
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• El-gizawy, S. M., et al. (2021). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. Journal of Pharmaceutical Analysis, 12(1), 15-28.
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A Comparative Guide to the Synthetic Routes of 5-Chloro-2-fluorophenylhydrazine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical synthesis, the selection of an optimal synthetic route is paramount to ensuring not only the desired molecular architecture but also the overall efficiency, scalability, and safety of the process. This guide provides an in-depth validation and comparison of synthetic routes to 5-Chloro-2-fluorophenylhydrazine hydrochloride, a key building block in the development of various therapeutic agents. As Senior Application Scientists, we present this information to aid researchers in making informed decisions based on robust experimental data and field-proven insights.

Introduction: The Significance of 5-Chloro-2-fluorophenylhydrazine Hydrochloride

5-Chloro-2-fluorophenylhydrazine hydrochloride serves as a critical precursor in the synthesis of a multitude of biologically active molecules. Its unique substitution pattern, featuring both chloro and fluoro groups on the phenyl ring, imparts specific electronic and lipophilic properties that are often sought after in medicinal chemistry to enhance drug efficacy and pharmacokinetic profiles. The reliable and efficient synthesis of this compound is therefore a crucial first step in many drug discovery and development programs.

This guide will dissect the traditional and modern synthetic strategies for obtaining 5-Chloro-2-fluorophenylhydrazine hydrochloride, focusing on the well-established two-step diazotization-reduction pathway. We will explore the nuances of utilizing two common reducing agents, stannous chloride (SnCl₂) and sodium sulfite (Na₂SO₃), and also discuss an emerging greener alternative that circumvents the use of diazonium salt intermediates.

The Classical Approach: Diazotization Followed by Reduction

The most prevalent method for the synthesis of aryl hydrazines begins with the diazotization of the corresponding aniline, in this case, 5-chloro-2-fluoroaniline. This is followed by the reduction of the in situ generated diazonium salt. The choice of the reducing agent at this stage is a critical determinant of the reaction's success, influencing yield, purity, and operational safety.

dot

Caption: Conceptual workflow for a greener synthesis of 5-Chloro-2-fluorophenylhydrazine.

Conceptual Protocol

• A mixture of 5-chloro-2-fluoroaniline (1 equivalent), acetone azine (excess), and water is heated in a sealed vessel.

• The reaction is monitored for the consumption of the starting aniline.

• Upon completion, the excess acetone azine and water are removed under reduced pressure.

• The crude product is then purified, likely through recrystallization, to yield the free base, which can then be converted to the hydrochloride salt.

Causality and Insights

This method offers significant advantages in terms of safety and environmental impact by avoiding the use of sodium nitrite and the generation of potentially unstable diazonium intermediates. The process is also procedurally simpler, with fewer reaction steps. However, the reaction conditions, such as temperature and reaction time, would require careful optimization for this specific substrate. The commercial availability and cost of acetone azine should also be considered.

Comparative Analysis

To provide a clear and objective comparison, the following table summarizes the key performance indicators for the two primary synthetic routes. Data for the greener alternative is not included due to the lack of specific experimental results for the target molecule.

Parameter	Route 1: Stannous Chloride Reduction	Route 2: Sodium Sulfite Reduction
Starting Material	5-Chloro-2-fluoroaniline	5-Chloro-2-fluoroaniline
Key Reagents	Sodium nitrite, Hydrochloric acid, Stannous chloride dihydrate	Sodium nitrite, Hydrochloric acid, Sodium sulfite, Sodium hydroxide
Reported Yield	Generally high (typically >80%)	Moderate to high (typically 70-90%)
Purity	Generally good, but potential for tin contamination	Good, with potential for inorganic salt impurities
Scalability	Moderate, limited by waste disposal concerns	High, more amenable to large-scale production
Safety	Diazonium salt intermediate is potentially explosive. Stannous chloride is a suspected sensitizer.	Diazonium salt intermediate is potentially explosive.
Environmental Impact	High, due to heavy metal waste.	Low to moderate, avoids heavy metals.
Cost-Effectiveness	Reagent costs can be higher, and waste disposal adds significant expense.	Generally more cost-effective due to cheaper reagents and lower disposal costs.

Conclusion and Recommendations

The choice of synthetic route for 5-Chloro-2-fluorophenylhydrazine hydrochloride is a critical decision that should be guided by the specific needs of the research or production campaign.

• For laboratory-scale synthesis where high yield and rapid reaction times are prioritized, and where appropriate waste disposal facilities are available, the stannous chloride reduction method (Route 1) remains a viable option. However, meticulous purification is necessary to remove any residual tin.

• For larger-scale production and in environments where environmental impact and cost are major considerations, the sodium sulfite reduction method (Route 2) is the recommended approach. While it may require more optimization to maximize yield, its greener profile and lower cost make it a more sustainable choice.

• The emerging greener alternative (Route 3) presents a promising future direction for the synthesis of aryl hydrazines. Researchers are encouraged to explore and adapt this methodology, as it has the potential to significantly improve the safety and sustainability of the synthesis of 5-Chloro-2-fluorophenylhydrazine hydrochloride and related compounds.

Ultimately, the validation of any synthetic route requires careful experimental work and thorough analytical characterization of the final product to ensure it meets the required specifications for downstream applications.

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A Comparative Guide to the Biological Activities of 5-Chloro-2-fluorophenylhydrazine Derivatives

In the landscape of medicinal chemistry, the quest for novel scaffolds that can serve as a foundation for a diverse array of therapeutic agents is perpetual. Phenylhydrazine derivatives, in particular, have garnered significant attention due to their versatile chemical nature and broad spectrum of biological activities. This guide focuses on a specific, yet highly promising subclass: derivatives of 5-Chloro-2-fluorophenylhydrazine. The strategic placement of a chlorine and a fluorine atom on the phenyl ring can profoundly influence the pharmacokinetic and pharmacodynamic properties of the resulting molecules, making this scaffold a compelling starting point for drug discovery endeavors.

This technical guide provides a comparative analysis of the biological activities of various derivatives synthesized from 5-Chloro-2-fluorophenylhydrazine. We will delve into their antimicrobial, anticancer, and anti-inflammatory potential, supported by available experimental data. The causality behind experimental designs and the validation of protocols are emphasized to ensure scientific integrity.

The 5-Chloro-2-fluorophenylhydrazine Core: A Privileged Scaffold

The 5-Chloro-2-fluorophenylhydrazine moiety serves as a versatile building block for the synthesis of a multitude of heterocyclic compounds. The presence of the halogen atoms can enhance lipophilicity, improve metabolic stability, and modulate electronic properties, which are all critical factors in drug design. The hydrazine group is highly reactive and readily undergoes condensation reactions with carbonyl compounds to form hydrazones (Schiff bases), or can be used as a key synthon for the construction of various five- and six-membered heterocyclic rings such as pyrazoles and triazoles.

Comparative Analysis of Biological Activities

While a direct head-to-head comparative study of a comprehensive library of 5-Chloro-2-fluorophenylhydrazine derivatives is not extensively available in the current literature, we can synthesize findings from studies on closely related structures to draw insightful comparisons. The primary derivatives explored for their biological potential include Schiff bases, pyrazoles, and triazoles.

Antimicrobial Activity

Hydrazone derivatives are well-documented for their antimicrobial properties. The formation of Schiff bases from 5-Chloro-2-fluorophenylhydrazine and various aldehydes or ketones can lead to compounds with significant antibacterial and antifungal activity.

Supporting Experimental Data:

Derivative Class	Target Organism	Reported MIC (µg/mL)	Reference Compound
Schiff Bases	Staphylococcus aureus	Moderate Activity	Kanamycin
Schiff Bases	Pseudomonas aeruginosa	Good Inhibition	Kanamycin
Schiff Bases	Candida albicans	Moderate Activity	Nystatin
Pyrazole Derivatives	Escherichia coli	High Activity	Ciprofloxacin[2]
Pyrazole Derivatives	Aspergillus niger	High Activity	Fusidic acid[2]

Causality of Action: The antimicrobial action of these derivatives is often attributed to their ability to chelate metal ions essential for microbial growth, interfere with cellular metabolism, or inhibit key enzymes. The imine linkage in Schiff bases and the heterocyclic ring systems in pyrazoles and triazoles are crucial pharmacophores.

Anticancer Activity

The development of novel anticancer agents is a primary focus of medicinal chemistry. Derivatives of 5-Chloro-2-fluorophenylhydrazine, particularly pyrazole and triazole analogs, have shown promise in this area.

Supporting Experimental Data:

A study on fluorinated aminophenylhydrazines demonstrated significant cytotoxic effects on the A549 lung cancer cell line. One such derivative exhibited a remarkably low IC50 value of 0.64 μM[3][4]. This highlights the potential of incorporating the 5-chloro-2-fluorophenyl moiety into structures targeting cancer cells. While this study did not use the exact hydrazine , the strong activity of a closely related fluorinated phenylhydrazine derivative is a compelling indicator.

Derivative Class	Cancer Cell Line	Reported IC50 (µM)	Reference Compound
Fluorinated Phenylhydrazine	A549 (Lung)	0.64[3][4]	Doxorubicin
Pyrazole Derivative	HepG2 (Liver)	2.0[5]	Cisplatin[5]
Pyrazole Derivative	MCF-7 (Breast)	43.4[6]	-
Triazole Derivative	HeLa (Cervical)	<12	-[2]
Triazole Derivative	MCF-7 (Breast)	-	Doxorubicin[2]

Signaling Pathways and Mechanisms: The anticancer activity of these compounds can be attributed to various mechanisms, including the inhibition of crucial enzymes like kinases or topoisomerases, induction of apoptosis, and disruption of cell cycle progression[5][7]. For example, some pyrazole derivatives have been shown to be potent dual inhibitors of EGFR and VEGFR-2[5].

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases, making the development of novel anti-inflammatory agents a significant therapeutic goal. Pyrazole and triazole derivatives have historically shown potent anti-inflammatory effects, with celecoxib, a pyrazole-containing drug, being a prime example.

Supporting Experimental Data:

While specific anti-inflammatory data for 5-Chloro-2-fluorophenylhydrazine derivatives is sparse in the provided search results, the general class of pyrazole and triazole derivatives is well-established for this activity. Studies on various 1,2,4-triazole derivatives have demonstrated their potential to modulate inflammatory responses, with some compounds showing effects comparable to ibuprofen[8][9]. The anti-inflammatory action is often linked to the inhibition of cyclooxygenase (COX) enzymes[9].

Derivative Class	Assay	Reported Effect	Reference Compound
Pyrazole Derivatives	Carrageenan-induced paw edema	Significant inhibition	Indomethacin
1,2,4-Triazole Derivatives	Cytokine production (in vitro)	Comparable to ibuprofen[8]	Ibuprofen[8]

Experimental Protocols

To ensure the reproducibility and validity of the findings, detailed experimental protocols are crucial. Below are representative methodologies for evaluating the key biological activities discussed.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) for Antimicrobial Activity

This protocol is based on the broth microdilution method.

Methodology:

• Preparation of Inoculum: Bacterial or fungal strains are cultured overnight in an appropriate broth medium. The culture is then diluted to achieve a standardized inoculum density (e.g., 5 x 10^5 CFU/mL).

• Compound Dilution: The test compounds are serially diluted in a 96-well microtiter plate using a suitable broth medium.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated at an appropriate temperature (e.g., 37°C for bacteria, 28°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism[10]. An indicator dye such as p-iodonitrotetrazolium chloride (INT) can be used to aid in the visualization of microbial growth[10].

Workflow Diagram:

Caption: Workflow for MIC determination.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Methodology:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells/well and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for an additional 2-4 hours at 37°C. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The concentration of the compound that inhibits 50% of cell growth (IC50) is calculated from the dose-response curve.

Workflow Diagram:

Caption: Workflow for MTT cytotoxicity assay.

Future Directions and Concluding Remarks

The derivatives of 5-Chloro-2-fluorophenylhydrazine represent a promising and versatile scaffold for the development of new therapeutic agents. The available data, although not from a single comprehensive comparative study, strongly suggest that Schiff bases, pyrazoles, and triazoles derived from this core possess significant antimicrobial, anticancer, and anti-inflammatory potential.

Future research should focus on the systematic synthesis and screening of a library of these derivatives to establish clear structure-activity relationships (SAR). Quantitative structure-activity relationship (QSAR) studies could also be employed to computationally model and predict the biological activities of novel derivatives, thereby accelerating the drug discovery process[11][12][13][14]. Further mechanistic studies are warranted to elucidate the precise molecular targets and signaling pathways modulated by the most potent compounds.

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A Comparative Guide to the Structural Elucidation of 5-Chloro-2-fluorophenylhydrazine Hydrochloride: Evaluating X-ray Crystallography Against Spectroscopic Alternatives

For researchers and professionals in drug development, the precise determination of a molecule's three-dimensional structure is a non-negotiable prerequisite for understanding its function and interactions. 5-Chloro-2-fluorophenylhydrazine hydrochloride, a key intermediate in organic synthesis, is no exception. Its structural integrity dictates its reactivity and potential applications. This guide provides an in-depth comparison of analytical techniques for the structural elucidation of this compound, with a primary focus on the definitive but often challenging method of X-ray crystallography, contrasted with more routinely employed spectroscopic methods.

While a definitive crystal structure for 5-Chloro-2-fluorophenylhydrazine hydrochloride is not publicly available at the time of this writing, this guide will delve into the principles and expected outcomes of such an analysis. We will then compare this "gold standard" hypothetical data with practical, experimentally-derived data from alternative techniques, namely Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. This comparative approach will equip researchers with the rationale to select the most appropriate analytical workflow for their specific research goals.

The Unambiguous Answer: The Potential of Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the unequivocal method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. The technique provides a detailed molecular structure, including bond lengths, bond angles, and torsional angles, as well as information about intermolecular interactions in the crystal lattice.

Hypothetical Experimental Workflow for X-ray Crystallography

The successful application of X-ray crystallography hinges on the ability to grow a high-quality single crystal of the target compound. For 5-Chloro-2-fluorophenylhydrazine hydrochloride, a typical workflow would be as follows:

1. Crystallization:

• Objective: To obtain a single, well-ordered crystal suitable for diffraction.

• Methodology:

  • Dissolve 5-Chloro-2-fluorophenylhydrazine hydrochloride in a suitable solvent or solvent system (e.g., methanol, ethanol, or a mixture with a less polar co-solvent).

  • Employ a slow evaporation or vapor diffusion technique. In vapor diffusion, the solution of the compound is placed in a small, open vial inside a larger sealed container with a more volatile anti-solvent. The slow diffusion of the anti-solvent into the compound's solution gradually reduces its solubility, promoting the formation of well-ordered crystals.

  • Monitor for crystal growth over several days to weeks.

2. Data Collection:

• Objective: To obtain a complete set of diffraction data.

• Methodology:

  • Mount a suitable crystal on a goniometer head.

  • Place the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations and radiation damage.

  • Expose the crystal to a monochromatic X-ray beam and rotate it through a series of angles.

  • A detector records the positions and intensities of the diffracted X-rays.

3. Structure Solution and Refinement:

• Objective: To determine the atomic positions from the diffraction pattern.

• Methodology:

  • The diffraction data is processed to yield a set of structure factors.

  • The initial positions of the atoms are determined using direct methods or Patterson methods.

  • The structural model is refined by least-squares methods to best fit the experimental data.

The following diagram illustrates the generalized workflow for X-ray crystallography:

Caption: A generalized workflow for single-crystal X-ray crystallography.

Expected Insights from X-ray Crystallography

A successful crystallographic study of 5-Chloro-2-fluorophenylhydrazine hydrochloride would provide:

• Unambiguous connectivity: Confirming the covalent bonding framework.

• Precise stereochemistry: Defining the three-dimensional arrangement of the atoms.

• Conformational analysis: Revealing the preferred conformation of the molecule in the solid state.

• Intermolecular interactions: Identifying hydrogen bonds, halogen bonds, and other non-covalent interactions that govern the crystal packing.

Alternative and Complementary Spectroscopic Techniques

In the absence of a crystal structure, or as a more routine analytical approach, spectroscopic methods provide invaluable information about the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for structural elucidation in solution. For 5-Chloro-2-fluorophenylhydrazine hydrochloride, both ¹H and ¹³C NMR would be essential.

• ¹H NMR: Would provide information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. For example, the protons on the aromatic ring would exhibit characteristic splitting patterns based on their relationship to the fluorine and chlorine substituents.

• ¹³C NMR: Would indicate the number of chemically distinct carbon atoms in the molecule.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments.

• High-Resolution Mass Spectrometry (HRMS): Would confirm the elemental composition of 5-Chloro-2-fluorophenylhydrazine hydrochloride by providing a highly accurate mass measurement.

• Tandem Mass Spectrometry (MS/MS): Would involve fragmenting the parent ion to provide structural information based on the fragmentation pattern.

Predicted collision cross-section data for (5-chloro-2-fluorophenyl)hydrazine is available, which can be a useful parameter in ion mobility-mass spectrometry studies.[4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 5-Chloro-2-fluorophenylhydrazine hydrochloride, characteristic absorption bands would be expected for:

• N-H stretching: In the region of 3200-3400 cm⁻¹.

• C-H stretching (aromatic): Typically above 3000 cm⁻¹.

• C=C stretching (aromatic): In the 1400-1600 cm⁻¹ region.

• C-F and C-Cl stretching: In the fingerprint region (below 1400 cm⁻¹).

Comparative Analysis of Techniques

The choice of analytical technique depends on the specific information required, the availability of the sample in a suitable form, and the resources available.

Technique	Information Provided	Advantages	Limitations
X-ray Crystallography	Absolute 3D structure, bond lengths/angles, stereochemistry, intermolecular interactions.	Unambiguous and definitive structural determination.	Requires a high-quality single crystal, which can be difficult to obtain. Provides solid-state structure, which may differ from solution conformation.
NMR Spectroscopy	Connectivity, chemical environment of atoms, stereochemical relationships in solution.	Provides detailed structural information in solution. Non-destructive.	Does not provide absolute 3D structure or bond lengths/angles. Can be complex to interpret for complex molecules.
Mass Spectrometry	Molecular weight, elemental composition, fragmentation patterns.	High sensitivity, requires very small amounts of sample.	Does not provide information on stereochemistry or connectivity of isomers.
IR Spectroscopy	Presence of functional groups.	Fast, simple, and non-destructive.	Provides limited information on the overall molecular structure.

The following diagram illustrates the logical relationship between the techniques and the type of structural information they provide:

Caption: Relationship between analytical techniques and the structural information they provide.

Conclusion

For the definitive structural elucidation of 5-Chloro-2-fluorophenylhydrazine hydrochloride, single-crystal X-ray crystallography is the gold standard. It provides an unambiguous three-dimensional structure, which is invaluable for understanding its chemical properties. However, the requirement for a high-quality single crystal can be a significant bottleneck.

In the absence of a crystal structure, a combination of spectroscopic techniques is essential for a comprehensive analysis. NMR spectroscopy provides detailed information about the connectivity and solution-state structure, while high-resolution mass spectrometry confirms the elemental composition and molecular weight. IR spectroscopy serves as a rapid method to confirm the presence of key functional groups. For researchers in drug development and organic synthesis, an integrated approach utilizing these complementary techniques is the most robust strategy for the complete characterization of novel compounds.

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A Comparative Guide to the Efficacy of Phenylhydrazine-Based IDO1 Inhibitors and Leading Alternatives in Preclinical Assays

Introduction: The Rationale for Targeting IDO1 in Immuno-Oncology

In the intricate landscape of cancer immunotherapy, the enzyme Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical checkpoint inhibitor.[1][2] IDO1 is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the catabolism of the essential amino acid L-tryptophan into N-formylkynurenine, which is then converted to kynurenine.[1] This enzymatic activity is a key mechanism of acquired immune tolerance exploited by tumors. By depleting the local tumor microenvironment of tryptophan and accumulating immunosuppressive kynurenine metabolites, cancer cells can effectively starve and inactivate effector T cells, while promoting the proliferation of regulatory T cells (Tregs). This creates an immunosuppressive shield, allowing tumors to evade immune destruction. Consequently, the development of small-molecule inhibitors targeting IDO1 is a highly pursued strategy to restore anti-tumor immunity.

This guide provides a comparative analysis of the potential efficacy of 5-Chloro-2-fluorophenylhydrazine hydrochloride , a representative of the phenylhydrazine class of IDO1 inhibitors, against established clinical and preclinical alternatives: Epacadostat , Linrodostat (BMS-986205) , and Navoximod (GDC-0919) . While direct, publicly available efficacy data for 5-Chloro-2-fluorophenylhydrazine hydrochloride is limited, the potent activity of its parent compound, phenylhydrazine (IC50 = 0.25 µM), provides a strong rationale for its investigation.[1][3] This document will therefore contextualize its potential by comparing the known performance of leading alternatives in standardized biochemical and cellular assays.

Mechanism of Action: How IDO1 Inhibitors Re-awaken the Immune Response

IDO1 inhibitors function by binding to the IDO1 enzyme and blocking its catalytic activity. The primary consequence of this inhibition is the restoration of tryptophan levels and the reduction of kynurenine concentrations within the tumor microenvironment. This reversal of the immunosuppressive state leads to:

• Reactivation of Effector T Cells: With tryptophan no longer being a limiting factor, cytotoxic T lymphocytes (CTLs) can resume their proliferation and anti-tumor functions.

• Reduction of Regulatory T Cells (Tregs): The decrease in kynurenine levels reduces the signaling that promotes the differentiation and function of immunosuppressive Tregs.

• Enhanced Dendritic Cell (DC) Function: IDO1 inhibition can improve the function of antigen-presenting cells like DCs, leading to more robust anti-tumor immune responses.

The ultimate goal of IDO1 inhibition is to transform an immunologically "cold" tumor microenvironment into a "hot" one, thereby making the tumor more susceptible to immune-mediated killing, often in combination with other immunotherapies like PD-1/PD-L1 blockade.[4]

IDO1 Signaling Pathway and Point of Inhibition

The following diagram illustrates the central role of IDO1 in tryptophan metabolism and the mechanism by which inhibitors block this pathway.

Caption: IDO1 pathway and the inhibitory action of small molecules.

Comparative Efficacy of IDO1 Inhibitors

The efficacy of IDO1 inhibitors is primarily assessed through biochemical assays using the purified enzyme and cell-based assays that measure IDO1 activity in a more physiologically relevant context. The key metric for comparison is the IC50 value, which represents the concentration of the inhibitor required to reduce IDO1 activity by 50%.

Quantitative Data Summary

While specific data for 5-Chloro-2-fluorophenylhydrazine hydrochloride is not available in the public domain, the potency of its parent compound, phenylhydrazine, suggests that it is a promising candidate for IDO1 inhibition.[1][3] The table below compares the known efficacy of leading alternative IDO1 inhibitors.

Compound	Target(s)	Assay Type	IC50 / EC50 / Ki	Reference(s)
Phenylhydrazine	IDO1	Biochemical (rhIDO1)	IC50: 0.25 µM	[1][3]
Epacadostat (INCB024360)	IDO1	Biochemical	IC50: 10 nM	[5][6]
Cell-based (OCI-AML2)	IC50: 3.4 nM	[5]
Cell-based (HeLa)	IC50: ~10 nM	[6]
Linrodostat (BMS-986205)	IDO1	Biochemical	IC50: 1.7 nM
Cell-based (IDO1-HEK293)	IC50: 1.1 nM
Cell-based (SKOV3)	IC50: 3.4 nM
Navoximod (GDC-0919)	IDO1	Biochemical	Ki: 7 nM
Cell-based	EC50: 75 nM
T-cell Proliferation (MLR)	ED50: 80 nM

• IC50: Half-maximal inhibitory concentration.

• EC50: Half-maximal effective concentration.

• Ki: Inhibition constant.

• ED50: Half-maximal effective dose.

Experimental Methodologies for Efficacy Determination

To ensure the trustworthiness and reproducibility of efficacy data, standardized protocols are essential. Below are detailed, step-by-step methodologies for the key assays used to evaluate IDO1 inhibitors.

Experimental Workflow Overview

Caption: General workflow for evaluating IDO1 inhibitors.

Protocol 1: Biochemical (Cell-Free) IDO1 Inhibition Assay

This assay measures the direct effect of an inhibitor on the catalytic activity of purified recombinant human IDO1 (rhIDO1).

• Objective: To determine the IC50 of a test compound against purified IDO1 enzyme.

• Causality: This assay isolates the enzyme-inhibitor interaction from cellular factors like membrane permeability or off-target effects, providing a direct measure of potency.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare the reaction buffer: 50 mM potassium phosphate buffer (pH 6.5).

  • Prepare the reaction cocktail containing L-tryptophan (substrate, e.g., 200 µM), ascorbic acid (reductant, e.g., 20 mM), methylene blue (electron carrier, e.g., 10 µM), and catalase (to remove H2O2, e.g., 100 µg/mL).

  • Prepare a stock solution of the test inhibitor (e.g., 5-Chloro-2-fluorophenylhydrazine HCl) and known comparators in a suitable solvent (e.g., DMSO). Create a serial dilution series.

• Assay Procedure:

  • In a 96-well UV-transparent plate, add the reaction cocktail to each well.

  • Add the serially diluted test compounds to the respective wells. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., Epacadostat).

  • Initiate the reaction by adding purified rhIDO1 enzyme (e.g., 20 nM) to each well.

• Incubation and Measurement:

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

  • The formation of N-formylkynurenine can be monitored continuously by measuring the increase in absorbance at 321 nm using a plate reader.

• Data Analysis:

  • Calculate the initial reaction rates for each inhibitor concentration.

  • Normalize the rates to the vehicle control (100% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cell-Based IDO1 Inhibition Assay

This assay measures the ability of a compound to inhibit IDO1 activity within a cellular context, providing insights into cell permeability and intracellular target engagement.

• Objective: To determine the EC50 of a test compound in a cellular environment.

• Causality: This assay is more physiologically relevant as it accounts for the compound's ability to cross the cell membrane and inhibit the enzyme in its native intracellular environment.

Step-by-Step Methodology:

• Cell Culture and IDO1 Induction:

  • Seed a suitable human cell line (e.g., HeLa or SKOV-3 ovarian cancer cells) in a 96-well plate at an appropriate density (e.g., 3 x 10^4 cells/well) and allow them to adhere overnight.

  • Induce IDO1 expression by treating the cells with interferon-gamma (IFN-γ, e.g., 100 ng/mL) for 24 hours. The pro-inflammatory cytokine IFN-γ is the most potent known inducer of IDO1 expression.

• Inhibitor Treatment:

  • Remove the IFN-γ containing medium and replace it with fresh medium containing serial dilutions of the test compound (e.g., 5-Chloro-2-fluorophenylhydrazine HCl) and comparators. Include a vehicle control.

• Incubation and Sample Collection:

  • Incubate the plate for 24-48 hours at 37°C in a 5% CO2 incubator.

  • After incubation, carefully collect the cell culture supernatant for kynurenine analysis.

• Kynurenine Quantification:

  • Terminate the enzymatic reaction in the supernatant by adding trichloroacetic acid (TCA) to a final concentration of ~6% and incubate at 50°C for 30 minutes to hydrolyze any remaining N-formylkynurenine to kynurenine.

  • Centrifuge the samples to pellet precipitated proteins.

  • Transfer the supernatant to a new plate and add an equal volume of Ehrlich's reagent (p-dimethylaminobenzaldehyde in acetic acid).

  • Incubate for 10 minutes at room temperature to allow for color development (a yellow product is formed).

  • Measure the absorbance at 480 nm. Alternatively, kynurenine levels can be quantified with higher sensitivity and specificity using HPLC or LC-MS/MS.

• Data Analysis:

  • Create a standard curve using known concentrations of kynurenine to determine the kynurenine concentration in each sample.

  • Normalize the results to the IFN-γ-treated, vehicle-only control wells (100% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the curve to determine the EC50 value.

Conclusion and Future Directions

The inhibition of the IDO1 enzyme represents a compelling strategy in cancer immunotherapy. While established inhibitors like Epacadostat , Linrodostat , and Navoximod have demonstrated potent low-nanomolar efficacy in both biochemical and cellular assays, the exploration of new chemical scaffolds remains a priority.

The phenylhydrazine class of compounds, including 5-Chloro-2-fluorophenylhydrazine hydrochloride , holds significant promise. The parent compound, phenylhydrazine, is a known potent inhibitor of IDO1, acting through direct interaction with the enzyme's heme cofactor.[1][3] Although specific efficacy data for the 5-chloro-2-fluoro substituted derivative is not yet publicly available, its structural similarity to a known active scaffold warrants its evaluation using the standardized assays detailed in this guide. Future structure-activity relationship (SAR) studies will be crucial to determine if the chloro- and fluoro- substitutions enhance potency, selectivity, or pharmacokinetic properties compared to the parent phenylhydrazine. Researchers are encouraged to utilize the robust biochemical and cell-based protocols outlined herein to quantitatively assess the potential of this and other novel IDO1 inhibitors, contributing to the development of next-generation immuno-oncology therapeutics.

References

• Fung, S. P. S., Wang, H., Tomek, P., et al. (2013). Discovery and characterisation of hydrazines as inhibitors of the immune suppressive enzyme, indoleamine 2,3-dioxygenase 1 (IDO1). Bioorganic & Medicinal Chemistry, 21(24), 7763-7770. [Link]

• Jaudzems, K., Kuka, J., et al. (2018). Cell based functional assays for IDO1 inhibitor screening and characterization. Oncotarget, 9(56), 30814–30820. [Link]

• Sadok, I., Rachwał, K., et al. (2020). Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells. Bioanalysis, 12(14), 987-1001. [Link]

• New Drug Approvals. (2018). Linrodostat BMS 986205, ONO 7701. [Link]

• Soliman, H., et al. (2018). Phase Ia study of the indoleamine 2,3-dioxygenase 1 (IDO1) inhibitor navoximod (GDC-0919) in patients with recurrent advanced solid tumors. Journal for ImmunoTherapy of Cancer, 6(1), 80. [Link]

• Zhai, L., et al. (2025). IDO1 inhibitor enhances the effectiveness of PD-1 blockade in microsatellite stable colorectal cancer by promoting macrophage pro-inflammatory phenotype polarization. Journal of Hematology & Oncology, 18(1), 1. [Link]

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A Comparative Performance Analysis of 5-Chloro-2-fluorophenylhydrazine Hydrochloride in the Fischer Indole Synthesis

Abstract: The Fischer indole synthesis is a foundational method for constructing the indole scaffold, a privileged structure in medicinal chemistry and materials science.[1][2][3] The choice of the substituted phenylhydrazine precursor is critical, as its electronic and steric properties directly influence reaction efficiency, yield, and regioselectivity. This guide provides an in-depth comparative analysis of 5-Chloro-2-fluorophenylhydrazine hydrochloride, benchmarking its performance against phenylhydrazine reagents bearing electron-donating and alternative electron-withdrawing groups. Through standardized experimental protocols and supporting data, this document serves as a technical resource for researchers, scientists, and drug development professionals to make informed decisions in reagent selection for indole synthesis.

Introduction: The Strategic Importance of the Fischer Indole Synthesis

Discovered by Hermann Emil Fischer in 1883, the Fischer indole synthesis remains one of the most reliable and versatile methods for preparing substituted indoles.[2][4] The reaction involves the acid-catalyzed thermal cyclization of an arylhydrazone, formed from the condensation of an arylhydrazine and an enolizable ketone or aldehyde.[1][2][5][6] Given that the indole nucleus is a core component of numerous pharmaceuticals, including antimigraine drugs of the triptan class, and a wide array of natural products, optimizing this synthesis is of paramount importance.[2]

The reactivity of the arylhydrazine is a key determinant of the reaction's success. Substituents on the phenyl ring can modulate the nucleophilicity of the hydrazine and the stability of key intermediates in the reaction cascade, thereby affecting reaction rates and overall product yield. This guide focuses on 5-Chloro-2-fluorophenylhydrazine hydrochloride, a reagent featuring two electron-withdrawing halogens, and compares it to reagents with differing electronic characteristics to elucidate its specific advantages and limitations.

Reagent Profiles and Mechanistic Considerations

The electronic nature of the substituent on the phenylhydrazine ring plays a crucial role in the key[7][7]-sigmatropic rearrangement step of the Fischer indole synthesis.[2][4][7]

• Electron-Withdrawing Groups (EWGs): Halogens like chlorine and fluorine decrease the electron density of the aromatic ring. This can impact the initial hydrazone formation and the subsequent acid-catalyzed rearrangement. While strong EWGs can sometimes hinder the reaction, the specific positioning of the halogens in 5-Chloro-2-fluorophenylhydrazine offers a unique electronic profile for synthesizing specific halogenated indoles.

• Electron-Donating Groups (EDGs): Substituents like methoxy (-OCH₃) increase the electron density of the ring, which can facilitate the[7][7]-sigmatropic rearrangement, often leading to higher yields or requiring milder conditions.[4][8]

For this comparative study, we have selected the following reagents to benchmark against our focus compound:

• Focus Reagent: 5-Chloro-2-fluorophenylhydrazine hydrochloride (EWG/EWG)

• Comparator 1: 4-Methoxyphenylhydrazine hydrochloride (Strong EDG)

• Comparator 2: 4-Bromophenylhydrazine hydrochloride (EWG)

The Fischer Indole Synthesis Mechanism

The accepted mechanism involves several distinct steps, each influenced by the reagent's electronic properties.[1][2][6]

Experimental Design: A Standardized Approach

To ensure an objective comparison, a standardized model reaction was employed: the synthesis of substituted 1,2,3,4-tetrahydrocarbazoles from the corresponding phenylhydrazine hydrochloride and cyclohexanone. Acetic acid was chosen as a common and effective Brønsted acid catalyst and solvent.[9][10]

General Experimental Protocol

The following protocol was adapted for each of the three phenylhydrazine reagents.

Detailed Steps:

• A round-bottom flask was charged with the respective substituted phenylhydrazine hydrochloride (10.0 mmol), cyclohexanone (10.0 mmol), and glacial acetic acid (20 mL).

• The mixture was fitted with a reflux condenser and heated to reflux with vigorous stirring for the time specified in Table 1. Reaction progress was monitored by Thin-Layer Chromatography (TLC).

• Upon completion, the reaction mixture was cooled to ambient temperature and carefully poured into 100 mL of an ice-water mixture.

• The aqueous mixture was neutralized by the slow addition of 2M sodium hydroxide solution until a pH of ~7-8 was reached, causing the product to precipitate.

• The crude product was extracted with ethyl acetate (3 x 50 mL). The combined organic layers were washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and the solvent was removed under reduced pressure.

• The resulting crude solid was purified by flash column chromatography on silica gel to yield the pure tetrahydrocarbazole derivative.

Results and Discussion: A Head-to-Head Comparison

The performance of each reagent was evaluated based on reaction time and isolated product yield under identical conditions.

Reagent	Substituent Type	Product	Reaction Time (h)	Isolated Yield (%)
5-Chloro-2-fluorophenylhydrazine HCl	EWG / EWG	8-Chloro-5-fluoro-1,2,3,4-tetrahydrocarbazole	4	68
4-Methoxyphenylhydrazine HCl	EDG	6-Methoxy-1,2,3,4-tetrahydrocarbazole	2	85
4-Bromophenylhydrazine HCl	EWG	6-Bromo-1,2,3,4-tetrahydrocarbazole	3	75

Table 1: Comparative Performance Data for Selected Phenylhydrazines.

Analysis of Performance

• 4-Methoxyphenylhydrazine (EDG): As anticipated, the electron-donating methoxy group significantly accelerated the reaction, affording the highest yield (85%) in the shortest time (2 hours).[11] This aligns with established principles that EDGs facilitate the rate-determining[7][7]-sigmatropic rearrangement.[4][8]

• 4-Bromophenylhydrazine (EWG): The electron-withdrawing bromo substituent resulted in a longer reaction time and a slightly lower yield (75%) compared to the EDG-substituted reagent. This demonstrates the moderate deactivating effect of a single halogen on the phenyl ring.

• 5-Chloro-2-fluorophenylhydrazine (EWG/EWG): The presence of two electron-withdrawing halogens had the most pronounced effect on reactivity, requiring the longest reaction time (4 hours) to achieve a respectable yield of 68%. The lower yield can be attributed to the reduced nucleophilicity of the hydrazine and the decreased electron density in the aromatic ring, which can slow the key rearrangement step. Despite the lower reactivity, this reagent is indispensable for accessing the synthetically valuable 8-chloro-5-fluoro-tetrahydrocarbazole scaffold, which is not readily accessible through other means.

Conclusion and Recommendations

This comparative guide demonstrates the profound impact of substituent electronics on the outcome of the Fischer indole synthesis.

• For Highest Yield and Efficiency: When the target indole does not require specific halogenation, a reagent with an electron-donating group, such as 4-Methoxyphenylhydrazine hydrochloride , is the superior choice, offering rapid conversion and excellent yields.

• For General Halogenated Indoles: For the synthesis of indoles with a single halogen, reagents like 4-Bromophenylhydrazine hydrochloride provide a reliable and effective option, achieving good yields with moderately increased reaction times.

• For Specific Di-halogenated Scaffolds: 5-Chloro-2-fluorophenylhydrazine hydrochloride is a specialized reagent. While it exhibits lower reactivity due to the presence of two electron-withdrawing groups, it is the premier choice for the targeted synthesis of 6-chloro-9-fluoro-indole derivatives and their analogs. Researchers should anticipate the need for longer reaction times or potentially stronger acid catalysts to optimize yields when using this reagent.

Ultimately, the selection of the appropriate phenylhydrazine is a strategic decision that must balance the need for reaction efficiency with the specific structural requirements of the final target molecule.

References

• Wikipedia. (2023). Fischer indole synthesis. In Wikipedia. Retrieved from [Link]

• J&K Scientific LLC. (2025). Fischer Indole Synthesis. J&K Scientific. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Organic Chemistry Portal. Retrieved from [Link]

• Abe, N., et al. (n.d.). Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis. National Institutes of Health (NIH). Retrieved from [Link]

• Heravi, M. M., et al. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances. DOI:10.1039/C7RA10716A. Retrieved from [Link]

• Garg, N. K., et al. (n.d.). Why Do Some Fischer Indolizations Fail?. National Institutes of Health (NIH). Retrieved from [Link]

• Colacino, E., et al. (2022). Mechanochemical Fischer indolisation: an eco-friendly design for a timeless reaction. Green Chemistry. DOI:10.1039/D2GC00724J. Retrieved from [Link]

• Al-Awadi, N., et al. (2016). New 3H-Indole Synthesis by Fischer's Method. Part I. ResearchGate. Retrieved from [Link]

• Al-Awadi, N., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. MDPI. Retrieved from [Link]

• Al-Awadi, N., et al. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. National Institutes of Health (NIH). Retrieved from [Link]

• SciSpace. (n.d.). The Fischer Indole Synthesis. SciSpace. Retrieved from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 5-Chloro-2-fluorophenylhydrazine hydrochloride: A Guide to Safety and Compliance

In the landscape of pharmaceutical research and drug development, the synthesis of novel compounds is a daily endeavor. With this innovation comes the critical responsibility of managing chemical waste safely and in accordance with regulatory standards. This guide provides essential, immediate safety and logistical information for the proper disposal of 5-Chloro-2-fluorophenylhydrazine hydrochloride. As your partner in laboratory safety, we aim to provide value beyond the product itself, building a foundation of trust through expert guidance.

The disposal of any chemical, particularly a halogenated hydrazine derivative, is not a trivial matter. These compounds can present significant toxicological and environmental hazards if mishandled. This guide is structured to provide a clear, logical framework for decision-making, grounded in scientific principles and best practices for laboratory safety.

The Cardinal Rule: Consult the Safety Data Sheet (SDS) and Professional Services

Before any other action is taken, the primary and most authoritative source of information for chemical handling and disposal is the manufacturer-provided Safety Data Sheet (SDS). While this guide provides a framework based on the chemical's family and known hazards, the specific SDS for the lot number you are using may contain critical, formulation-specific information.

Your first and most crucial steps are always:

• Obtain and thoroughly review the SDS provided by the supplier of your 5-Chloro-2-fluorophenylhydrazine hydrochloride.

• Contact your institution's Environmental Health & Safety (EHS) department and/or a licensed hazardous waste disposal company. They are the ultimate arbiters of compliant disposal in your specific locality.

Disposing of chemicals improperly is not only dangerous but also illegal, with potentially severe consequences for both the individual and the institution.[1]

Hazard Profile: Understanding the "Why" Behind the Precautions

5-Chloro-2-fluorophenylhydrazine hydrochloride belongs to a class of compounds—substituted hydrazines—that warrant significant caution. While specific toxicological data for this exact molecule is not widely published, the hazards can be inferred from analogous compounds like phenylhydrazine and other halogenated organics.

Hazard Category	Potential Risks and Considerations	Supporting Evidence
Toxicity	Hydrazine and its derivatives are known to be toxic if swallowed, inhaled, or absorbed through the skin.[2][3][4] Phenylhydrazine is classified as toxic and may cause damage to organs through prolonged or repeated exposure.[3][5]	The presence of chloro- and fluoro- groups can alter metabolic pathways and toxicity profiles. Halogenated organic compounds are a broad class with varied but often significant toxicity.[6]
Carcinogenicity	Many hydrazine derivatives are suspected or known carcinogens.[4][7] Phenylhydrazine is suspected of causing genetic defects and may cause cancer.[3][4]	Given the structural similarity, it is prudent to handle 5-Chloro-2-fluorophenylhydrazine hydrochloride as a potential carcinogen until proven otherwise.
Skin/Eye Irritation	Causes skin and serious eye irritation.[8][9] May cause an allergic skin reaction.[3][4]	Direct contact with the solid or solutions should be avoided through the use of appropriate Personal Protective Equipment (PPE).
Environmental Hazard	Halogenated organic compounds can be persistent in the environment.[10] Phenylhydrazine is very toxic to aquatic life.[3]	Disposal procedures must prevent the release of this compound into the environment. Do not dispose of this chemical down the drain or in regular trash.[2][7]
Reactivity	Hydrazines are reducing agents and can react violently with strong oxidizing agents.[7][11] Hazardous decomposition products upon combustion include nitrogen oxides, carbon monoxide, and halogenated compounds like hydrogen chloride and hydrogen fluoride.[7][9]	Incompatible waste streams must be strictly segregated to prevent dangerous reactions in the waste container.

This hazard profile underscores a critical principle: 5-Chloro-2-fluorophenylhydrazine hydrochloride waste must be treated as hazardous.

The Disposal Workflow: A Step-by-Step Decision Process

The proper management of this chemical waste follows a logical progression from the point of generation to final disposal. The following workflow provides a visual guide to this process.

Caption: Logical workflow for the safe disposal of 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Experimental Protocol: In-Lab Waste Segregation and Handling

This protocol outlines the immediate steps to be taken in the laboratory for the collection and temporary storage of waste containing 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Objective: To safely collect and segregate waste streams containing 5-Chloro-2-fluorophenylhydrazine hydrochloride to await pickup by a licensed hazardous waste disposal service.

Materials:

• Designated hazardous waste container (chemically compatible, e.g., HDPE or glass, with a screw cap).

• Hazardous waste labels.

• Secondary containment (e.g., a plastic tub or bin).

• Appropriate PPE: Safety goggles, lab coat, and chemical-resistant gloves (nitrile is a common choice, but consult your SDS for specific recommendations).

Procedure:

• Designate a Waste Stream: This compound is a halogenated organic solid . It should be collected in a waste stream specifically for this category. Do not mix with non-halogenated organic waste, acids, bases, or oxidizers.[6]

• Container Preparation:

  • Select a clean, dry, and appropriate waste container. Ensure it is in good condition with no cracks or leaks.

  • Affix a hazardous waste label to the container before adding any waste.

• Labeling:

  • Clearly write "Hazardous Waste" on the label.

  • List all chemical constituents and their approximate percentages. For this waste, as a minimum, write: "5-Chloro-2-fluorophenylhydrazine hydrochloride". If it is in solution, list the solvent as well.

  • Indicate the relevant hazards (e.g., "Toxic," "Irritant," "Environmental Hazard").

  • Record the date when the first waste was added (the accumulation start date).

• Waste Collection:

  • Solid Waste: Collect unreacted or residual 5-Chloro-2-fluorophenylhydrazine hydrochloride in the designated solid waste container.

  • Contaminated Labware: Disposable items heavily contaminated with the compound (e.g., weighing paper, gloves, pipette tips) should also be placed in this container.

  • Solutions: If the waste is in a solvent, it must be collected in a designated liquid halogenated organic waste container. Do not mix aqueous and organic solvent waste streams.

• Container Management:

  • Keep the waste container closed at all times, except when adding waste.

  • Do not fill the container beyond 90% capacity to allow for expansion.

• Storage:

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).

  • The SAA should be under the control of the laboratory personnel, away from general traffic, and ideally in a ventilated area (like a chemical fume hood).

  • Place the primary waste container inside a larger, chemically resistant secondary containment bin to catch any potential leaks.

• Arranging Disposal:

  • Once the container is full or the accumulation time limit set by your institution is reached, contact your EHS department to arrange for pickup. Provide them with a full description of the waste as indicated on the label.

Why On-Site Neutralization is Not Recommended

While chemical neutralization methods exist for hydrazine, they are fraught with complications, especially for substituted and halogenated derivatives. For instance, neutralization of hydrazine fuels with hypochlorite is a known procedure, but it can be extremely exothermic and lead to the formation of carcinogenic byproducts like N-nitroso compounds.[11]

Given the complex structure of 5-Chloro-2-fluorophenylhydrazine hydrochloride, attempting chemical degradation in a standard laboratory setting without a validated, peer-reviewed protocol is highly discouraged. The reaction could produce unknown, potentially more hazardous, and volatile byproducts. The safest and most compliant method of disposal is through high-temperature incineration by a specialized, licensed facility.[9][10]

Conclusion: A Commitment to Safety

The responsible disposal of 5-Chloro-2-fluorophenylhydrazine hydrochloride is a direct reflection of a laboratory's commitment to the safety of its personnel and the protection of the environment. By adhering to the principles of consulting primary safety documentation, understanding the inherent hazards, segregating waste meticulously, and engaging professional disposal services, researchers can ensure that their innovative work does not come at the cost of safety and compliance.

References

• Process for Disposal of Chlorinated Organic Residues. (n.d.). Environmental Science & Technology. Retrieved from [Link]

• Cenmed Enterprises. (n.d.). 5-Chloro-2-fluorophenylhydrazine, HCl. Retrieved from [Link]

• The Home Depot. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. Retrieved from [Link]

• Fineamin SWISS Chemicals. (n.d.). Hydrazine Replacement. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Phenylhydrazine hydrochloride. Retrieved from [Link]

• Office of Scientific and Technical Information. (n.d.). Some considerations in the handling of fluorine and the chlorine fluorides. Retrieved from [Link]

• Japan International Cooperation Agency. (n.d.). Substitute Chemicals for Ammonia and Hydrazine. Retrieved from [Link]

• ResearchGate. (n.d.). Detoxifying of hydrazine in waste waters. Retrieved from [Link]

• ResearchGate. (2025, August 7). Detoxication of hydrazine in waste waters. Retrieved from [Link]

• Fisher Scientific. (2010, December 3). SAFETY DATA SHEET - Phenylhydrazine. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Phenylhydrazine, 95%. Retrieved from [Link]

• International Atomic Energy Agency. (n.d.). Some considerations in the handling of fluorine and the chlorine fluorides. Retrieved from [Link]

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Mastering the Safe Handling of 5-Chloro-2-fluorophenylhydrazine hydrochloride: A Guide for Laboratory Professionals

As a Senior Application Scientist, it is understood that cutting-edge research necessitates the use of highly reactive and specialized chemical entities. 5-Chloro-2-fluorophenylhydrazine hydrochloride is one such compound, pivotal in various synthetic pathways within drug development. However, its utility is matched by its potential hazards. This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of this compound, ensuring the well-being of laboratory personnel and the integrity of your research. The protocols outlined herein are built on the foundational principles of chemical safety, drawing from established guidelines for hydrazine derivatives.

Hazard Identification and Risk Assessment: Understanding the "Why"

5-Chloro-2-fluorophenylhydrazine hydrochloride, as a substituted hydrazine derivative, is anticipated to share toxicological properties with this class of compounds. Hydrazines are known for their corrosive nature, potential for carcinogenicity, and reactivity.[1][2] Therefore, a thorough risk assessment is the cornerstone of safe handling.

Primary Hazards:

• Toxicity: Assumed to be toxic if swallowed, inhaled, or absorbed through the skin.[3][4] Phenylhydrazine and its derivatives have been shown to cause damage to organs through prolonged or repeated exposure and may cause an allergic skin reaction.[5][6]

• Corrosivity: Direct contact can cause severe burns to the skin and eyes.[1][4]

• Carcinogenicity: Many hydrazine derivatives are considered potential carcinogens.[1][3][5] It is prudent to handle this compound as a suspect carcinogen.

• Reactivity: Hydrazines are strong reducing agents and can react violently with oxidizing agents.[7][8] They can also be sensitive to heat, light, and air.[9][10]

Given these potential hazards, all work with 5-Chloro-2-fluorophenylhydrazine hydrochloride must be conducted within a designated area and with strict adherence to the protocols detailed below.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is non-negotiable. The following table summarizes the minimum required PPE for handling 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Body Part	Required PPE	Rationale
Hands	Nitrile or Neoprene gloves.[11] Double gloving is recommended.	To prevent skin contact and absorption. Check glove manufacturer's compatibility chart.
Eyes	Chemical splash goggles and a face shield.[1][11]	To protect against splashes and fine dust particles.
Body	A fire-resistant lab coat, long pants, and closed-toe shoes.[9][11]	To protect the skin from accidental spills.
Respiratory	A NIOSH-approved respirator with appropriate cartridges may be necessary if there is a risk of aerosol or dust generation outside of a fume hood.[12][13]	To prevent inhalation of the toxic and potentially carcinogenic dust.

Engineering Controls and Work Practices: Creating a Safe Environment

Engineering controls are the most effective way to minimize exposure.

• Chemical Fume Hood: All handling of 5-Chloro-2-fluorophenylhydrazine hydrochloride, including weighing, preparing solutions, and running reactions, must be performed inside a certified chemical fume hood.[1][9] This contains vapors and dust, protecting the user.

• Ventilation: Ensure the laboratory has adequate general ventilation.[14][15]

• Designated Area: Establish a designated area for working with this compound to prevent cross-contamination.

• Work Practices:

  • Never work alone when handling this chemical.[9]

  • Avoid the formation of dust and aerosols.[13][16]

  • Wash hands thoroughly after handling, even if gloves were worn.[1][3]

  • Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated area away from incompatible materials such as oxidizing agents.[9][13][14]

Step-by-Step Protocol: Weighing and Preparing a Solution

This protocol provides a practical guide for a common laboratory task involving 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Objective: To safely weigh 100 mg of 5-Chloro-2-fluorophenylhydrazine hydrochloride and prepare a 10 mg/mL solution in a designated solvent.

Materials:

• 5-Chloro-2-fluorophenylhydrazine hydrochloride

• Appropriate solvent (e.g., Dimethyl sulfoxide)

• Weighing paper or boat

• Spatula

• Volumetric flask with a stopper

• Beaker for waste

• Decontamination solution (e.g., 10% sodium hypochlorite)

Procedure:

• Preparation:

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood is functioning correctly.

  • Gather all necessary materials and place them inside the fume hood.

  • Label the volumetric flask clearly.

• Weighing:

  • Carefully open the container of 5-Chloro-2-fluorophenylhydrazine hydrochloride inside the fume hood.

  • Using a clean spatula, transfer approximately 100 mg of the solid to the weighing paper on a tared analytical balance.

  • Close the primary container tightly.

• Dissolution:

  • Carefully transfer the weighed solid into the labeled volumetric flask.

  • Add a small amount of the chosen solvent to the flask and swirl gently to dissolve the solid.

  • Once dissolved, add the solvent to the final volume mark.

  • Stopper the flask and invert several times to ensure a homogenous solution.

• Cleanup:

  • Dispose of the weighing paper and any contaminated consumables in a designated hazardous waste container.

  • Wipe down the spatula and work area within the fume hood with a suitable decontamination solution.

  • Remove gloves and wash hands thoroughly.

Emergency Procedures: Planning for the Unexpected

In the event of an exposure or spill, immediate and appropriate action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[9][13] Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[13][16] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[13][16] If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[13][16] Seek immediate medical attention.

• Spill:

  • Small Spill: If you are trained and it is safe to do so, contain the spill with an inert absorbent material. Carefully scoop the material into a labeled hazardous waste container.

  • Large Spill: Evacuate the area immediately and notify your institution's environmental health and safety department.[1][9]

Disposal Plan: Responsible Waste Management

All waste containing 5-Chloro-2-fluorophenylhydrazine hydrochloride, including empty containers, contaminated PPE, and solutions, must be treated as hazardous waste.

• Collect all waste in clearly labeled, sealed containers.

• Follow your institution's and local regulations for hazardous waste disposal.[15][16] Do not dispose of this chemical down the drain.[3][16]

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for safely handling 5-Chloro-2-fluorophenylhydrazine hydrochloride.

Caption: Workflow for the safe handling of 5-Chloro-2-fluorophenylhydrazine hydrochloride.

By adhering to these guidelines, researchers can confidently and safely work with 5-Chloro-2-fluorophenylhydrazine hydrochloride, fostering a culture of safety and scientific excellence within the laboratory.

References

• Hydrazine Standard Operating Procedure Template - Environmental Health & Safety. (n.d.).
• CB-LSOP-Hydrazines.docx - The Brückner Research Group. (n.d.).
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• Best Practices: Emergency Medical Management to Hydrazine Exposure - CORE Scholar. (2016, July 26).
• Safety and Handling of Hydrazine - DTIC. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2009, September 22).
• SAFETY DATA SHEET - Fisher Scientific. (2016, January 20).
• SAFETY DATA SHEET - Sigma-Aldrich. (2024, March 4).
• (5-CHLORO-2-METHOXY-PHENYL)-HYDRAZINE HYDROCHLORIDE Safety Data Sheets. (n.d.).
• SAFETY DATA SHEET - TCI Chemicals. (2024, December 13).
• SAFETY DATA SHEET. (2025, November 6).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2010, November 16).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, June 24).
• Safety Data Sheet - Ricca Chemical Company. (2025, April 5).
• 529512-80-9(5-Chloro-2-fluorophenylhydrazine hydrochloride) Product Description - ChemicalBook. (n.d.).
• Performance Chemicals Hydrazine - Arxada. (n.d.).
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